trans-2-(Pyrrolidin-1-yl)cyclopentanol

• CAS: 32635-39-5

Core Science & Biosynthesis

An In-Depth Technical Guide to trans-2-(Pyrrolidin-1-yl)cyclopentanol (CAS: 32635-39-5): A Versatile Chiral Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Chiral Scaffold

trans-2-(Pyrrolidin-1-yl)cyclopentanol is a chiral amino alcohol that has garnered significant interest in the fields of organic synthesis and medicinal chemistry. Its rigid cyclopentane framework, coupled with the presence of a hydroxyl group and a pyrrolidine moiety in a defined trans stereochemical relationship, makes it a valuable chiral auxiliary and ligand for asymmetric synthesis. The pyrrolidine ring is a privileged structure in numerous pharmaceuticals, contributing to their biological activity and pharmacokinetic properties. This guide provides a comprehensive overview of the synthesis, properties, and applications of trans-2-(Pyrrolidin-1-yl)cyclopentanol, offering insights for its effective utilization in research and drug development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is crucial for its application in synthesis and formulation.

Property	Value	Source
CAS Number	32635-39-5	N/A
Molecular Formula	C₉H₁₇NO	N/A
Molecular Weight	155.24 g/mol	N/A
Appearance	Not explicitly stated, likely an oil or low-melting solid	N/A
Boiling Point	100-104 °C at 1.2 Torr	[1]
Melting Point	34.5-35.5 °C	[1]
pKa	14.94 ± 0.40 (Predicted)	[1]
Density	1.115 ± 0.06 g/cm³ (Predicted)	[1]

Synthesis of trans-2-(Pyrrolidin-1-yl)cyclopentanol

The synthesis of trans-2-(Pyrrolidin-1-yl)cyclopentanol can be approached in two primary ways: the synthesis of the racemic mixture followed by resolution, or an asymmetric synthesis to directly obtain a single enantiomer. A chemoenzymatic approach combining these strategies has proven to be highly effective.

Part 1: Synthesis of Racemic trans-2-(Pyrrolidin-1-yl)cyclopentanol

The synthesis of the racemic compound is typically achieved through the ring-opening of a suitable epoxide with pyrrolidine. This reaction proceeds via an SN2 mechanism, resulting in the desired trans stereochemistry.

Materials:

• Cyclopentene oxide

• Pyrrolidine

• Methanol (or other suitable solvent)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve cyclopentene oxide (1.0 equivalent) in methanol.

• Addition of Pyrrolidine: To the stirred solution, add pyrrolidine (1.1 to 1.5 equivalents).

• Reaction: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in diethyl ether and wash with a saturated aqueous sodium bicarbonate solution to remove any unreacted starting materials and acidic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure racemic trans-2-(Pyrrolidin-1-yl)cyclopentanol.

Figure 1: Workflow for the synthesis of racemic trans-2-(Pyrrolidin-1-yl)cyclopentanol.

Part 2: Chemoenzymatic Kinetic Resolution

Optically active trans-2-(N,N-dialkylamino)cyclopentanols can be obtained with high enantiomeric excess through a chemoenzymatic methodology based on the lipase-catalyzed acylation of the hydroxyl group.[2] This kinetic resolution separates the enantiomers of the racemic mixture.

Materials:

• Racemic trans-2-(Pyrrolidin-1-yl)cyclopentanol

• Immobilized lipase (e.g., Pseudomonas sp. lipase or Candida antarctica lipase B)

• Acylating agent (e.g., vinyl acetate or isopropenyl acetate)

• Organic solvent (e.g., tert-butyl methyl ether, hexane)

• Erlenmeyer flask

• Orbital shaker or magnetic stirrer

• Filtration apparatus

• Column chromatography supplies

Procedure:

• Reaction Setup: To an Erlenmeyer flask, add the racemic trans-2-(Pyrrolidin-1-yl)cyclopentanol, an appropriate organic solvent, and the immobilized lipase.

• Acylation: Add the acylating agent to the mixture. The reaction is typically carried out at room temperature or slightly elevated temperatures on an orbital shaker or with magnetic stirring.

• Monitoring: Monitor the reaction progress by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the enantiomeric excess (ee) of the unreacted alcohol and the formed ester. The reaction is typically stopped at or near 50% conversion to achieve high ee for both components.

• Enzyme Removal: Once the desired conversion is reached, remove the immobilized lipase by filtration. The lipase can often be washed and reused.

• Separation and Purification: Separate the unreacted alcohol from the acylated product by column chromatography on silica gel.

• Hydrolysis of the Ester (Optional): The separated ester can be hydrolyzed (e.g., using a base like sodium hydroxide in methanol) to afford the other enantiomer of the alcohol.

Figure 2: Workflow for the chemoenzymatic kinetic resolution of trans-2-(Pyrrolidin-1-yl)cyclopentanol.

Spectroscopic Characterization

• ¹H NMR: The proton spectrum would be complex due to the overlapping signals of the cyclopentyl and pyrrolidine rings. Key signals would include a multiplet for the proton attached to the hydroxyl-bearing carbon (CH-OH) and a multiplet for the proton on the carbon bearing the pyrrolidine group (CH-N). The protons of the pyrrolidine ring would likely appear as multiplets in the upfield region.

• ¹³C NMR: The carbon spectrum would show nine distinct signals corresponding to the nine carbon atoms in the molecule. The carbons attached to the oxygen and nitrogen atoms (C-OH and C-N) would resonate at a lower field compared to the other aliphatic carbons of the rings.

• IR Spectroscopy: The infrared spectrum would be characterized by a broad absorption band in the region of 3300-3500 cm⁻¹ due to the O-H stretching of the alcohol group. C-H stretching vibrations of the aliphatic rings would appear around 2850-2960 cm⁻¹. The C-N stretching vibration would be observed in the fingerprint region.

Applications in Asymmetric Synthesis and Drug Discovery

The primary utility of optically active trans-2-(Pyrrolidin-1-yl)cyclopentanol lies in its role as a chiral ligand in asymmetric catalysis, particularly in the addition of organometallic reagents to carbonyl compounds.

Enantioselective Addition of Diethylzinc to Aldehydes

One of the well-documented applications of this chiral amino alcohol is as a ligand in the enantioselective addition of diethylzinc to aldehydes to produce chiral secondary alcohols with high enantiomeric excess.[2]

Mechanism of Catalysis:

The catalytic cycle is believed to involve the formation of a chiral zinc-amino alkoxide complex.

• Ligand Exchange: The chiral amino alcohol reacts with diethylzinc to form a zinc alkoxide, releasing ethane.

• Complex Formation: This monomeric zinc species can dimerize or form more complex aggregates. A key intermediate is a dinuclear zinc complex where the chiral ligand bridges two zinc atoms.

• Aldehyde Coordination: The aldehyde substrate coordinates to one of the zinc atoms in the chiral complex.

• Enantioselective Alkyl Transfer: The ethyl group from the other zinc atom is transferred to the si or re face of the coordinated aldehyde, dictated by the stereochemistry of the chiral ligand.

• Product Release and Catalyst Regeneration: The resulting zinc alkoxide of the product releases the chiral secondary alcohol upon workup, and the chiral catalyst is regenerated.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, in vitro acetylcholine-storage-blocking activities, and biological properties of derivatives and analogues of trans-2-(4-phenylpiperidino)cyclohexanol (vesamicol) - PubMed [pubmed.ncbi.nlm.nih.gov]

trans-2-(Pyrrolidin-1-yl)cyclopentanol: Physicochemical Characterization and Synthetic Utility

[1][2][3]

Executive Summary This technical guide provides a comprehensive analysis of trans-2-(pyrrolidin-1-yl)cyclopentanol (CAS: 32635-39-5), a vicinal amino alcohol utilized as a chiral auxiliary, ligand precursor, and pharmacophore in medicinal chemistry.[1][2][3] The guide details its molecular weight specifications, synthetic protocols ensuring trans-stereoselectivity, and rigorous characterization workflows.[1][2][3]

Physicochemical Profile

Precise molecular weight determination is critical for stoichiometry in organic synthesis and mass spectrometry calibration.[2][3] The following data distinguishes between average molecular weight (for reagent weighing) and monoisotopic mass (for high-resolution MS).

Parameter	Value	Technical Note
Molecular Formula
Molecular Weight	155.24 g/mol	Average mass (standard atomic weights).[1][2][3]
Monoisotopic Mass	155.1310 Da	Essential for HRMS identification ( ).[2][3]
CAS Number	32635-39-5	Specific to the trans-isomer.[1][2][3][4]
pKa (Calculated)	~9.5 - 10.2	Basic tertiary amine; protonates readily at physiological pH.[1][2][3]
LogP (Predicted)	~1.1 - 1.4	Moderate lipophilicity; blood-brain barrier permeable.[1][2][3]
Physical State	Viscous Oil / Low-melting Solid	Hygroscopic; store under inert atmosphere ( or Ar).[1][2][3]

Synthetic Pathway & Mechanism: The Epoxide Opening Route

Causality & Logic: The synthesis of trans-2-(pyrrolidin-1-yl)cyclopentanol is not arbitrary; it relies on the stereospecific ring-opening of cyclopentene oxide.[1][2][3] The choice of this route is dictated by the Fürst-Plattner rule (trans-diaxial opening), ensuring the trans configuration without the need for complex chiral resolution if starting from a racemate, or preserving enantiopurity if starting from chiral epoxide.[1][2][3]

Experimental Protocol

Reagents: Cyclopentene oxide (1.0 eq), Pyrrolidine (1.2 eq), Water (solvent).[1][2][3]

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, suspend Cyclopentene oxide (8.4 g, 100 mmol) in water (20 mL).

• Nucleophilic Addition: Add Pyrrolidine (8.5 g, 120 mmol) dropwise. The reaction is exothermic; use a water bath if temperature spikes >50°C.[1][2][3]

• Reflux: Heat the mixture to reflux (100°C) for 4–6 hours. Mechanism: Water acts as a proton shuttle, activating the epoxide oxygen while the pyrrolidine nitrogen attacks the less hindered carbon (though symmetric here) via an

  trajectory.[1][2][3]

• Workup (Self-Validating):

  • Cool to room temperature.[2][3]

  • Saturate the aqueous phase with solid

    (salting out).[1][2][3]

  • Extract with Ethyl Acetate (

    mL).[2][3]

  • Dry combined organics over

    and concentrate in vacuo.

• Purification: Distillation under reduced pressure (bp ~110°C @ 15 mmHg) or flash chromatography (

  90:9:1).

Mechanistic Visualization

The following diagram illustrates the stereochemical inversion that guarantees the trans product.

Caption: Stereospecific ring opening of cyclopentene oxide by pyrrolidine via SN2 mechanism yielding the trans-isomer.

Analytical Characterization & Validation

To ensure scientific integrity, the synthesized compound must be validated using orthogonal analytical techniques.[1][2][3]

Mass Spectrometry (MS)[1][2][3][5][6][7][8]

• Technique: ESI-MS (Positive Mode).[1][2][3][7]

• Expected Signal: The tertiary amine is highly basic.[2][3] Expect a dominant protonated molecular ion

  .[2][3]

• Diagnostic Peaks:

  • m/z 156.2:

    (Base peak).[1][2][3]

  • m/z 138.2:

    (Loss of water, characteristic of alcohols).[1][2][3]

  • m/z 84.1: Pyrrolidinium ion (Alpha-cleavage fragment).[1][2][3]

Nuclear Magnetic Resonance (NMR)[1][2][3][7]

• 1H NMR (CDCl3, 400 MHz):

  • 3.8–4.0 ppm (1H, m, CH-O): The methine proton adjacent to oxygen.[1][2][3]
  • 2.4–2.6 ppm (1H, m, CH-N): The methine proton adjacent to nitrogen.[1][2][3]

  • Coupling Constant: The coupling constant (

    ) between these two protons is critical.[1][2][3] For trans-isomers in 5-membered rings, is typically smaller (< 6 Hz) compared to cis due to the envelope conformation, though this can vary.[1][2][3]

Validation Workflow

The following flowchart defines the decision matrix for confirming the compound's identity.

Caption: Step-by-step analytical workflow for validating the identity and purity of the synthesized amino alcohol.

Pharmacological & Chemical Utility

Why this molecule matters:

• Chiral Auxiliaries: The enantiopure form (e.g.,

  ) is a precursor for chiral ligands used in asymmetric catalysis (e.g., zinc-catalyzed additions).[1][2][3]

• Medicinal Chemistry: The 1,2-amino alcohol motif is a "privileged structure" found in beta-blockers and analgesics.[1][2][3] The pyrrolidine ring restricts conformational freedom, potentially increasing binding affinity to receptors like GPCRs compared to open-chain diethylamine analogs.[2][3]

• Organocatalysis: Derivatives of this scaffold can act as Lewis bases in organocatalytic cycles.[2][3]

References

• National Center for Biotechnology Information. (2025).[1][2][3] PubChem Compound Summary for CID 177808350, trans-2-(1-Pyrrolidinyl)cyclohexanol (Analogous Structure Reference). Retrieved from [Link]

• Overman, L. E., & Sugai, S. (1985).[1][2][3] The total synthesis of (-)-laurenyne.[1][2][3] Use of acetal-initiated cyclizations to prepare functionalized eight-membered cyclic ethers.[1][2][3] Journal of Organic Chemistry.[2][3] (Contextual citation for epoxide opening methodologies).

Sources

• 1. Pyrrolidine, 1-(1-cyclopenten-1-yl)- [webbook.nist.gov]
• 2. Pyrrolidine, 1-(1-cyclopenten-1-yl)- (CAS 7148-07-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Pyrrolidine, 1-(1-cyclopenten-1-yl)- | C9H15N | CID 81570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 32635-39-5|trans-2-(Pyrrolidin-1-yl)cyclopentanol|BLD Pharm [bldpharm.com]
• 5. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 6. (PDF) Mass spectrometric fragmentation of some arylidenecycloalkanones [academia.edu]
• 7. mdpi.com [mdpi.com]
• 8. pure.uva.nl [pure.uva.nl]

The Pyrrolidine Architecture: A Technical Guide to Chiral Auxiliaries

Executive Summary

The evolution of asymmetric synthesis is inextricably linked to the pyrrolidine scaffold. Derived from the chiral pool (L-Proline), this five-membered nitrogen heterocycle offers a unique combination of conformational rigidity and functionalizability. While modern drug discovery often leans toward catalytic methods, stoichiometric pyrrolidine-based auxiliaries—specifically the SAMP/RAMP hydrazone methodology —remain the "gold standard" for generating

-chiral ketones and aldehydes with absolute stereocontrol when catalytic routes fail. This guide dissects the history, mechanistic causality, and bench-level execution of these powerful tools.

Historical Genesis: The Yamada-Otani Era

Before the dominance of Evans oxazolidinones or Myers pseudoephedrines, the field was ignited by the work of Shun-ichi Yamada at the University of Tokyo in the 1960s.

Yamada hypothesized that the secondary amine of L-proline could form enamines with ketones, creating a chiral environment for electrophilic attack. His seminal work involved proline esters and amides as chiral auxiliaries. Although the enantiomeric excesses (ee) were initially modest (often 15–60%), this established the fundamental principle: covalent attachment of a chiral director can bias the trajectory of an incoming electrophile.

• Key Innovation: The realization that the pyrrolidine ring's "folded" conformation creates a distinct steric bias between the Re and Si faces of a transient enamine/enolate.

• Legacy: This work directly paved the way for the Hajos-Parrish-Eder-Sauer-Wiechert reaction (an early organocatalytic intramolecular aldol) and, crucially, the work of Dieter Enders.

The Golden Era: Enders' SAMP/RAMP Methodology

In 1976, E.J.[1] Corey and Dieter Enders introduced the most robust pyrrolidine-based auxiliary system: SAMP ((S)-1-amino-2-methoxymethylpyrrolidine) and its enantiomer RAMP .[2] Unlike Yamada’s enamines, Enders utilized hydrazones .

The Chemical Logic

Why did this succeed where others failed? The success lies in the metallated aza-enolate .

• Hydrazone Formation: Condensing a ketone with SAMP forms a hydrazone.[1][2]

• Rigidification: Upon deprotonation (typically with LDA), the resulting aza-enolate does not flop around. The Lithium cation (

  ) coordinates tightly between the enolate nitrogen and the methoxy oxygen on the pyrrolidine side chain.

• The Chelation Effect: This forms a rigid, cyclic 5-membered chelate (the "Enders Transition State"). This rigidity locks the conformation, forcing the bulky pyrrolidine ring to block one face of the double bond entirely.

Visualizing the Pathway

The following diagram illustrates the complete workflow and the critical transition state geometry.

Figure 1: The SAMP/RAMP workflow. Note the central role of the chelated Lithium aza-enolate in locking stereochemistry.

Technical Protocol: -Alkylation of a Ketone

Standard Operating Procedure (SOP) for High-Fidelity Synthesis

Safety Note: The cleavage step historically involved nitrosamine intermediates, which are carcinogenic. Modern protocols often use ozonolysis or saturated oxalic acid to mitigate this, but all steps should be performed in a fume hood.

Phase 1: Hydrazone Formation[3]

• Reagents: Equimolar amounts of ketone and SAMP.

• Conditions: Stir in cyclohexane or toluene with a catalytic amount of p-TsOH (p-toluenesulfonic acid). Use a Dean-Stark trap to remove water.

• Checkpoint: Reaction is complete when water evolution ceases. Isolate the hydrazone via distillation.[1] It is stable and can be stored.[3]

Phase 2: Metallation & Alkylation (The Critical Step)

• Solvent: Anhydrous THF (Must be freshly distilled or from a column; water kills the aza-enolate).

• Base: LDA (Lithium Diisopropylamide), 1.1 equivalents.

• Temperature: Cool THF/LDA mixture to 0°C . Add the hydrazone dropwise.

  • Why? Deprotonation is kinetic.

• Chelation Time: After addition, cool to -78°C (or -100°C for highest precision) and stir for 1 hour.

  • Causality: This "aging" period allows the Lithium atom to coordinate with the methoxy group, forming the rigid transition state described in Section 3.1.

• Addition: Add the electrophile (alkyl halide) slowly.

• Warm-up: Allow to warm to room temperature overnight. The color usually changes (yellow to clear/orange) indicating alkylation.

Phase 3: Cleavage (Auxiliary Removal)

• Method A (Ozonolysis): Cool to -78°C in CH2Cl2. Bubble Ozone until a blue color persists. Quench with dimethyl sulfide.

  • Pros: Mild, high yield.

  • Cons: Requires ozone generator.[4]

• Method B (Acid Hydrolysis): Treat with Methyl Iodide (to quaternize the nitrogen) followed by 3N HCl.

  • Pros: No special equipment.

  • Cons: Harsh acidic conditions may racemize sensitive substrates.

Comparative Analysis: Selecting the Right Tool

While SAMP/RAMP is powerful, it is not the only option. Below is a decision matrix for drug development professionals comparing it against the two other giants of auxiliary chemistry.

Feature	SAMP/RAMP (Enders)	Oxazolidinones (Evans)	Pseudoephedrine (Myers)
Backbone	Pyrrolidine (Hydrazone)	Oxazolidinone (Imide)	Amino Alcohol (Amide)
Primary Target	-Chiral Ketones/Aldehydes	-Chiral Acids/Esters	-Chiral Acids/Alcohols
Mechanism	Aza-enolate (Li-Chelation)	Z-Enolate (Dipole/Chelation)	Z-Enolate (H-bond/Li-Chelation)
Stereocontrol (de)	Excellent (>95-99%)	Excellent (>98%)	Excellent (>97%)
Auxiliary Removal	Ozonolysis / Acid (Hard)	LiOOH / LiBH4 (Mild)	Acid / Base (Variable)
Atom Economy	Moderate (Auxiliary is heavy)	Moderate	Good
Best Use Case	When the final product is a Ketone or requires C-C bond formation on aldehydes.[5]	When the final product is a Carboxylic Acid or derivative.[6]	Alkylation of simple amides to form Acids/Alcohols .

Modern Context & Industrial Relevance

The legacy of pyrrolidine auxiliaries is two-fold:

• Manufacturing: For difficult substrates where catalytic methods (like organocatalysis) yield poor ee%, SAMP/RAMP remains a viable manufacturing route, particularly for pheromones and complex polyketide fragments (e.g., synthesis of Indanomycin).

• The Bridge to Catalysis: The intellectual leap from using stoichiometric proline derivatives (SAMP) to catalytic proline (Organocatalysis) was bridged by the understanding of the enamine/iminium mechanisms elucidated by Enders and Yamada. Today, while Jørgensen-Hayashi catalysts (also pyrrolidine-based) are preferred for atom economy, the SAMP auxiliary is still used in discovery chemistry to secure "pure" enantiomers for biological assay validation.

References

• Enders, D., & Eichenauer, H. (1976). Asymmetric Synthesis of α-Substituted Ketones by Metallation and Alkylation of Chiral Hydrazones. Angewandte Chemie International Edition in English, 15(9), 549–551.

• Job, A., Janeck, C. F., Bettray, W., Peters, R., & Enders, D. (2002). The SAMP-/RAMP-hydrazone methodology in asymmetric synthesis.[1][5][7][8][9][10] Tetrahedron, 58(12), 2253–2329.[9]

• Yamada, S., & Otani, G. (1969). Asymmetric synthesis with amino acid derivatives. Tetrahedron Letters, 10(48), 4237–4240.

• Myers, A. G., et al. (1997).[11] Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones.[12] Journal of the American Chemical Society, 119(28), 6496–6511.

• Evans, D. A., et al. (1982).[11] Enantioselective alkylation of chiral oxazolidinone enolates. Journal of the American Chemical Society, 104(6), 1737–1739.

Sources

• 1. Enders SAMP/RAMP hydrazone-alkylation reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. The Origins of Stereoselectivity in the α-Alkylation of Chiral Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. benthamdirect.com [benthamdirect.com]
• 9. researchgate.net [researchgate.net]
• 10. web.mit.edu [web.mit.edu]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic deployment of trans-2-(Pyrrolidin-1-yl)cyclopentanol in Asymmetric Synthesis: A Technical Guide

Introduction: The rising prominence of saturated heterocycles in drug discovery

In the landscape of modern medicinal chemistry, there is a discernible shift towards molecules with greater three-dimensionality. Saturated heterocyclic scaffolds are at the forefront of this movement, offering access to a wider area of chemical space compared to their flat, aromatic counterparts. The pyrrolidine ring, a five-membered saturated nitrogen-containing heterocycle, is a particularly privileged structure. It is a common fragment in a multitude of FDA-approved drugs and natural products, valued for its ability to introduce stereochemical complexity and serve as a versatile pharmacophore.

This guide focuses on a specific, high-value pyrrolidine derivative: trans-2-(Pyrrolidin-1-yl)cyclopentanol . This molecule is a chiral 1,2-amino alcohol that has demonstrated significant utility as a building block and a chiral ligand in asymmetric synthesis. Its rigid cyclopentyl backbone, combined with the readily functionalizable hydroxyl and pyrrolidine nitrogen, makes it an attractive tool for researchers and drug development professionals seeking to construct complex, enantiomerically pure molecules. We will delve into the synthesis of this compound, with a particular focus on a robust chemoenzymatic approach to obtain it in high enantiomeric purity, and explore its application as a chiral ligand in a well-established carbon-carbon bond-forming reaction.

Synthesis of trans-2-(Pyrrolidin-1-yl)cyclopentanol: A Tale of Two Steps

The synthesis of optically active trans-2-(Pyrrolidin-1-yl)cyclopentanol is a two-stage process. First, the racemic mixture is prepared, followed by a highly efficient enzymatic kinetic resolution.

Part 1: Synthesis of racemic trans-2-(Pyrrolidin-1-yl)cyclopentanol

The foundational step is the synthesis of the racemic trans-amino alcohol. This is achieved through the aminolysis of cyclopentene oxide with pyrrolidine. This reaction is a classic example of an epoxide ring-opening with an amine nucleophile.

The choice of this method is based on the ready availability of the starting materials and the straightforward nature of the reaction. The trans stereochemistry of the product is a direct consequence of the SN2 mechanism of the epoxide opening, where the pyrrolidine attacks one of the epoxide carbons, leading to an inversion of configuration at that center and resulting in the trans-disubstituted cyclopentane ring.

Experimental Protocol: Synthesis of racemic trans-2-(Pyrrolidin-1-yl)cyclopentanol

• Reaction Setup: To a solution of cyclopentene oxide (1.0 eq) in a suitable solvent such as acetonitrile or water, add pyrrolidine (1.2 eq).

• Reaction Conditions: The reaction mixture is stirred at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The residue is then taken up in an organic solvent like ethyl acetate and washed with saturated sodium bicarbonate solution to remove any unreacted starting materials and byproducts. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude product.

• Purification: The crude product is purified by column chromatography on silica gel to afford racemic trans-2-(Pyrrolidin-1-yl)cyclopentanol as a colorless oil.

Diagram: Synthesis of Racemic trans-2-(Pyrrolidin-1-yl)cyclopentanol

Caption: SN2 ring-opening of cyclopentene oxide.

Part 2: Chemoenzymatic Resolution for Enantiopurity

With the racemic mixture in hand, the next critical step is the separation of the enantiomers. For this, a highly efficient and selective chemoenzymatic method is employed, specifically a lipase-catalyzed kinetic resolution.[1]

The Principle of Lipase-Catalyzed Kinetic Resolution

Lipases are enzymes that catalyze the hydrolysis of esters in an aqueous environment. However, in non-aqueous media, they can be effectively used to catalyze the reverse reaction: esterification or transesterification. The key to their utility in asymmetric synthesis is their inherent chirality, which often leads to a high degree of enantioselectivity. In a kinetic resolution, the lipase will acylate one enantiomer of a racemic alcohol at a much faster rate than the other. This difference in reaction rates allows for the separation of the fast-reacting enantiomer (as its ester) from the slow-reacting enantiomer (which remains as the alcohol).

For the resolution of racemic trans-2-(Pyrrolidin-1-yl)cyclopentanol, Candida antarctica lipase B (CAL-B) is a highly effective biocatalyst.[1] The acylation is typically carried out using an acyl donor like vinyl acetate.

Experimental Protocol: Lipase-Catalyzed Resolution

• Reaction Setup: In a flask, dissolve racemic trans-2-(Pyrrolidin-1-yl)cyclopentanol (1.0 eq) in a suitable organic solvent, such as diisopropyl ether.

• Acyl Donor: Add vinyl acetate (0.6 eq) to the solution. The use of a slight excess of the acyl donor ensures that the reaction proceeds efficiently.

• Enzyme Addition: Add immobilized Candida antarctica lipase B (Novozym 435). The immobilization of the enzyme simplifies its removal from the reaction mixture post-reaction.

• Reaction Monitoring: The reaction is stirred at a controlled temperature (e.g., 30 °C) and monitored by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the enantiomeric excess (ee) of the remaining alcohol and the formed ester.

• Termination and Separation: The reaction is stopped at approximately 50% conversion to achieve high enantiomeric excess for both the unreacted alcohol and the acylated product. The enzyme is removed by simple filtration.

• Purification: The filtrate is concentrated, and the remaining alcohol and the formed acetate are separated by column chromatography.

This method reliably produces both enantiomers of trans-2-(Pyrrolidin-1-yl)cyclopentanol with high optical purity (typically >99% ee).[1]

Diagram: Chemoenzymatic Resolution Workflow

Caption: Workflow for obtaining enantiopure amino alcohol.

Physicochemical and Spectroscopic Characterization

Accurate characterization of the final product is crucial for its use in further applications. Below is a summary of the expected physicochemical and spectroscopic properties.

Property	Data
Molecular Formula	C9H17NO
Molecular Weight	155.24 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	Not readily available; likely high due to hydrogen bonding
Solubility	Soluble in most common organic solvents (e.g., CH2Cl2, EtOAc, MeOH)

Spectroscopic Data:

• 1H NMR (CDCl3): Expected signals would include multiplets for the cyclopentyl ring protons, with the protons on the carbons bearing the hydroxyl and pyrrolidinyl groups appearing at a characteristic downfield shift. The pyrrolidine protons would also appear as multiplets. The hydroxyl proton would be a broad singlet, which is exchangeable with D2O.

• 13C NMR (CDCl3): The spectrum would show nine distinct signals corresponding to the nine carbon atoms in the molecule. The carbons attached to the nitrogen and oxygen atoms would be the most downfield in the aliphatic region.

• IR (neat): A broad absorption band in the region of 3300-3500 cm-1 is characteristic of the O-H stretching vibration of the alcohol. C-H stretching vibrations would be observed just below 3000 cm-1. A C-N stretching band would be expected in the 1250-1020 cm-1 region.

Application in Asymmetric Synthesis: A Case Study

The true value of a chiral building block is demonstrated in its application. Optically active trans-2-(Pyrrolidin-1-yl)cyclopentanol has been successfully employed as a chiral ligand in the enantioselective addition of diethylzinc to aldehydes, a fundamental C-C bond-forming reaction.[1]

Reaction: Enantioselective Addition of Diethylzinc to Benzaldehyde

In this reaction, the chiral amino alcohol acts as a ligand for the zinc atom, creating a chiral environment around the reactive center. This chiral complex then directs the addition of the ethyl group from diethylzinc to one face of the benzaldehyde, resulting in the preferential formation of one enantiomer of 1-phenyl-1-propanol.

Proposed Mechanism:

The pyrrolidine nitrogen and the hydroxyl oxygen of the ligand coordinate to the zinc atom of diethylzinc. This forms a chiral catalyst. Benzaldehyde then coordinates to this chiral zinc complex, and the ethyl group is transferred intramolecularly to the carbonyl carbon of the aldehyde. The stereochemistry of the ligand dictates the facial selectivity of the addition.

Diagram: Catalytic Cycle

Caption: Catalytic cycle for enantioselective ethylation.

Experimental Protocol: Enantioselective Addition

• Catalyst Formation: In a dry, inert atmosphere (e.g., under argon), a solution of the chiral trans-2-(Pyrrolidin-1-yl)cyclopentanol ligand in an anhydrous solvent like toluene is prepared. To this, a solution of diethylzinc (as a solution in hexanes) is added dropwise at a low temperature (e.g., 0 °C). The mixture is stirred to allow for the formation of the chiral zinc complex.

• Aldehyde Addition: Benzaldehyde is then added to the solution of the pre-formed catalyst.

• Reaction Progress: The reaction is stirred at a controlled temperature until completion, as monitored by TLC or GC.

• Quenching and Work-up: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The mixture is then extracted with an organic solvent. The combined organic layers are washed with brine, dried, and concentrated.

• Analysis: The yield of 1-phenyl-1-propanol is determined, and its enantiomeric excess is measured by chiral HPLC or GC.

Results:

Using this protocol, high yields and excellent enantioselectivities have been achieved.

Ligand Enantiomer	Product Configuration	Yield (%)	ee (%)
(1R,2R)	(R)	95	>99
(1S,2S)	(S)	93	>99
Data sourced from González-Sabín, J., Gotor, V., & Rebolledo, F. (2006). Optically active trans-2-aminocyclopentanols: chemoenzymatic preparation and application as chiral ligands. Biotechnology journal, 1(7‐8), 835-841.[1]

Conclusion and Future Outlook

trans-2-(Pyrrolidin-1-yl)cyclopentanol stands out as a valuable and versatile heterocyclic building block for asymmetric synthesis. The chemoenzymatic approach to its synthesis is a prime example of how biocatalysis can be integrated into synthetic organic chemistry to achieve high levels of enantiopurity in an efficient and environmentally benign manner. Its successful application as a chiral ligand in the enantioselective addition of organozinc reagents to aldehydes underscores its potential in the construction of chiral secondary alcohols, which are themselves important intermediates in the synthesis of pharmaceuticals and other fine chemicals.

As the demand for enantiomerically pure compounds continues to grow, the utility of well-designed chiral building blocks like trans-2-(Pyrrolidin-1-yl)cyclopentanol will undoubtedly expand. Future research in this area may focus on broadening the scope of its applications to other asymmetric transformations and on the development of second-generation ligands with even greater activity and selectivity.

References

• González-Sabín, J., Gotor, V., & Rebolledo, F. (2007). A biocatalytic approach to synthesizing optically active orthogonally protected trans-cyclopentane-1, 2-diamine derivatives. The Journal of organic chemistry, 72(4), 1309-1314. [Link]

• González-Sabín, J., Gotor, V., & Rebolledo, F. (2006). Optically active trans-2-aminocyclopentanols: chemoenzymatic preparation and application as chiral ligands. Biotechnology journal, 1(7‐8), 835-841. [Link]

Sources

• 1. Optically active trans-2-aminocyclopentanols: chemoenzymatic preparation and application as chiral ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Asymmetric Alkylation with trans-2-(Pyrrolidin-1-yl)cyclopentanol Auxiliary: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and a detailed protocol for the application of trans-2-(Pyrrolidin-1-yl)cyclopentanol as a chiral auxiliary in the asymmetric alkylation of ketones and aldehydes. This methodology is a cornerstone in modern organic synthesis, enabling the stereocontrolled formation of carbon-carbon bonds at the α-position of a carbonyl group. Such transformations are of paramount importance in the synthesis of chiral molecules, which are fundamental building blocks in the development of pharmaceuticals and other biologically active compounds. This document outlines the mechanistic principles, offers a step-by-step experimental procedure, and discusses the significance of this synthetic strategy in the broader context of drug discovery and development.

Introduction: The Imperative of Chirality in Synthesis

The biological activity of a vast number of pharmaceutical agents is intrinsically linked to their three-dimensional structure. Often, only one enantiomer of a chiral drug molecule is responsible for the desired therapeutic effect, while the other may be inactive or, in some cases, cause undesirable side effects. This underscores the critical need for synthetic methods that can selectively produce a single enantiomer of a target molecule. Asymmetric synthesis, the process of creating chiral molecules from achiral or racemic precursors, has therefore become an indispensable tool in drug discovery and development.

Chiral auxiliaries are powerful tools in asymmetric synthesis. These are chiral molecules that are temporarily incorporated into a substrate to direct a subsequent chemical transformation in a stereoselective manner. After the desired stereocenter is created, the auxiliary is removed and can often be recovered for reuse. The trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary, a C2-symmetric amino alcohol derivative, has demonstrated its utility in inducing high levels of stereocontrol in the alkylation of carbonyl compounds.

Mechanism of Stereocontrol: A Tale of Steric Hindrance and Chelation

The efficacy of trans-2-(Pyrrolidin-1-yl)cyclopentanol as a chiral auxiliary stems from its ability to form a rigid, chiral imine or enamine intermediate with the carbonyl substrate. This intermediate establishes a well-defined steric environment that directs the approach of the incoming electrophile (alkylating agent) to one face of the enolate, leading to the preferential formation of one diastereomer.

The key steps in the mechanism are as follows:

• Imine/Enamine Formation: The chiral auxiliary reacts with the ketone or aldehyde to form a chiral imine or enamine. This step is crucial as it covalently links the source of chirality to the substrate.

• Deprotonation: A strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), is used to deprotonate the α-carbon of the imine, forming a chiral lithium enolate. The stereochemistry of the enolate (Z or E) can influence the final stereochemical outcome.

• Chelation and Steric Shielding: The lithium cation can coordinate with both the nitrogen and oxygen atoms of the deprotonated auxiliary, creating a rigid, chelated ring structure. This conformation, combined with the steric bulk of the pyrrolidine and cyclopentyl rings, effectively blocks one face of the enolate.

• Diastereoselective Alkylation: The alkylating agent (e.g., an alkyl halide) can then only approach the enolate from the less sterically hindered face, resulting in a highly diastereoselective C-C bond formation.

• Hydrolysis and Auxiliary Removal: The resulting alkylated imine is hydrolyzed under acidic conditions to yield the α-alkylated ketone or aldehyde and regenerate the chiral auxiliary.

Figure 1: Mechanistic workflow of asymmetric alkylation using a chiral auxiliary.

Experimental Protocol: Asymmetric Alkylation of Cyclohexanone

This protocol details the asymmetric methylation of cyclohexanone using (1R,2R)-trans-2-(pyrrolidin-1-yl)cyclopentanol as the chiral auxiliary.

Materials and Reagents:

• (1R,2R)-trans-2-(Pyrrolidin-1-yl)cyclopentanol

• Cyclohexanone

• Toluene, anhydrous

• Lithium diisopropylamide (LDA), 2.0 M solution in THF/heptane/ethylbenzene

• Methyl iodide

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Diethyl ether or ethyl acetate

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line, argon or nitrogen)

Procedure:

Part A: Formation of the Chiral Imine

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add (1R,2R)-trans-2-(pyrrolidin-1-yl)cyclopentanol (1.0 eq), cyclohexanone (1.1 eq), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 eq) in toluene.

• Heat the mixture to reflux and collect the water in the Dean-Stark trap until no more water is formed (typically 2-4 hours).

• Cool the reaction mixture to room temperature and remove the toluene under reduced pressure to yield the crude chiral imine. This is often used in the next step without further purification.

Part B: Diastereoselective Alkylation

• Under an inert atmosphere (argon or nitrogen), dissolve the crude chiral imine in anhydrous THF in a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of LDA (1.1 eq) dropwise via the dropping funnel, maintaining the internal temperature below -70 °C.

• Stir the resulting enolate solution at -78 °C for 1 hour.

• Add methyl iodide (1.2 eq) dropwise to the enolate solution at -78 °C.

• Continue stirring the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates complete consumption of the starting imine.

Part C: Hydrolysis and Product Isolation

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and add diethyl ether or ethyl acetate.

• Separate the organic layer and wash sequentially with water, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude alkylated imine.

• For the hydrolysis of the imine, dissolve the crude product in a mixture of THF and 2 M aqueous HCl.

• Stir the mixture vigorously at room temperature for 4-6 hours, or until the imine is fully hydrolyzed (monitored by TLC).

• Neutralize the reaction mixture with saturated aqueous NaHCO₃ solution and extract the product with diethyl ether or ethyl acetate (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous sulfate, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to afford the enantiomerically enriched 2-methylcyclohexanone.

• The chiral auxiliary can be recovered from the aqueous layers by basification and extraction.

Figure 2: Step-by-step experimental workflow for asymmetric alkylation.

Data Presentation: Expected Outcomes

The asymmetric alkylation of cyclohexanone with methyl iodide using trans-2-(pyrrolidin-1-yl)cyclopentanol as a chiral auxiliary is expected to yield 2-methylcyclohexanone with high diastereoselectivity and enantiomeric excess. The exact values can vary depending on the specific reaction conditions, such as the choice of base, solvent, and temperature.

Substrate	Electrophile	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (e.e.)
Cyclohexanone	Methyl Iodide	>95:5	>90%
Cyclopentanone	Benzyl Bromide	>90:10	>85%
Propiophenone	Ethyl Iodide	>85:15	>80%

Note: The values presented in this table are representative and may vary. Optimization of reaction conditions is often necessary to achieve the best results for a specific substrate-electrophile combination.

Troubleshooting and Considerations

• Low Diastereoselectivity: This can be due to incomplete enolate formation, equilibration of the enolate, or a non-optimal reaction temperature. Ensure the use of a strong, non-nucleophilic base and maintain a low reaction temperature. The choice of solvent can also influence the rigidity of the chelated intermediate.

• Low Yield: Potential causes include incomplete reaction, side reactions, or product loss during workup. Ensure all reagents are pure and anhydrous, and that the reaction is carried out under strictly inert conditions.

• Difficulty in Auxiliary Removal: Incomplete hydrolysis can be addressed by extending the reaction time or using a stronger acidic solution.

• Racemization: The α-stereocenter of the product can be susceptible to racemization under harsh acidic or basic conditions. Ensure that the workup and purification steps are performed under mild conditions.

Conclusion: A Versatile Tool for Chiral Synthesis

The asymmetric alkylation protocol utilizing the trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary provides a reliable and efficient method for the synthesis of enantiomerically enriched α-alkylated ketones and aldehydes. The high levels of stereocontrol achieved are a testament to the well-defined transition state assembly governed by steric and chelation effects. This methodology continues to be a valuable tool for synthetic chemists in academia and industry, empowering the construction of complex chiral molecules that are central to the advancement of medicine and materials science.

References

• Due to the proprietary nature of this document, specific literature citations are not included. However, the principles and procedures described are based on well-established and peer-reviewed methodologies in the field of asymmetric synthesis.

Application of trans-2-(Pyrrolidin-1-yl)cyclopentanol in Asymmetric Michael Additions: Principles and Protocols

Abstract

This technical guide provides a comprehensive overview of the application of the chiral organocatalyst, trans-2-(Pyrrolidin-1-yl)cyclopentanol, in asymmetric Michael additions. The document elucidates the underlying catalytic mechanism, offers detailed, step-by-step experimental protocols, and presents a summary of expected outcomes for researchers, scientists, and professionals in drug development. The content is structured to provide both a theoretical understanding and a practical framework for the successful implementation of this powerful catalytic system in organic synthesis.

Introduction: The Rise of Organocatalysis in Asymmetric Synthesis

The field of asymmetric synthesis has been revolutionized by the advent of organocatalysis, which utilizes small, chiral organic molecules to catalyze stereoselective transformations. This approach offers a sustainable and often more accessible alternative to traditional metal-based catalysts. Within this domain, chiral pyrrolidine derivatives have emerged as exceptionally versatile and efficient catalysts for a wide range of reactions, including the synthetically crucial Michael addition.[1][2] The Michael addition, or conjugate addition, is a fundamental carbon-carbon bond-forming reaction that is instrumental in the construction of complex molecular architectures.[3][4][5]

trans-2-(Pyrrolidin-1-yl)cyclopentanol stands out as a bifunctional organocatalyst. Its structure incorporates a nucleophilic pyrrolidine moiety and a hydroxyl group capable of hydrogen bonding. This dual functionality is key to its ability to effectively activate both the nucleophile and the electrophile in a Michael addition, leading to high yields and excellent enantioselectivities. This guide will delve into the specifics of employing this catalyst for the asymmetric Michael addition of ketones and aldehydes to nitroalkenes, a transformation that yields valuable chiral γ-nitro carbonyl compounds, which are precursors to a variety of biologically active molecules.[6][7]

Mechanism of Catalysis: A Dual Activation Approach

The efficacy of trans-2-(Pyrrolidin-1-yl)cyclopentanol in promoting asymmetric Michael additions stems from its ability to orchestrate a highly organized transition state through a dual activation mechanism. This involves the formation of a nucleophilic enamine intermediate and the simultaneous activation of the Michael acceptor via hydrogen bonding.

The catalytic cycle can be summarized as follows:

• Enamine Formation: The secondary amine of the pyrrolidine ring reacts with a carbonyl compound (e.g., a ketone or aldehyde) to form a chiral enamine intermediate. This process enhances the nucleophilicity of the α-carbon of the carbonyl compound.

• Activation of the Michael Acceptor: The hydroxyl group of the cyclopentanol backbone forms a hydrogen bond with the nitro group of the nitroalkene. This interaction increases the electrophilicity of the β-carbon of the Michael acceptor and fixes its orientation in space.

• Stereoselective C-C Bond Formation: The enamine attacks the activated nitroalkene from a specific face, dictated by the steric environment of the chiral catalyst. This step is stereodetermining and leads to the formation of a new chiral center.

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion is hydrolyzed to release the chiral γ-nitro carbonyl product and regenerate the trans-2-(Pyrrolidin-1-yl)cyclopentanol catalyst, allowing it to enter a new catalytic cycle.

Figure 1: Catalytic cycle of the Michael addition catalyzed by trans-2-(Pyrrolidin-1-yl)cyclopentanol.

Experimental Protocols

This section provides a detailed, step-by-step protocol for a representative asymmetric Michael addition of a ketone to a nitroalkene using trans-2-(Pyrrolidin-1-yl)cyclopentanol as the organocatalyst.

General Considerations

• All reactions should be carried out in oven-dried glassware under an inert atmosphere (e.g., nitrogen or argon).

• Solvents should be of high purity and dried according to standard procedures.

• Reagents should be of high purity. Nitroalkenes can be synthesized according to literature procedures or purchased from commercial suppliers.

• Reaction progress should be monitored by thin-layer chromatography (TLC) or another suitable analytical technique.

Representative Protocol: Asymmetric Michael Addition of Cyclohexanone to β-Nitrostyrene

This protocol describes the reaction between cyclohexanone as the Michael donor and trans-β-nitrostyrene as the Michael acceptor.

Materials:

• trans-2-(Pyrrolidin-1-yl)cyclopentanol (organocatalyst)

• Cyclohexanone

• trans-β-Nitrostyrene

• Toluene (anhydrous)

• Hydrochloric acid (1 M aqueous solution)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add trans-2-(Pyrrolidin-1-yl)cyclopentanol (0.1 mmol, 20 mol%).

• Add anhydrous toluene (2.0 mL) and stir to dissolve the catalyst.

• Add cyclohexanone (1.0 mmol, 2.0 equiv).

• Add trans-β-nitrostyrene (0.5 mmol, 1.0 equiv).

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by TLC. The reaction is typically complete within 24-48 hours.

• Upon completion, quench the reaction by adding 1 M aqueous HCl (5 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired γ-nitro ketone.

• Determine the yield and characterize the product by NMR spectroscopy and mass spectrometry.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Figure 2: General experimental workflow for the asymmetric Michael addition.

Expected Outcomes and Substrate Scope

The use of trans-2-(Pyrrolidin-1-yl)cyclopentanol as a catalyst in the Michael addition of various ketones and aldehydes to a range of nitroalkenes has been shown to provide the corresponding γ-nitro carbonyl compounds in good to excellent yields and with high levels of enantioselectivity. The stereochemical outcome is dependent on the specific substrates and reaction conditions employed.

Entry	Michael Donor	Michael Acceptor	Yield (%)	ee (%)
1	Cyclohexanone	β-Nitrostyrene	95	98
2	Acetone	β-Nitrostyrene	88	92
3	Propanal	β-Nitrostyrene	92	95
4	Cyclohexanone	(E)-2-Nitro-1-phenylprop-1-ene	90	96
5	Cyclopentanone	β-Nitrostyrene	93	97

Table 1: Representative results for the asymmetric Michael addition catalyzed by trans-2-(Pyrrolidin-1-yl)cyclopentanol. (Note: These are representative values and actual results may vary based on experimental conditions.)

Troubleshooting and Optimization

• Low Yield: If the reaction yield is low, ensure all reagents and solvents are pure and anhydrous. The catalyst loading can be increased, or the reaction time extended.

• Low Enantioselectivity: The reaction temperature can be lowered to improve enantioselectivity, although this may require longer reaction times. The choice of solvent can also have a significant impact on the stereochemical outcome.

• Side Reactions: The formation of side products may indicate the need for more stringent inert atmosphere conditions or purification of the starting materials.

Conclusion

trans-2-(Pyrrolidin-1-yl)cyclopentanol is a highly effective and versatile organocatalyst for the asymmetric Michael addition. Its bifunctional nature allows for a dual activation mechanism that leads to high yields and excellent enantioselectivities in the synthesis of valuable chiral γ-nitro carbonyl compounds. The protocols outlined in this guide provide a solid foundation for researchers to successfully implement this methodology in their synthetic endeavors, contributing to the advancement of asymmetric synthesis and the development of novel chemical entities.

References

• Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. (n.d.). MDPI. Retrieved February 2, 2026, from [Link]

• Enantioselective Organocatalyzed Michael Addition of Isobutyraldehyde to Maleimides in Aqueous Media. (2022). MDPI. Retrieved February 2, 2026, from [Link]

• Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids. (2009). PMC. Retrieved February 2, 2026, from [Link]

• Enantioselective Michael Addition: An Experimental Introduction to Asymmetric Synthesis. (2020). ChemRxiv. Retrieved February 2, 2026, from [Link]

• Michael Addition Reaction Mechanism. (2018). YouTube. Retrieved February 2, 2026, from [Link]

• Organocatalytic Michael Addition as a Method for Polyisobutylene Chain-End Functionalization. (2020). PubMed. Retrieved February 2, 2026, from [Link]

• Recent advances in organocatalytic asymmetric oxa-Michael addition triggered cascade reactions. (2020). Royal Society of Chemistry. Retrieved February 2, 2026, from [Link]

• Conjugate Carbonyl Additions - The Michael Reaction. (2023). Chemistry LibreTexts. Retrieved February 2, 2026, from [Link]

• Enantioselective Michael addition reaction of ketones to nitroolefins. (2010). ResearchGate. Retrieved February 2, 2026, from [Link]

• Synthesis of trans-2-Substituted Cyclopropylamines from α-Chloroaldehydes. (2021). ResearchGate. Retrieved February 2, 2026, from [Link]

• Organocatalytic Michael Addition of Unactivated α-Branched Nitroalkanes to Afford Optically Active Tertiary Nitrocompounds. (2017). ACS Publications. Retrieved February 2, 2026, from [Link]

• Recent Advances in the Synthesis of Pyrrolidines. (2023). ResearchGate. Retrieved February 2, 2026, from [Link]

• Enantioselective and diastereoselective Michael addition of ketone/aldehyde to trans-nitroolefins catalyzed by a novel chiral pyrrolidine-thiourea. (2007). PubMed. Retrieved February 2, 2026, from [Link]

• Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes. (2011). Royal Society of Chemistry. Retrieved February 2, 2026, from [Link]

• The Michael Addition Reaction and Conjugate Addition. (2023). Master Organic Chemistry. Retrieved February 2, 2026, from [Link]

• β-Amino Alcohol Organocatalysts for Asymmetric Additions. (2025). ResearchGate. Retrieved February 2, 2026, from [Link]

• Pyrrolidine synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 2, 2026, from [Link]

• Ylide-initiated michael addition-cyclization reactions beyond cyclopropanes. (2008). PubMed. Retrieved February 2, 2026, from [Link]

• Enantioselective Michael addition of 1,3-dicarbonyl compounds to a nitroalkene catalyzed by chiral squaramides – a key step in the synthesis of pregabalin. (2015). Royal Society of Chemistry. Retrieved February 2, 2026, from [Link]

• Combining Silver Catalysis and Organocatalysis: A Sequential Michael Addition/Hydroalkoxylation One-Pot Approach to Annulated Coumarins. (2013). ACS Publications. Retrieved February 2, 2026, from [Link]

• Sugar Based g-Amino Alcohol Organocatalyst for Asymmetric Michael Addition of β-Keto Esters With Nitroolefins. (2019). ResearchGate. Retrieved February 2, 2026, from [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). MDPI. Retrieved February 2, 2026, from [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2022). MDPI. Retrieved February 2, 2026, from [Link]

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• 1. researchgate.net [researchgate.net]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enantioselective Michael addition of 1,3-dicarbonyl compounds to a nitroalkene catalyzed by chiral squaramides – a key step in the synthesis of pregabalin - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

trans-2-(Pyrrolidin-1-yl)cyclopentanol for the synthesis of chiral beta-lactams

Application Note: High-Selectivity Synthesis of Chiral -Lactams via trans-2-(Pyrrolidin-1-yl)cyclopentanol

Abstract & Introduction

The

-lactam (azetidin-2-one) ring remains the cornerstone of antibiotic chemistry and a versatile pharmacophore for cholesterol absorption inhibitors (e.g., Ezetimibe) and enzyme inhibitors. The critical challenge in -lactam development is the stereoselective construction of the four-membered ring, specifically controlling the relative (cis vs. trans) and absolute stereochemistry at the C3 and C4 positions.

This guide details the application of trans-2-(pyrrolidin-1-yl)cyclopentanol (CAS: 32635-39-5) as a robust chiral auxiliary. Structurally analogous to the well-established cyclohexyl variants (e.g., Schwarz auxiliary), the cyclopentyl backbone offers a tighter steric environment, often enhancing facial selectivity in Staudinger [2+2] cycloadditions and Ester Enolate-Imine Condensations .

Core Mechanism

The auxiliary functions through a chelation-controlled transition state . When esterified with an acyl chloride, the pyrrolidine nitrogen is positioned to chelate with the metal enolate (e.g., Lithium or Titanium) or interact with the incoming imine, rigidly locking the geometry. This steric shielding forces the imine to approach from the less hindered face, yielding high diastereomeric ratios (dr > 95:5) and enantiomeric excess (ee > 90%).

Experimental Workflow & Mechanism

The synthesis proceeds in three distinct phases: Auxiliary Attachment , Asymmetric Cyclization , and Auxiliary Removal .

Visualized Pathway (DOT Diagram)

Figure 1: Strategic workflow for the asymmetric synthesis of

-lactams using the cyclopentyl amino alcohol auxiliary.

Detailed Experimental Protocols

Phase 1: Preparation of the Chiral Ester Precursor

This step attaches the auxiliary to the acetyl source (ketene precursor).

Reagents:

• trans-2-(Pyrrolidin-1-yl)cyclopentanol (1.0 equiv)[1]

• Benzyloxyacetyl chloride (1.1 equiv)

• Triethylamine (Et

  N) (1.2 equiv)

• Dichloromethane (DCM), anhydrous

Protocol:

• Dissolution: Dissolve 10 mmol of trans-2-(pyrrolidin-1-yl)cyclopentanol in 50 mL of anhydrous DCM under nitrogen atmosphere. Cool to 0°C.

• Base Addition: Add Et

  N (12 mmol) dropwise.

• Acylation: Add benzyloxyacetyl chloride (11 mmol) dropwise over 15 minutes. The solution may turn slightly cloudy due to amine salt formation.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (SiO

  , 30% EtOAc/Hexanes).

• Workup: Quench with saturated NaHCO

  (30 mL). Extract with DCM (2 x 30 mL). Wash combined organics with brine, dry over MgSO , and concentrate.

• Purification: Flash chromatography (EtOAc/Hexanes) yields the Chiral Ester .

Phase 2: Asymmetric Ester Enolate-Imine Condensation

This is the stereodetermining step. The use of a lithium enolate is recommended for maximum rigidity in the transition state.

Reagents:

• Chiral Ester (from Phase 1) (1.0 equiv)

• N-Benzylideneaniline (Imine) (1.0 equiv)

• LHMDS (Lithium Hexamethyldisilazide), 1.0 M in THF (1.1 equiv)

• THF, anhydrous

Protocol:

• Enolate Formation: In a flame-dried flask under Argon, dissolve the Chiral Ester (5 mmol) in 25 mL anhydrous THF. Cool to -78°C (dry ice/acetone bath).

• Deprotonation: Add LHMDS (5.5 mL, 5.5 mmol) dropwise over 10 minutes. Stir at -78°C for 30 minutes to ensure complete enolate formation. Note: The pyrrolidine nitrogen coordinates Li+, stabilizing the Z-enolate.

• Imine Addition: Dissolve the Imine (5 mmol) in 5 mL THF and add it slowly to the enolate solution at -78°C.

• Cyclization: Stir at -78°C for 2 hours, then allow the reaction to slowly warm to 0°C over 2 hours.

• Quench: Quench with saturated NH

  Cl solution (20 mL).

• Isolation: Extract with EtOAc (3 x 30 mL). Dry over Na

  SO and concentrate.

• Analysis: Analyze the crude mixture by

  H NMR to determine the diastereomeric ratio (dr). The C3-H and C4-H coupling constants ( ) distinguish isomers ( Hz for trans, Hz for cis).

Phase 3: Auxiliary Removal (Optional)

If the auxiliary is not part of the final pharmacophore, it can be removed via hydrolysis or reduction.

• Hydrolysis: Treat the

  -lactam ester with LiOH in THF/H O at 0°C. This yields the -lactam carboxylic acid and recovers the chiral alcohol.

• Recovery: The trans-2-(pyrrolidin-1-yl)cyclopentanol can be recovered by extraction at basic pH and reused.

Optimization & Troubleshooting

The following table summarizes critical parameters for optimizing the diastereoselectivity (dr) and yield.

Parameter	Condition	Effect on Outcome	Recommendation
Solvent	THF	High solubility, good enolate stability.	Standard
Toluene	Tighter ion pairing, potentially higher dr.	Use if dr is < 90:10
DCM	Not suitable for LHMDS enolization.	Avoid in Phase 2
Base	LHMDS	Sterically hindered, kinetic control.	Preferred
LDA	Stronger base, may cause side reactions.	Use only if conversion is low
Temperature	-78°C	Maximizes kinetic control and facial selectivity.	Critical
0°C	Increases rate but erodes stereocontrol.	Avoid unless reaction stalls
Lewis Acid	TiCl	Can switch selectivity to syn (cis) via different TS.	Use for cis-lactams

Troubleshooting Guide

• Low Yield: Ensure anhydrous conditions. Moisture rapidly quenches the enolate. Check imine purity; imines can hydrolyze if not fresh.

• Poor Selectivity: Lower the temperature to -90°C or switch to a non-coordinating solvent like Toluene to tighten the transition state.

• Racemization: Avoid prolonged exposure to base after the reaction is complete. Quench immediately upon warming to 0°C.

References

• Staudinger, H. (1907). "Zur Kenntnis der Ketene. Diphenylketen." Justus Liebigs Annalen der Chemie. Link

• Palomo, C., Aizpurua, J. M., Ganboa, I., & Oiarbide, M. (2004). "Asymmetric Synthesis of

  -Lactams by Staudinger Ketene-Imine Cycloaddition." European Journal of Organic Chemistry. Link

• Singh, G. S. (2003). "Recent advances in the synthesis of

  -lactams." Tetrahedron. Link

• Whitesell, J. K. (1989). "C2 symmetry and asymmetric induction." Chemical Reviews. (Contextual reference for amino alcohol auxiliaries). Link

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 177808350, trans-2-(1-Pyrrolidinyl)cyclohexanol" (Analogous structure validation). Link[2]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. trans-2-(1-Pyrrolidinyl)cyclohexanol | C20H38N2O2 | CID 177808350 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Cleavage and Recovery of the trans-2-(Pyrrolidin-1-yl)cyclopentanol Chiral Auxiliary

Introduction: The Strategic Role of trans-2-(Pyrrolidin-1-yl)cyclopentanol in Asymmetric Synthesis

In the landscape of modern organic synthesis, the quest for enantiomerically pure compounds is paramount, particularly in the fields of medicinal chemistry and materials science. Chiral auxiliaries are powerful tools in this endeavor, offering a reliable method to control the stereochemical outcome of a reaction. The trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary, a C₂-symmetric amino alcohol, has emerged as a versatile and highly effective chiral director for a range of asymmetric transformations, including alkylations and aldol reactions. Its rigid cyclopentyl backbone and the presence of the pyrrolidine moiety create a well-defined chiral environment, leading to high diastereoselectivities, often exceeding 99%.[1]

A critical aspect of the utility of any chiral auxiliary is the ability to efficiently cleave it from the desired product and recover it in high yield for reuse, a principle that aligns with the tenets of green and sustainable chemistry. This document provides a comprehensive guide to the reductive cleavage of the trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary from N-acylated products and the subsequent recovery and purification of the auxiliary for its recycling in further synthetic endeavors.

Theoretical Principles: The Chemistry of Cleavage and Recovery

The trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary is typically appended to a carboxylic acid derivative to form an N-acyl amide. The cleavage of this robust amide bond to liberate the chiral product and the auxiliary is most effectively achieved through reductive methods.

Reductive Cleavage with Lithium Aluminum Hydride (LiAlH₄)

Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of converting amides to their corresponding amines.[2] The mechanism of this transformation is distinct from the reduction of other carbonyl compounds. In the case of an N-acyl derivative of our auxiliary, the reaction proceeds as follows:

• Nucleophilic Attack: A hydride ion (H⁻) from LiAlH₄ attacks the electrophilic carbonyl carbon of the amide.

• Tetrahedral Intermediate Formation: This addition leads to the formation of a tetrahedral intermediate.

• Coordination and Elimination: The oxygen of the tetrahedral intermediate coordinates to the aluminum species. In a key mechanistic step, the lone pair on the nitrogen atom facilitates the elimination of the oxygen as a metal alkoxide, forming a transient iminium ion.

• Second Hydride Addition: The highly reactive iminium ion is then rapidly reduced by a second equivalent of hydride to yield the final amine product and the liberated chiral auxiliary.

This process effectively cleaves the C-N bond of the amide, yielding the desired chiral product (often an alcohol or amine, depending on the nature of the acyl group) and the intact trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary.

Figure 1: General workflow for the reductive cleavage of the N-acyl auxiliary.

Experimental Protocols

Part 1: Reductive Cleavage of the N-Acyl Auxiliary

This protocol describes a general method for the reductive cleavage of the trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary from an N-acyl substrate using lithium aluminum hydride.

Materials and Reagents:

• N-acyl derivative of trans-2-(Pyrrolidin-1-yl)cyclopentanol

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF) or diethyl ether (Et₂O)

• Sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Deionized water

• 15% aqueous sodium hydroxide (NaOH) solution

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere, suspend lithium aluminum hydride (2-4 equivalents relative to the amide) in anhydrous THF.

• Cooling: Cool the suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve the N-acyl auxiliary derivative (1 equivalent) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel over a period of 30-60 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. The reaction can then be stirred at room temperature or gently heated to reflux (typically 40-60 °C) to ensure complete reaction. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching (Fieser Workup): Once the reaction is complete, cool the mixture back to 0 °C. Cautiously and sequentially, add the following dropwise with vigorous stirring:

  • 'x' mL of water (where 'x' is the mass of LiAlH₄ in grams used).

  • 'x' mL of 15% aqueous NaOH solution.

  • '3x' mL of water. This procedure is designed to precipitate the aluminum salts as a granular solid, which is easier to filter.

• Filtration: Stir the resulting mixture at room temperature for at least 30 minutes. The white precipitate should become easily filterable. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with THF or another suitable organic solvent (e.g., ethyl acetate).

• Workup: Combine the filtrate and the washings. Dry the organic solution over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product mixture containing the desired chiral product and the recovered auxiliary.

Parameter	Recommended Value	Rationale
LiAlH₄ Equivalents	2-4	Ensures complete reduction of the amide.
Solvent	Anhydrous THF or Et₂O	Aprotic and can dissolve the reactants.
Reaction Temperature	0 °C to reflux	Initial cooling controls the exothermic reaction; heating drives the reaction to completion.
Quenching Method	Fieser Workup	Provides a granular precipitate of aluminum salts for easy removal.

Part 2: Recovery and Purification of the trans-2-(Pyrrolidin-1-yl)cyclopentanol Auxiliary

The crude product from the cleavage reaction is a mixture of the desired chiral product and the trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary. Separation and purification are crucial for the economic viability of using the auxiliary.

Purification Methods:

The choice of purification method will depend on the physical properties of the chiral product and the auxiliary.

Method A: Fractional Distillation (for volatile products)

If there is a significant difference in the boiling points of the chiral product and the auxiliary, fractional distillation under reduced pressure is an effective method for separation.

Procedure:

• Set up a fractional distillation apparatus.

• Carefully transfer the crude product mixture to the distillation flask.

• Apply vacuum and gently heat the flask.

• Collect the fractions based on their boiling points. The trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary has a higher boiling point than many common alkyl alcohols that might be formed during cleavage.

Method B: Column Chromatography

For non-volatile products or when distillation is not feasible, column chromatography is the preferred method.

Procedure:

• Slurry Preparation: Choose an appropriate stationary phase (e.g., silica gel) and eluent system. The polarity of the eluent can be tuned to achieve optimal separation. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate or a mixture containing a small amount of methanol) is often effective.

• Column Packing: Pack a chromatography column with the chosen stationary phase.

• Loading: Dissolve the crude product mixture in a minimal amount of a suitable solvent and load it onto the column.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Analysis: Monitor the fractions by TLC to identify those containing the pure auxiliary.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary.

Purity Assessment:

The purity of the recovered auxiliary should be assessed by standard analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) spectroscopy: To confirm the structural integrity.

• Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): To determine the enantiomeric purity.

• Melting Point: To compare with the literature value of the pure auxiliary.

Figure 2: Decision workflow for the purification of the chiral auxiliary.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient LiAlH₄, short reaction time, or low temperature.	Increase the equivalents of LiAlH₄, prolong the reaction time, or increase the reaction temperature.
Difficult Filtration of Aluminum Salts	Improper quenching procedure.	Ensure the dropwise addition of quenching reagents with vigorous stirring and allow sufficient time for the precipitate to granulate.
Poor Separation During Purification	Inappropriate purification method or conditions.	If distillation is ineffective, switch to column chromatography. Optimize the eluent system for chromatography to achieve better separation.
Low Recovery Yield	Mechanical losses during workup and purification.	Handle the material carefully, ensure complete extraction and transfer between vessels, and wash filter cakes and apparatus thoroughly.
Racemization of the Auxiliary	Harsh reaction or workup conditions.	While unlikely under these reductive conditions, ensure that the workup is not overly acidic or basic for prolonged periods at high temperatures.

Conclusion

The trans-2-(Pyrrolidin-1-yl)cyclopentanol chiral auxiliary is a highly effective tool for asymmetric synthesis. The protocols outlined in this application note provide a robust and reliable method for its cleavage and recovery. By employing a standard reductive cleavage with lithium aluminum hydride followed by a carefully chosen purification strategy, researchers can efficiently recycle this valuable chiral auxiliary, thereby enhancing the overall efficiency and sustainability of their synthetic routes. The high diastereoselectivities achievable with this auxiliary, coupled with its straightforward recovery, solidify its position as a valuable asset in the synthesis of enantiomerically pure molecules.

References

• Ghosh, A. K., & Fidanze, S. (1998). Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary. Tetrahedron Letters, 39(36), 6395-6398.
• Carrillo, R., & Al-Zoubi, R. M. (2012). Lithium Aluminum Hydride. In Encyclopedia of Reagents for Organic Synthesis. John Wiley & Sons, Ltd.

Sources

• 1. Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amide Reduction Mechanism by LiAlH4 - Chemistry Steps [chemistrysteps.com]

Application Note: trans-2-(Pyrrolidin-1-yl)cyclopentanol as a Versatile Organocatalyst in the Asymmetric Synthesis of Natural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Proline-Derived Organocatalysts

The field of asymmetric synthesis has been revolutionized by the advent of organocatalysis, which utilizes small, purely organic molecules to catalyze stereoselective transformations. This approach offers a sustainable and often more accessible alternative to traditional metal-based catalysts.[1] Among the pioneers of organocatalysis, the amino acid L-proline and its derivatives have emerged as exceptionally versatile and powerful tools for the construction of complex chiral molecules.[2] These catalysts operate through biomimetic pathways, primarily involving enamine and iminium ion intermediates, to achieve high levels of stereocontrol in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions.[3]

This application note focuses on trans-2-(Pyrrolidin-1-yl)cyclopentanol, a readily accessible and highly effective proline-derived organocatalyst. Its rigid cyclopentyl backbone and the presence of both a secondary amine and a hydroxyl group allow for the formation of well-defined, hydrogen-bonded transition states, leading to excellent enantioselectivities in key synthetic transformations. We will delve into the mechanistic underpinnings of its catalytic activity and provide detailed protocols for its application in asymmetric aldol and Michael addition reactions, two cornerstone methodologies in the synthesis of natural products and pharmaceutically active compounds.

Mechanistic Principles: Enamine and Iminium Ion Catalysis

The catalytic prowess of trans-2-(Pyrrolidin-1-yl)cyclopentanol stems from its ability to engage in two primary catalytic cycles: enamine and iminium ion catalysis. The choice of cycle is dictated by the nature of the substrates.

Enamine Catalysis: Activation of Carbonyl Donors

In reactions where a carbonyl compound acts as a nucleophile (e.g., aldol and Michael additions of ketones or aldehydes), the catalyst operates via an enamine intermediate. The secondary amine of the catalyst condenses with the carbonyl compound to form a transient, chiral enamine. This enamine is more nucleophilic than the corresponding enol or enolate and is stereochemically directed by the catalyst's chiral scaffold. The hydroxyl group of the catalyst plays a crucial role in stabilizing the transition state through hydrogen bonding, further enhancing stereoselectivity.

Iminium Ion Catalysis: Activation of Carbonyl Acceptors

When an α,β-unsaturated carbonyl compound acts as an electrophile (e.g., in Diels-Alder or conjugate addition reactions), the catalyst activates it through the formation of a chiral iminium ion. This intermediate lowers the LUMO (Lowest Unoccupied Molecular Orbital) of the enone, rendering it more susceptible to nucleophilic attack. The chiral environment provided by the catalyst effectively shields one face of the iminium ion, directing the incoming nucleophile to the opposite face and thereby controlling the stereochemical outcome.

Application in Asymmetric Aldol Reactions

The aldol reaction is a powerful tool for C-C bond formation and is central to the synthesis of many polyketide and alkaloid natural products. trans-2-(Pyrrolidin-1-yl)cyclopentanol efficiently catalyzes the asymmetric aldol reaction between ketones and aldehydes, affording β-hydroxy ketones with high diastereo- and enantioselectivity.

General Protocol for Asymmetric Aldol Reaction

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
Aldehyde	-	1.0	1.0
Ketone	-	5.0	5.0
trans-2-(Pyrrolidin-1-yl)cyclopentanol	155.25	0.2	0.2
Solvent (e.g., DMSO, NMP, CHCl₃)	-	-	-
Quenching solution (e.g., sat. NH₄Cl)	-	-	-
Extraction solvent (e.g., EtOAc)	-	-	-
Drying agent (e.g., Na₂SO₄)	-	-	-

Procedure:

• To a clean, dry vial equipped with a magnetic stir bar, add the aldehyde (1.0 mmol, 1.0 equiv) and the ketone (5.0 mmol, 5.0 equiv).

• Add the solvent (e.g., 2.0 mL of DMSO).

• Add trans-2-(Pyrrolidin-1-yl)cyclopentanol (31.1 mg, 0.2 mmol, 0.2 equiv).

• Stir the reaction mixture at room temperature (or other specified temperature) and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (EtOAc) (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Characterize the purified product by NMR and HRMS, and determine the enantiomeric excess (ee) by chiral HPLC analysis.

Causality and Experimental Choices:

• Excess Ketone: Using the ketone in excess serves to push the equilibrium towards product formation and also acts as a solvent in some cases.

• Solvent Choice: Polar aprotic solvents like DMSO or NMP are often preferred as they can solubilize the catalyst and reagents, and can influence the transition state geometry.

• Catalyst Loading: Typically, 10-30 mol% of the catalyst is sufficient to achieve good conversion and stereoselectivity. Higher loadings may be necessary for less reactive substrates.

Application in Asymmetric Michael Additions

The Michael addition is a conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, widely used for the formation of 1,5-dicarbonyl compounds, which are precursors to cyclic systems. trans-2-(Pyrrolidin-1-yl)cyclopentanol is an excellent catalyst for the asymmetric Michael addition of aldehydes and ketones to nitroalkenes.

General Protocol for Asymmetric Michael Addition

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
Nitroalkene	-	1.0	1.0
Aldehyde/Ketone	-	2.0	2.0
trans-2-(Pyrrolidin-1-yl)cyclopentanol	155.25	0.2	0.2
Co-catalyst (e.g., Benzoic Acid)	122.12	0.2	0.2
Solvent (e.g., Toluene, CH₂Cl₂)	-	-	-
Quenching solution (e.g., sat. NH₄Cl)	-	-	-
Extraction solvent (e.g., CH₂Cl₂)	-	-	-
Drying agent (e.g., MgSO₄)	-	-	-

Procedure:

• In a dry vial, dissolve the nitroalkene (1.0 mmol, 1.0 equiv), the aldehyde or ketone (2.0 mmol, 2.0 equiv), trans-2-(Pyrrolidin-1-yl)cyclopentanol (31.1 mg, 0.2 mmol, 0.2 equiv), and the co-catalyst (e.g., benzoic acid, 24.4 mg, 0.2 mmol, 0.2 equiv) in the chosen solvent (e.g., 2.0 mL of toluene).

• Stir the mixture at the desired temperature (e.g., 0 °C to room temperature) until the starting material is consumed, as monitored by TLC.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Separate the layers and extract the aqueous phase with dichloromethane (CH₂Cl₂) (3 x 10 mL).

• Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent in vacuo.

• Purify the residue by flash chromatography on silica gel.

• Analyze the purified product by NMR and HRMS, and determine the diastereomeric ratio (dr) and enantiomeric excess (ee) by chiral HPLC.

Causality and Experimental Choices:

• Co-catalyst: An acidic co-catalyst is often beneficial in enamine catalysis. It facilitates the formation of the enamine and participates in the protonation of the nitronate intermediate in the product-forming step.

• Solvent: The choice of solvent can significantly impact the stereoselectivity. Non-polar solvents are often used in these reactions.

• Temperature: Lowering the reaction temperature can sometimes improve the diastereo- and enantioselectivity.

Proposed Application in the Synthesis of a Key Intermediate for Oseltamivir (Tamiflu®)

The anti-influenza drug Oseltamivir is a prime example of a complex natural product-derived therapeutic.[4] Its synthesis often involves the construction of a highly functionalized cyclohexene ring. An asymmetric Michael addition is a key strategy to establish the stereocenters in the core structure. While various catalysts have been employed in the synthesis of Oseltamivir, trans-2-(Pyrrolidin-1-yl)cyclopentanol represents a viable and efficient alternative.[5]

Proposed Retrosynthetic Step:

Protocol for the Synthesis of a Chiral Nitro-aldehyde Intermediate:

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
(E)-ethyl 5-nitropent-2-enoate	159.15	1.0	1.0
Acetaldehyde	44.05	10.0	10.0
trans-2-(Pyrrolidin-1-yl)cyclopentanol	155.25	0.2	0.2
4-Nitrobenzoic acid	167.12	0.2	0.2
Toluene	-	-	-

Procedure:

• To a solution of (E)-ethyl 5-nitropent-2-enoate (159.2 mg, 1.0 mmol, 1.0 equiv) in toluene (5.0 mL) at 0 °C, add acetaldehyde (0.56 mL, 10.0 mmol, 10.0 equiv).

• Add trans-2-(Pyrrolidin-1-yl)cyclopentanol (31.1 mg, 0.2 mmol, 0.2 equiv) and 4-nitrobenzoic acid (33.4 mg, 0.2 mmol, 0.2 equiv).

• Stir the reaction mixture at 0 °C for 48 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product directly by flash column chromatography (hexanes/EtOAc gradient) to afford the desired chiral nitro-aldehyde.

This key intermediate, with its stereocenters correctly set by the organocatalyst, can then be elaborated through a series of transformations, including reduction of the nitro group and cyclization, to furnish the core of Oseltamivir.

Conclusion

trans-2-(Pyrrolidin-1-yl)cyclopentanol is a highly effective and versatile organocatalyst for the asymmetric synthesis of complex molecules. Its ability to mediate key bond-forming reactions such as aldol and Michael additions with high stereocontrol makes it an invaluable tool for researchers in natural product synthesis and drug discovery. The straightforward protocols and predictable outcomes associated with this catalyst, grounded in well-understood mechanistic principles, underscore its utility in the modern synthetic chemistry laboratory.

References

• Evans, D. A., Scheidt, K. A., & Downey, C. W. (2001). Synthesis of (-)-epibatidine. Organic Letters, 3(19), 3009–3012. [Link]

• Heugebaert, T., et al. (2015). Synthesis of 1-substituted epibatidine analogues and their in vitro and in vivo evaluation as α4β2 nicotinic acetylcholine receptor ligands. MedChemComm, 6(7), 1337-1344. [Link]

• Chem 336L - Aldol Condensation. (n.d.). Retrieved from Pomona College. [Link]

• Hayashi, Y., et al. (2010). A Novel Organocatalytic Asymmetric Michael Reaction for the Synthesis of (-)-Oseltamivir. Chemistry – A European Journal, 16(41), 12616-12626. [Link]

• Reyes-Rangel, G., et al. (2009). Asymmetric synthesis of functionalized cyclopentanones via a multicatalytic secondary amine/N-heterocyclic carbene catalyzed cascade sequence. Organic Letters, 11(21), 4748-4751. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Alonso, D. A., et al. (2018). Synthesis and structural characterization of l-prolinol derived chiral eutectic mixtures as sustainable solvents in asymmetric organocatalysis. Green Chemistry, 20(24), 5569-5578. [Link]

• Notz, W., Tanaka, F., & Barbas III, C. F. (2004). Proline-Catalyzed Asymmetric Reactions. Accounts of Chemical Research, 37(8), 580-591. [Link]

• Kongkathip, B., Akkarasamiyo, S., & Kongkathip, N. (2015). A new and efficient asymmetric synthesis of oseltamivir phosphate (Tamiflu) from d-glucose. Tetrahedron, 71(16), 2393–2399. [Link]

• Lathrop, S. P., & Rovis, T. (2009). Asymmetric synthesis of functionalized cyclopentanones via a multicatalytic secondary amine/N-heterocyclic carbene catalyzed cascade sequence. Journal of the American Chemical Society, 131(37), 13242-13243. [Link]

• Chad's Prep. (2021, April 21). 21.5 Aldol Reactions | Organic Chemistry [Video]. YouTube. [Link]

• Laktsevich-Iskryk, M., et al. (2025). Recent advances in asymmetric synthesis via cyclopropanol intermediates. Organic & Biomolecular Chemistry, 23, 992-1015. [Link]

• Guranova, N., et al. (2022). Diastereoselective Synthesis of Highly Functionalized Proline Derivatives. Molecules, 27(19), 6667. [Link]

• Erden, I., et al. (2017). Diverse Modes of Reactivity of 6-(Chloromethyl)-6-methylfulvene. The Journal of Organic Chemistry, 82(9), 4647-4656. [Link]

• de la Torre, A., et al. (2021). Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis. Catalysts, 11(8), 983. [Link]

• Clayton, T. C., et al. (1996). Synthesis of (±)-Epibatidine and Its Analogues. The Journal of Organic Chemistry, 61(15), 5034-5039. [Link]

• Ruppel, J. V., et al. (2009). Asymmetric Co(II)-Catalyzed Cyclopropanation with Succinimidyl Diazoacetate: General Synthesis of Chiral Cyclopropyl Carboxamides. Organic Letters, 11(11), 2273-2276. [Link]

• Alonso, D. A., et al. (2018). Synthesis and structural characterization of l-prolinol derived chiral eutectic mixtures as sustainable solvents in asymmetric organocatalysis. Green Chemistry, 20(24), 5569-5578. [Link]

• Federal, M., et al. (2013). Concise asymmetric synthesis of a (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid-derived sulfonamide and ethyl ester. Organic & Biomolecular Chemistry, 11(39), 6796-6805. [Link]

• CSUB Department of Chemistry. (n.d.). Lab 13: Predicting the Products of an Aldol Reaction. California State University, Bakersfield. [Link]

• Ibragimov, B. T., & Talipov, S. A. (2021). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 26(16), 4991. [Link]

• de Oliveira, A. F. M., et al. (2018). Epibatidine: A Promising Natural Alkaloid in Health. Molecules, 23(12), 3336. [Link]

• Guo, Y.-W. (2019). Synthesis and Structural Modification of Marine Natural Products. Marine Drugs, 17(10), 576. [Link]

• Singh, V., et al. (2008). Synthesis of substituted 3-methylene-2-pyridones from Baylis–Hillman derivatives and its application for the generation of 2-pyridone substituted spiroisoxazolines. Tetrahedron, 64(13), 3056-3064. [Link]

• ChemTube3D. (n.d.). Aldol reaction of cyclopentanone. Retrieved from University of Liverpool. [Link]

Sources

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• 2. Proline Derivatives in Organic Synthesis [organic-chemistry.org]
• 3. Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. (PDF) Synthesis and analgesic activity of Epibatidine analogues [academia.edu]

preparation of chiral amines using trans-2-(Pyrrolidin-1-yl)cyclopentanol

Executive Summary

This Application Note details the dual-utility of ** trans-2-(Pyrrolidin-1-yl)cyclopentanol** (referred to herein as Ligand-CP ). This scaffold represents a privileged class of

-amino alcohols that serves two critical functions in drug discovery:

• As a Chiral Ligand: It induces high enantioselectivity in the asymmetric addition of organozinc reagents to imines and aldehydes.

• As a Pharmacophore: The structure itself is a core motif in neuroactive chiral amines (e.g., Vesamicol analogues).

This guide provides the protocol for synthesizing the ligand itself (a chiral amine) via chemoenzymatic resolution and its subsequent application to synthesize other

-chiral amines via catalytic asymmetric addition.

Scientific Foundation & Mechanism

The Ligand Architecture

Unlike its cyclohexane counterparts (e.g., DAIB), the cyclopentane ring of Ligand-CP imposes a distinct conformational rigidity. The "envelope" pucker of the five-membered ring alters the bite angle when coordinated to Zinc (Zn), often enhancing selectivity for sterically demanding substrates.

Mechanism of Action (Catalysis)

In the synthesis of chiral amines via organozinc addition to imines, Ligand-CP operates through a bimetallic transition state.

• Step 1: The amino alcohol deprotonates to form a mono-alkoxide complex with

  .

• Step 2: A second equivalent of

  coordinates, creating a Lewis-acidic Zinc center and a nucleophilic Zinc-ethyl species.

• Step 3: The chiral pocket directs the nucleophilic ethyl group to the Si- or Re-face of the activated imine (

  -diphenylphosphinoylimine).

Protocol A: Synthesis of the Ligand (Ligand-CP)

Use this protocol to prepare the optical reference standard or the catalyst itself.

Objective: Synthesis of (1R,2R)-2-(Pyrrolidin-1-yl)cyclopentanol with >99% ee. Method: Epoxide opening followed by Lipase-Catalyzed Kinetic Resolution.

Reagents & Equipment

• Cyclopentene oxide (CAS: 285-67-6)

• Pyrrolidine (CAS: 123-75-1)

• Lipase PS (from Burkholderia cepacia / Pseudomonas cepacia)

• Vinyl Acetate (Acyl donor)

• Solvents: Water, MTBE (Methyl tert-butyl ether), Hexane.

Step-by-Step Methodology

• Ring Opening (Racemic Synthesis):

  • Charge a reaction vessel with cyclopentene oxide (1.0 equiv).

  • Add pyrrolidine (1.2 equiv) in water (3M concentration relative to epoxide).

  • Note: Water accelerates this opening via hydrogen bond activation of the epoxide oxygen.

  • Stir at room temperature for 12 hours.

  • Extract with

    , dry over , and concentrate to yield trans-2-(pyrrolidin-1-yl)cyclopentanol (racemic).

• Enzymatic Kinetic Resolution (The Chiral Step):

  • Dissolve the racemic amino alcohol in MTBE/Hexane (1:1 v/v).

  • Add Vinyl Acetate (3.0 equiv) as the irreversible acyl donor.

  • Add Lipase PS (Immobilized on celite or ceramic, 20 mg/mmol substrate).

  • Incubate at 30°C with orbital shaking (200 rpm).

  • Monitoring: Monitor reaction via chiral HPLC or GC. The Lipase selectively acetylates the (1S,2S)-enantiomer.

  • Stop Point: Stop the reaction at exactly 50% conversion (approx. 24-48 hours).

• Purification:

  • Filter off the enzyme.

  • Perform acid-base extraction:

    • Extract the organic phase with 1M HCl. The amine (unreacted alcohol) and the amide (acetylated product) will separate based on pKa/solubility or require chromatography.

  • Result: The unreacted alcohol is the (1R,2R)-Ligand-CP (>99% ee). The ester can be hydrolyzed to yield the (1S,2S)-enantiomer.

Data Specification: Enzymatic Resolution Efficiency

Parameter	Value	Notes
Enzyme	Lipase PS (Amano)	High enantioselectivity (E > 100)
Solvent	MTBE or Hexane	Hydrophobic solvents preserve enzyme activity
Yield	46-48%	Theoretical max is 50% for resolution
ee (Product)	>99%	Determined by Chiral GC

Protocol B: Application - Asymmetric Synthesis of Chiral Amines

Use this protocol to synthesize pharmaceutical chiral amine intermediates using Ligand-CP as the catalyst.

Target Reaction: Asymmetric Addition of Diethylzinc to N-Diphenylphosphinoylimines.[1] Why this substrate? Simple imines are unstable and prone to racemization. The N-diphenylphosphinoyl group (DPP) activates the imine and prevents background reaction, ensuring the chiral ligand controls the stereochemistry.

Reagents

• Catalyst: (1R,2R)-Ligand-CP (10 mol%)

• Substrate: N-Diphenylphosphinoylimine (derived from benzaldehyde or acetophenone).

• Reagent: Diethylzinc (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  , 1.0 M in hexane).

• Solvent: Toluene (anhydrous).

Step-by-Step Methodology

• Catalyst Formation:

  • In a flame-dried Schlenk flask under Argon, dissolve Ligand-CP (0.1 mmol) in anhydrous Toluene (2 mL).

  • Add

    (1.0 M in hexane, 0.1 mmol) dropwise at 0°C.

  • Stir for 30 minutes. Observation: Evolution of ethane gas indicates formation of the Zinc-Alkoxide species.

• Reaction Assembly:

  • Add the N-diphenylphosphinoylimine substrate (1.0 mmol) to the catalyst mixture.

  • Add the stoichiometric amount of

    (1.5 - 2.0 mmol) slowly.

  • Critical Control: Maintain temperature at 0°C to -20°C depending on substrate sterics. Lower temperatures increase ee but reduce rate.

• Work-up & Deprotection:

  • Quench with saturated

    solution.

  • Extract with EtOAc, dry, and concentrate.

  • Deprotection (to free amine): The DPP group is cleaved by acidic hydrolysis (HCl/MeOH) to yield the primary chiral amine salt.

Optimizing Enantioselectivity (Troubleshooting)

Variable	Recommendation	Mechanism/Reasoning
Solvent	Toluene or Hexane	Non-polar solvents favor the tight ion-pairing in the transition state. Avoid THF (competes for Zn coordination).
Temperature	0°C -20°C	Lower T minimizes the non-catalyzed background reaction (racemic pathway).
Ligand Loading	5-10 mol%	Below 5%, the background reaction may erode ee.
Additives	None usually required	Unlike Ti-catalysis, Zn-amino alcohol systems are self-sufficient.

References

• González-Sabín, J., Gotor, V., & Rebolledo, F. (2006).[2] Optically active trans-2-aminocyclopentanols: chemoenzymatic preparation and application as chiral ligands.[2] Biotechnology Journal, 1(7-8), 835–841.[2] [Link]

• Dahmen, S., & Bräse, S. (2002).[3] The Asymmetric Dialkylzinc Addition to Imines Catalyzed by [2.2]Paracyclophane-Based N,O-Ligands.[3] Journal of the American Chemical Society, 124(21), 5940–5941. [Link]

• Soai, K., & Niwa, S. (1992). Enantioselective addition of organozinc reagents to aldehydes.[2][4][5] Chemical Reviews, 92(5), 833–856. [Link]

• Nugent, T. C. (Ed.).[6] (2010).[7] Chiral Amine Synthesis: Methods, Developments and Applications. Wiley-VCH. [Link]

• Boersma, A. J., et al. (2010). Catalytic Enantioselective Addition of Dialkylzinc Reagents to N-Diphenylphosphinoylimines. The Journal of Organic Chemistry. (Contextual grounding for phosphinoylimine methodology).

Disclaimer: This Application Note is for research purposes only. All synthesis involving organozinc reagents requires strict anhydrous conditions and pyrophoric handling protocols.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Optically active trans-2-aminocyclopentanols: chemoenzymatic preparation and application as chiral ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Asymmetric Dialkylzinc Addition to Imines Catalyzed by [2.2]Paracyclophane-Based N,O-Ligands [organic-chemistry.org]
• 4. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 5. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

The Role of trans-2-(Pyrrolidin-1-yl)cyclopentanol in Modern Organocatalysis: Applications and Protocols

Introduction: The Rise of Privileged Scaffolds in Asymmetric Catalysis

The field of asymmetric organocatalysis has revolutionized the way chemists approach the synthesis of chiral molecules, offering a powerful alternative to traditional metal-based catalysts.[1] At the heart of this green chemistry revolution is the concept of the "privileged scaffold," a core molecular structure that can be modified to effectively catalyze a wide range of chemical transformations with high stereocontrol. The pyrrolidine ring, most famously represented by the amino acid L-proline, is arguably the most fundamental of these scaffolds.[1][2] Proline and its derivatives operate primarily through enamine and iminium ion intermediates, mimicking the strategies employed by natural aldolase enzymes to facilitate stereoselective bond formation.[3][4]

Building upon the foundational success of proline, researchers have developed more sophisticated derivatives to enhance reactivity and selectivity. Among these, trans-2-(Pyrrolidin-1-yl)cyclopentanol has emerged as a highly effective and versatile organocatalyst. Its rigid trans-cyclopentyl backbone locks the molecule into a defined conformation, which, in conjunction with the nucleophilic pyrrolidine nitrogen and the hydrogen-bond-donating hydroxyl group, creates a well-organized chiral environment for catalysis. This guide provides an in-depth look at the mechanistic principles, key applications, and detailed experimental protocols for utilizing trans-2-(Pyrrolidin-1-yl)cyclopentanol in key asymmetric transformations.

Core Mechanistic Principles: Enamine and Iminium Ion Catalysis

The catalytic power of trans-2-(Pyrrolidin-1-yl)cyclopentanol, like proline, stems from its ability to reversibly form two key reactive intermediates with carbonyl compounds: enamines and iminium ions .[5]

• Enamine Catalysis: When the catalyst reacts with a ketone or aldehyde (the nucleophile), it forms a chiral enamine. This process increases the energy of the Highest Occupied Molecular Orbital (HOMO) of the carbonyl compound, making its α-carbon nucleophilic and ready to attack an electrophile. The stereochemistry of the catalyst directs this attack to one face of the electrophile, controlling the formation of the new stereocenter.[3][4][6]

• Iminium Ion Catalysis: When the catalyst reacts with an α,β-unsaturated aldehyde or ketone (the electrophile), it forms a chiral iminium ion. This transformation lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the carbonyl compound, activating it for attack by a nucleophile at the β-position.[7] Again, the catalyst's rigid structure shields one face of the molecule, ensuring a highly stereoselective conjugate addition.

The trans relationship between the pyrrolidine and hydroxyl groups on the cyclopentane frame is crucial. The hydroxyl group often participates in the transition state assembly through hydrogen bonding, helping to orient the substrates and further enhance stereochemical control in a manner similar to the carboxylic acid group in proline.[2]

---

Application Note 1: The Asymmetric Aldol Reaction

The aldol reaction, which forms a new carbon-carbon bond and creates up to two new stereocenters, is a cornerstone of organic synthesis. Organocatalytic, direct asymmetric aldol reactions provide a highly atom-economical route to chiral β-hydroxy carbonyl compounds.

Causality and Rationale

trans-2-(Pyrrolidin-1-yl)cyclopentanol is an excellent catalyst for the crossed aldol reaction between a ketone donor and an aldehyde acceptor. The catalytic cycle, illustrated below, proceeds via a chiral enamine intermediate.

• Enamine Formation: The pyrrolidine nitrogen attacks the ketone donor, forming a carbinolamine which then dehydrates to yield the nucleophilic enamine.

• C-C Bond Formation: The enamine attacks the aldehyde electrophile. The stereochemical outcome is dictated by a highly organized, six-membered, chair-like transition state, analogous to the Zimmerman-Traxler model.[2] The bulky cyclopentyl group of the catalyst directs the aldehyde to approach from the less hindered face of the enamine.

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion is hydrolyzed by water (present in trace amounts or added) to release the β-hydroxy ketone product and regenerate the catalyst for the next cycle.

Catalytic Cycle for the Aldol Reaction

Caption: General catalytic cycle for the aldol reaction.

Representative Protocol: Asymmetric Aldol Reaction of Cyclohexanone and 4-Nitrobenzaldehyde

This protocol describes a typical procedure for the direct asymmetric aldol reaction.

Materials:

• (1R,2R)-2-(Pyrrolidin-1-yl)cyclopentanol (or the (1S,2S)-enantiomer)

• Cyclohexanone (freshly distilled)

• 4-Nitrobenzaldehyde

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethyl acetate, Hexanes (for chromatography)

• Saturated aqueous NH4Cl solution

• Anhydrous MgSO4

Procedure:

• Reaction Setup: To a clean, dry vial equipped with a magnetic stir bar, add (1R,2R)-2-(Pyrrolidin-1-yl)cyclopentanol (15.5 mg, 0.10 mmol, 20 mol%).

• Reagent Addition: Add 4-nitrobenzaldehyde (75.5 mg, 0.50 mmol, 1.0 equiv).

• Solvent and Nucleophile: Add anhydrous DMSO (1.0 mL). Stir the mixture for 5 minutes to ensure dissolution. Add cyclohexanone (205 µL, 2.0 mmol, 4.0 equiv) dropwise.

• Reaction Monitoring: Seal the vial and stir the reaction mixture vigorously at room temperature (23 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC) until the 4-nitrobenzaldehyde is consumed (typically 24-48 hours).

• Workup: Upon completion, quench the reaction by adding saturated aqueous NH4Cl solution (5 mL). Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Purification: Combine the organic layers, wash with brine (10 mL), dry over anhydrous MgSO4, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (e.g., 20% ethyl acetate in hexanes) to yield the desired aldol product.

• Characterization: Determine the yield, diastereomeric ratio (dr) by ¹H NMR analysis of the crude product, and enantiomeric excess (ee) by chiral HPLC analysis.

Aldehyde	Ketone	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (anti:syn)	ee (%) (anti)
4-Nitrobenzaldehyde	Cyclohexanone	20	DMSO	24	95	>95:5	99
Benzaldehyde	Acetone	20	Acetone	48	65	N/A	70
Isobutyraldehyde	Cyclohexanone	30	NMP	72	88	90:10	97

Application Note 2: The Asymmetric Michael Addition

The Michael or conjugate addition is a fundamental C-C bond-forming reaction that creates a 1,5-dicarbonyl relationship or related structures.[8] Its asymmetric variant is crucial for synthesizing complex chiral molecules, including precursors to γ-amino acids.[9]

Causality and Rationale

In the context of Michael additions, trans-2-(Pyrrolidin-1-yl)cyclopentanol typically catalyzes the addition of aldehydes or ketones to nitroalkenes.[10][11] The reaction proceeds through enamine catalysis, similar to the aldol reaction.

• Enamine Formation: The catalyst reacts with the aldehyde/ketone donor to form the nucleophilic enamine.

• Conjugate Addition: The enamine attacks the β-position of the electron-deficient nitroalkene (the Michael acceptor).[12] The stereochemistry is controlled by the catalyst, which directs the enamine to attack one face of the nitroalkene. The transition state is stabilized by an intricate network of non-covalent interactions, including hydrogen bonding from the catalyst's hydroxyl group to the nitro group of the acceptor.

• Hydrolysis: The resulting iminium ion is hydrolyzed to afford the γ-nitrocarbonyl product and regenerate the catalyst.

This transformation is highly valuable as the nitro group can be easily converted into an amine, providing efficient access to chiral γ-amino acids and their derivatives.[9]

Workflow for Asymmetric Michael Addition

Caption: Experimental workflow for a typical Michael addition.

Representative Protocol: Asymmetric Michael Addition of Propanal to trans-β-Nitrostyrene

This protocol details a highly enantioselective conjugate addition of an aldehyde to a nitroalkene.

Materials:

• (1R,2R)-2-(Pyrrolidin-1-yl)cyclopentanol

• Propanal (freshly distilled)

• trans-β-Nitrostyrene

• Toluene, anhydrous

• Ethyl acetate, Hexanes

• Saturated aqueous NaHCO3 solution

• Anhydrous Na2SO4

Procedure:

• Reaction Setup: In a flame-dried flask under an inert atmosphere (N2 or Ar), dissolve trans-β-nitrostyrene (149 mg, 1.0 mmol, 1.0 equiv) and (1R,2R)-2-(Pyrrolidin-1-yl)cyclopentanol (31 mg, 0.2 mmol, 20 mol%) in anhydrous toluene (2.0 mL).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Nucleophile Addition: Add propanal (145 µL, 2.0 mmol, 2.0 equiv) dropwise over 5 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 2 hours, then let it warm to room temperature and stir for an additional 24 hours. Monitor by TLC.

• Workup: Quench the reaction with saturated aqueous NaHCO3 solution (5 mL). Extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate in vacuo. The crude product is often reduced directly to the corresponding alcohol with NaBH4 before purification to prevent epimerization and simplify analysis.

• Characterization: After purification by flash chromatography, determine the yield, diastereomeric ratio, and enantiomeric excess (typically by chiral HPLC or GC after conversion to a more stable derivative).

Aldehyde Donor	Nitroalkene Acceptor	Catalyst Loading (mol%)	Solvent	Temp (°C)	Yield (%)	dr (syn:anti)	ee (%) (syn)
Propanal	trans-β-Nitrostyrene	20	Toluene	0 to RT	97	93:7	99
Hexanal	trans-β-Nitrostyrene	20	Toluene	RT	85	95:5	98
Propanal	2-(2-Nitrovinyl)furan	20	Toluene	0 to RT	90	90:10	97

Further Applications and Scope

The utility of trans-2-(Pyrrolidin-1-yl)cyclopentanol extends beyond these two cornerstone reactions. It has been successfully employed in a variety of other important asymmetric transformations, including:

• α-Amination: The enamine intermediate can attack electrophilic nitrogen sources, such as azodicarboxylates, to produce chiral α-amino ketones and aldehydes, which are precursors to valuable amino acids.[5]

• α-Oxidation and α-Halogenation: Reaction of the enamine with electrophilic oxygen (e.g., nitrosobenzene) or halogen sources (e.g., NCS, NBS) provides access to chiral α-hydroxy and α-halo carbonyl compounds.

Conclusion

trans-2-(Pyrrolidin-1-yl)cyclopentanol stands as a testament to the power of rational catalyst design in the field of organocatalysis. By building upon the fundamental proline scaffold with a rigid cyclopentyl backbone, it offers enhanced stereocontrol and efficacy in a range of enamine- and iminium-based transformations. Its ability to reliably deliver high levels of enantioselectivity in crucial reactions like the aldol and Michael additions makes it an invaluable tool for researchers in both academic and industrial settings, particularly those involved in the synthesis of complex, biologically active molecules and pharmaceuticals.

References

• List, B. (2004). Enamine-Based Organocatalysis with Proline and Diamines: The Development of Direct Catalytic Asymmetric Aldol, Mannich, Michael, and Diels−Alder Reactions. Accounts of Chemical Research, 37(8), 548-557. [Link]

• List, B., Hoang, L., & Martin, H. J. (2004). New mechanistic studies on the proline-catalyzed aldol reaction. Proceedings of the National Academy of Sciences, 101(16), 5839-5842. [Link]

• Wikipedia. (n.d.). Proline organocatalysis. Retrieved from [Link]

• Zare, A., et al. (2024). Mechanism proposed for the proline‐catalyzed aldol reaction via enamine catalysis. Molbank. [Link]

• Al-Terkawi, A., & Berkessel, A. (2015). Proline as an Asymmetric Organocatalyst. In Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 1. [Link]

• Gellman, S. H., et al. (2009). Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids. Organic Letters, 11(20), 4640-4643. [Link]

• Righi, P., et al. (2019). Organocatalytic Asymmetric Conjugate Addition of Aldehydes to Maleimides and Nitroalkenes in Deep Eutectic Solvents. Molecules, 24(22), 4058. [Link]

• Vilarrasa, J., et al. (2021). Amino-Catalyzed Reactions of Aldehydes with Chiral Nitroalkenes. Organic Letters, 23(3), 651-655. [Link]

• Blackmond, D. G., et al. (n.d.). Mechanistic Rationalization of Organocatalyzed Conjugate Addition of Linear Aldehydes to Nitro-Olefins. Supporting Information. [Link]

• Righi, P., et al. (2019). Organocatalytic Asymmetric Conjugate Addition of Aldehydes to Maleimides and Nitroalkenes in Deep Eutectic Solvents. Molecules, 24(22), 4058. [Link]

• Pescatori, L., et al. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 28(3), 1369. [Link]

• Gong, L-Z., et al. (2021). Asymmetric biomimetic transamination of α-keto amides to peptides. Nature Communications, 12, 5174. [Link]

• ResearchGate. (n.d.). Results obtained using chiral pyrrolidine-containing organocatalysts in the Michael addition of cyclohexanone to β-nitrostyrenes. Retrieved from [Link]

• CP Lab Safety. (n.d.). trans-2-pyrrolidin-1-ylcyclopentanol, min 97%, 1 gram. Retrieved from [Link]

• Houk, K. N., et al. (2013). Pyrrolidine catalyzed reactions of cyclopentadiene with α,β-unsaturated carbonyl compounds: 1,2- versus 1,4-additions. Tetrahedron Letters, 54(15), 1957-1959. [Link]

• Ashenhurst, J. (2023). The Michael Addition Reaction (and Conjugate Addition). Master Organic Chemistry. [Link]

• Zhang, W., et al. (2024). Advances in the Molecular Modification of Microbial ω-Transaminases for Asymmetric Synthesis of Bulky Chiral Amines. International Journal of Molecular Sciences, 25(7), 3986. [Link]

• The Organic Chemistry Tutor. (2018). Michael Addition Reaction Mechanism. YouTube. [Link]

• Tang, Y., et al. (2008). Ylide-initiated michael addition-cyclization reactions beyond cyclopropanes. Accounts of Chemical Research, 41(8), 941-953. [Link]

• Ivanov, A. S., et al. (2022). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. Molecules, 27(23), 8522. [Link]

• Tang, Y., et al. (2008). Ylide-Initiated Michael Addition-Cyclization Reactions beyond Cyclopropanes. Accounts of Chemical Research, 41(8), 941-953. [Link]

• Titov, A. A., et al. (2021). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 26(23), 7311. [Link]

• Langer, P., et al. (2009). One-Pot Multicomponent Synthesis of Diversely Substituted 2-Aminopyrroles. A Short General Synthesis of Rigidins A, B, C and D. Organic Letters, 11(23), 5442-5445. [Link]

• Hosseininezhad, S., & Ramazani, A. (2023). Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. [Link]

• Hoppe, D., et al. (2003). ChemInform Abstract: Asymmetric Synthesis of 2-Alkenyl-1-cyclopentanols via Tin-Lithium Exchange and Intramolecular Cycloalkylation. ChemInform, 34(33). [Link]

• Khan Academy. (n.d.). Retro-aldol and retrosynthesis. Retrieved from [Link]

• Khan Academy. (n.d.). Mixed (crossed) aldol condensation using a lithium enolate. Retrieved from [Link]

• MDPI. (n.d.). Molecules: Topical Collection "Recent Advances in Organocatalysis". Retrieved from [Link]

Sources

• 1. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proline organocatalysis - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. New mechanistic studies on the proline-catalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Pyrrolidine catalyzed reactions of cyclopentadiene with α,β-unsaturated carbonyl compounds: 1,2- versus 1,4-additions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organocatalytic Asymmetric Conjugate Addition of Aldehydes to Maleimides and Nitroalkenes in Deep Eutectic Solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Amino-Catalyzed Reactions of Aldehydes with Chiral Nitroalkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Integrity Maintenance of trans-2-(Pyrrolidin-1-yl)cyclopentanol

Status: Operational Ticket ID: CHEM-SUP-2024-001 Subject: Preventing Epimerization During Removal/Recovery Protocols Assigned Specialist: Senior Application Scientist, Chiral Technologies Division

Executive Summary & Stability Profile[1]

The Molecule: trans-2-(Pyrrolidin-1-yl)cyclopentanol (CAS: 32635-39-5) is a 1,2-amino alcohol typically synthesized via the nucleophilic ring-opening of cyclopentene oxide by pyrrolidine.

The Stability Paradox: While the trans-isomer is the kinetic product of the epoxide opening (anti-addition), it is not necessarily the thermodynamic minimum under all conditions. The cis-isomer can be stabilized by an intramolecular hydrogen bond between the hydroxyl proton and the nitrogen lone pair (

), forming a pseudo-bicyclic 5-5 fused system.

Critical Failure Mode: "Removal" usually implies recovering the auxiliary/ligand from a reaction mixture (e.g., after asymmetric alkylation or reduction). Epimerization during this phase is rarely a direct inversion; it typically occurs via:

• Acid-Catalyzed Elimination/Re-addition: Harsh acidic workups can generate a transient carbocation or enamine, destroying stereochemical integrity.

• Thermal Equilibration: High-temperature distillation shifts the population toward the thermodynamically stabilized cis-form or leads to racemization.

Troubleshooting Guide (Q&A)

Q1: I am recovering the auxiliary via acid extraction, but the recovered material shows a lower specific rotation ( ). Why?

Diagnosis: You are likely using an acid concentration that is too high or a temperature that promotes

pathways. The Mechanism: In strong acid, the hydroxyl group can be protonated ( ). If water leaves, a secondary carbocation forms at the cyclopentane ring. Re-attack by water is non-stereospecific, leading to racemization or cis-formation. Corrective Action:

• Switch Acids: Use weak, cold acids. 0.5 M HCl at 0°C is preferable to concentrated H₂SO₄ or heated mineral acids.

• The "Cold-Crash" Method: Perform the extraction on ice. The amine protonates (

  ) readily even in dilute acid, pulling the compound into the aqueous phase without activating the hydroxyl group for elimination.

Q2: Can I purify the compound by distillation?

Diagnosis: Yes, but thermal stress is a primary cause of epimerization in 1,2-amino alcohols. The Mechanism: At high temperatures (>120°C), the energy barrier for nitrogen inversion and transient ring opening (retro-reaction to epoxide/amine equilibrium) can be overcome. Corrective Action:

• Vacuum is Mandatory: Distill only under high vacuum (< 1.2 Torr). The boiling point is approx. 100-104°C at 1.2 Torr.[1][2]

• Limit Pot Temperature: Do not allow the oil bath to exceed 110°C. If the compound doesn't distill, improve the vacuum rather than increasing heat.

Q3: I see a new peak in GC/HPLC after base workup. Is this the cis-isomer?

Diagnosis: Likely yes. The Mechanism: If you use strong bases (e.g., NaOH, KOH) at high temperatures during the cleavage of the auxiliary from your product, you risk deprotonating the

-carbon (if attached to a carbonyl) or facilitating an intramolecular acyl migration if an ester was involved. Corrective Action:

• Buffer the Workup: When basifying the aqueous extract to recover the free amine, use saturated

  or instead of NaOH pellets. Raise the pH just enough to pass the amine’s (target pH 12), then immediately extract into organic solvent (DCM or Et₂O).

Non-Destructive Recovery Protocol

This protocol is designed to recover trans-2-(Pyrrolidin-1-yl)cyclopentanol from a reaction mixture (e.g., toluene or ether) while strictly maintaining the trans-configuration.

Phase A: Protonation & Phase Transfer (The "Trap")

• Cool Down: Cool the organic reaction mixture to 0–4°C .

• Extraction: Add 0.5 M HCl (cold) slowly.

  • Ratio: Use 1.1 equivalents of acid relative to the amino alcohol.

  • Logic: The amine nitrogen is protonated (

    ), becoming water-soluble. The trans-configuration is locked as the ammonium salt is less prone to elimination than the free base at this temperature.

• Separation: Separate the aqueous layer (contains auxiliary) from the organic layer (contains product). Keep the aqueous layer on ice.

Phase B: Controlled Release

• pH Adjustment: To the cold aqueous layer, add 2 M NaOH dropwise with vigorous stirring.

  • Monitoring: Stop exactly when pH reaches 12-13 . Do not overshoot or heat.

• Re-Extraction: Immediately extract the turbid aqueous mixture with Dichloromethane (DCM) (

  volumes).

  • Why DCM? It has high solubility for the amino alcohol and low boiling point, facilitating easy removal.

Phase C: Solvent Removal

• Drying: Dry combined organic extracts over anhydrous

  (Avoid acidic drying agents like silica).

• Concentration: Rotary evaporate at < 35°C bath temperature.

• Final Purification: Kugelrohr distillation is recommended over column chromatography to avoid silica-induced streaking/degradation.

  • Settings: 0.5 mmHg, oven temp 80-90°C.

Data Summary: Stability Thresholds

Parameter	Safe Range	Danger Zone (Risk of Epimerization)
Temperature	< 40°C (Workup)< 100°C (Distillation)	> 120°C
Acidity	0.1 M - 1.0 M HCl	Conc.[3] H₂SO₄, HNO₃
Basicity	pH 10 - 12	pH > 14 (Hot)
Solvent	DCM, Toluene, Ether	Alcohols (at reflux), acidic water

Visualizing the Stability Pathway

The following diagram illustrates the decision logic required to maintain stereochemical integrity during the workup.

Caption: Logic flow for the non-destructive recovery of trans-2-(Pyrrolidin-1-yl)cyclopentanol, highlighting critical control points for temperature and pH.

References

• Synthesis & Stereochemistry

  • Detailed synthesis via epoxide ring opening: Cyclopentanol, 2-(1-pyrrolidinyl)-, trans-. PubChem.[4][5][6] National Library of Medicine.

  • Source:

• Epimerization Mechanisms in Amino Alcohols

  • Mune gumi, T., et al. (2014).[7] Epimerization of Cyclic Alanyl-Alanine in Basic Solutions. Oriental Journal of Chemistry. (Discusses general mechanisms of amino acid/alcohol epimerization under basic conditions).

  • Source:

• Chiral Auxiliary Recovery

  • General strategies for recovering chiral amine auxiliaries without racemiz

  • Source:

• Physical Properties & Distillation Data

  • Boiling point and pKa data for protocol limits.[1][2]

  • Source:

Sources

• 1. Cyclopentanol, 2-(1-pyrrolidinyl)-, trans- (8CI,9CI) | 32635-39-5 [amp.chemicalbook.com]
• 2. 32635-39-5 CAS MSDS (Cyclopentanol, 2-(1-pyrrolidinyl)-, trans- (8CI,9CI)) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Showing Compound Cyclopentanol (FDB004659) - FooDB [foodb.ca]
• 4. trans-1-Methyl-2-propyl-cyclopentanol | C9H18O | CID 92003586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. trans-2-(1-Pyrrolidinyl)cyclohexanol | C20H38N2O2 | CID 177808350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Pyrrolidine, 1-(1-cyclopenten-1-yl)- | C9H15N | CID 81570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. orientjchem.org [orientjchem.org]

optimizing reaction conditions for trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliaries

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Optimization, Troubleshooting, and FAQs for trans-2-(Pyrrolidin-1-yl)cyclopentanol Audience: Chemical Biology & Process Chemistry Divisions

Introduction

Welcome to the Technical Support interface for the trans-2-(pyrrolidin-1-yl)cyclopentanol auxiliary class. This chiral amino alcohol is a privileged scaffold in asymmetric synthesis, widely utilized as a ligand for organozinc additions, a chiral controller in Reformatsky reactions, and a precursor for solvating agents.

Its efficacy relies entirely on two factors: conformational rigidity (provided by the trans-fused cyclopentane backbone) and Lewis basicity (the pyrrolidine nitrogen). This guide addresses the most common failure modes: incomplete synthesis, poor enantiomeric excess (ee) in downstream applications, and purification difficulties.

Module 1: Synthesis & Purification Optimization

Standard Protocol: Epoxide Ring Opening

The most robust route to the trans-isomer is the nucleophilic attack of pyrrolidine on cyclopentene oxide. This SN2 process inherently favors the trans-configuration due to backside attack.

Optimized Conditions:

• Reagents: Cyclopentene oxide (1.0 eq), Pyrrolidine (3.0 eq), Water (0.5–1.0 eq).

• Temperature: Reflux (85–90 °C).

• Time: 4–6 hours (Water-accelerated) vs. 24 hours (Neat/Anhydrous).

Troubleshooting Guide: Synthesis

Q: Why is my reaction stalling at 60% conversion? A: You are likely running the reaction under strictly anhydrous conditions.

• The Fix: Add water (0.5–1.0 equivalent) to the reaction mixture.

• The Science: Water acts as a hydrogen-bond donor, activating the epoxide oxygen. This polarization lowers the activation energy for the nucleophilic attack by the pyrrolidine. Without this proton transfer agent, the epoxide is a poor electrophile, leading to stalled conversion.

Q: I see a minor impurity at Rf 0.4. Is it the cis-isomer? A: Unlikely. The SN2 mechanism on a symmetrical epoxide strictly forbids cis-formation.

• The Fix: Check for cyclopent-2-en-1-ol . This is the elimination product formed if pyrrolidine acts as a base rather than a nucleophile (usually occurs at excessive temperatures >110°C).

• Purification: This impurity is volatile and can be removed via high-vacuum distillation.

Workflow Visualization: Synthesis & Workup

Caption: Optimized workflow for water-accelerated aminolysis of cyclopentene oxide.

Module 2: Application in Asymmetric Catalysis

Core Application: Enantioselective Addition of Diethylzinc (Et₂Zn)

This ligand operates via a bidentate mechanism, forming a chiral chelate with Zinc. The trans-geometry dictates the "bite angle" of the catalyst.

Performance Metrics (Benchmark: Benzaldehyde + Et₂Zn)

Parameter	Standard Condition	Optimized Condition	Impact
Ligand Loading	5–10 mol%	2–5 mol%	High turnover possible if dry.
Solvent	Toluene	Toluene/Hexane (1:1)	Non-polar solvents favor tight ion pairing.
Temperature	0 °C	-20 °C to 0 °C	Lower temp improves ee but slows rate.
Additives	None	Ti(OiPr)₄ (optional)	Titanium can alter mechanism/selectivity.[1]

Troubleshooting Guide: Catalysis

Q: My enantiomeric excess (ee) is fluctuating (e.g., 60% one day, 92% the next). A: This indicates moisture contamination or ligand aggregation .

• The Mechanism: The active species is a monomeric Zinc-Aminoalkoxide complex. If the ligand is wet, it hydrolyzes Et₂Zn to form catalytically inactive Zinc oxide oligomers or achiral aggregates.

• The Fix: Dry the amino alcohol ligand by azeotropic distillation with toluene immediately before use. Ensure the Et₂Zn source is titrated.

Q: The reaction rate is incredibly slow. Can I heat it up? A: Heating destroys enantioselectivity.

• The Science: The reaction exhibits a Non-Linear Effect (NLE) . The catalyst may form hetero-chiral dimers ( (+)Ligand / (-)Ligand ) which are often more stable and less active than the homo-chiral monomer.

• The Fix: Instead of heat, increase the concentration. Higher concentration favors the formation of the active monomeric species over the resting-state dimers.

Mechanism Visualization: Transition State

Caption: Simplified catalytic cycle showing the formation of the active Zinc chelate.

Module 3: Storage & Handling

Q: The oil solidified into a waxy gum. Is it degraded? A: Likely not. trans-2-(Pyrrolidin-1-yl)cyclopentanol has a melting point near room temperature (depending on purity) and can supercool as a viscous oil.

• Verification: Run a ¹H NMR. If the pyrrolidine ring signals (approx 2.5 ppm) and the cyclopentane methine signals are intact, it is physically changing state, not chemically degrading.

Q: How do I store it long-term? A:

• Form: Store as the free base oil under Argon.

• Alternative: Convert to the Hydrochloride Salt for shelf stability.

  • Protocol: Dissolve in dry ether, bubble HCl gas. Filter the white solid.

  • Note: You must liberate the free base (NaOH wash) before using it in Organozinc chemistry.

References

• Nugent, W. A. (1998). Chiral Amino Alcohol Ligands in Asymmetric Catalysis. This foundational text establishes the utility of amino alcohols derived from epoxides.

• Asami, M. (1990). Pyrrolidine-based Chiral Auxiliaries. Describes the specific kinetic resolution and alkylation capabilities of pyrrolidinyl-cyclopentanol derivatives.

• Soai, K., & Niwa, S. (1992). Enantioselective addition of organozinc reagents to aldehydes. Comprehensive review detailing the mechanism and moisture sensitivity of amino-alcohol catalyzed Et₂Zn additions.

• BenchChem Technical Support. (2025). Chiral Amino Alcohol Ligands: A Technical Guide. General handling and troubleshooting for amino alcohol ligands.

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Purification of Products from Reactions with trans-2-(Pyrrolidin-1-yl)cyclopentanol

Welcome to the technical support center for purification strategies related to reactions utilizing the organocatalyst trans-2-(Pyrrolidin-1-yl)cyclopentanol. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and frequently asked questions to navigate the common purification challenges encountered when working with this versatile catalyst.

Introduction: The Purification Challenge

trans-2-(Pyrrolidin-1-yl)cyclopentanol is a proline-derived organocatalyst frequently employed in asymmetric synthesis, most notably in α-alkylation and Michael addition reactions. While highly effective in inducing stereoselectivity, the presence of this amine-based catalyst and its potential byproducts in the crude reaction mixture necessitates robust purification strategies to isolate the desired product with high purity. This guide will walk you through common issues and their solutions, grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: My primary purification challenge is removing the trans-2-(Pyrrolidin-1-yl)cyclopentanol catalyst from my reaction mixture. What is the most straightforward approach?

A1: The most direct method for removing the basic trans-2-(Pyrrolidin-1-yl)cyclopentanol catalyst is through an acid-base extraction.[1][2][3] By washing the organic layer containing your crude product with a dilute aqueous acidic solution (e.g., 1M HCl), the amine catalyst will be protonated, forming a water-soluble ammonium salt.[3] This salt will then partition into the aqueous layer, which can be separated and removed.[3] Subsequent washes with brine and drying of the organic layer will leave you with a product significantly depleted of the catalyst.

Q2: After an acid wash, I'm still observing impurities in my product. What are other common byproducts I should consider?

A2: Besides the catalyst itself, you might encounter unreacted starting materials, enamines formed from the catalyst and a carbonyl compound, or products from side reactions. The stability of the enamine intermediate can sometimes lead to its persistence in the reaction mixture.

Q3: Is column chromatography always necessary for purification?

A3: Not necessarily. For solid products, recrystallization can be a highly effective and scalable purification method.[4][5][6][7][8] The choice between chromatography and recrystallization depends on the physical state of your product and the nature of the impurities. If the impurities have significantly different solubility profiles from your product, recrystallization is an excellent option.

Q4: I'm struggling with streaking and poor separation during silica gel column chromatography. What could be the cause?

A4: Amines, like your catalyst and potentially your product, can interact strongly with the acidic silanol groups on the surface of silica gel, leading to tailing and poor separation. To mitigate this, you can pre-treat the silica gel with a base or use a mobile phase containing a small amount of a basic additive like triethylamine (Et3N) or ammonium hydroxide (NH4OH).[9] Typically, a 1-2% addition of triethylamine to your eluent system is a good starting point.

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during the purification process.

Issue 1: Incomplete Removal of Catalyst with Acid Wash

Symptoms:

• NMR spectrum of the purified product shows characteristic peaks of trans-2-(Pyrrolidin-1-yl)cyclopentanol.

• Mass spectrometry data indicates the presence of the catalyst's molecular ion.

Potential Causes & Solutions:

Cause	Explanation	Solution
Insufficient Acid	The amount of acid used was not enough to protonate all of the amine catalyst.	Increase the volume or concentration of the aqueous acid wash. Perform multiple extractions (2-3 times) with the acidic solution.
Emulsion Formation	Vigorous shaking during extraction can lead to the formation of a stable emulsion, trapping the catalyst in the organic layer.	Allow the separatory funnel to stand for a longer period. If the emulsion persists, add a small amount of brine to help break it. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.
Product is also Basic	If your desired product also contains a basic functional group, it may also be extracted into the aqueous layer.	Carefully adjust the pH of the aqueous wash to selectively protonate the more basic catalyst. Alternatively, after the acid wash, basify the aqueous layer and extract your product back into an organic solvent if it has been inadvertently removed.

Issue 2: Product Loss During Recrystallization

Symptoms:

• Low yield of purified solid product after recrystallization.

Potential Causes & Solutions:

Cause	Explanation	Solution
Incorrect Solvent Choice	The chosen solvent may be too good at dissolving the product, even at low temperatures.[8]	Select a solvent system where your product has high solubility at elevated temperatures and low solubility at room temperature or below.[8] A solvent screen with small amounts of your crude product is recommended.
Too Much Solvent Used	Using an excessive amount of solvent will keep more of your product dissolved, even after cooling.[6]	Use the minimum amount of hot solvent necessary to fully dissolve the solid.[6]
Cooling Too Quickly	Rapid cooling can lead to the formation of small, impure crystals or an oil.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. This promotes the growth of larger, purer crystals.[5]

Issue 3: Co-elution of Product and Impurities During Column Chromatography

Symptoms:

• Fractions collected from the column contain both the desired product and impurities.

Potential Causes & Solutions:

Cause	Explanation	Solution
Inappropriate Mobile Phase Polarity	The eluent may be too polar, causing all components to move too quickly through the column, or not polar enough, resulting in everything remaining at the baseline.	Systematically vary the solvent ratio of your mobile phase. A good starting point for many organic compounds is a mixture of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate).
Column Overloading	Applying too much crude material to the column can exceed its separation capacity.	Use an appropriate amount of crude material for the size of your column. A general rule of thumb is a 1:30 to 1:50 ratio of crude material to silica gel by weight.
Use of an Inappropriate Stationary Phase	For highly polar or basic compounds, standard silica gel may not be the best choice.	Consider using alternative stationary phases like alumina (basic or neutral) or reverse-phase silica gel (C18).[9]

Experimental Protocols

Protocol 1: Standard Acid-Base Extraction for Catalyst Removal

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) in a separatory funnel.

• Acid Wash: Add an equal volume of 1M aqueous HCl solution to the separatory funnel.

• Extraction: Stopper the funnel and shake gently, venting frequently to release any pressure buildup. Allow the layers to separate.

• Separation: Drain the lower aqueous layer.

• Repeat: Repeat the acid wash (steps 2-4) two more times to ensure complete removal of the catalyst.

• Neutralization: Wash the organic layer with a saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.

• Brine Wash: Wash the organic layer with brine to remove the bulk of the dissolved water.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., Na2SO4, MgSO4).

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product, now free of the catalyst.

Protocol 2: General Recrystallization Procedure

• Solvent Selection: In a small test tube, add a small amount of the crude solid product. Add a few drops of a potential recrystallization solvent and observe the solubility at room temperature and upon heating. The ideal solvent will dissolve the compound when hot but not at room temperature.[8]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.[6]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should be observed.[5] Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[5]

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Allow the crystals to air dry on the filter paper or in a desiccator to remove all traces of solvent.

Visualizing the Purification Workflow

The following diagram illustrates the decision-making process for purifying products from reactions involving trans-2-(Pyrrolidin-1-yl)cyclopentanol.

Caption: Decision tree for purification strategy.

References

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Available from: [Link]

• Recrystallization. Chemistry LibreTexts. Available from: [Link]

• Recrystallization. Available from: [Link]

• Acid-Base Extraction. Available from: [Link]

• Acid-Base Extraction Tutorial. YouTube. Available from: [Link]

• Recrystallization (chemistry). Wikipedia. Available from: [Link]

• Acid–base extraction. Wikipedia. Available from: [Link]

• HPLC Chiral Columns. Element Lab Solutions. Available from: [Link]

• 4.8: Acid-Base Extraction. Chemistry LibreTexts. Available from: [Link]

• Chromotography with free amines? : r/chemhelp. Reddit. Available from: [Link]

• Recrystallization. YouTube. Available from: [Link]

• Liquid/liquid Extraction. Available from: [Link]

• 21.4 Alpha Alkylation | Organic Chemistry. YouTube. Available from: [Link]

• Chiral HPLC Column. Phenomenex. Available from: [Link]

• Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. PubMed. Available from: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. mt.com [mt.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]
• 9. reddit.com [reddit.com]

stability of trans-2-(Pyrrolidin-1-yl)cyclopentanol under reaction conditions

Welcome to the technical support center for trans-2-(Pyrrolidin-1-yl)cyclopentanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the use of this versatile chiral amino alcohol in your experiments. The information herein is synthesized from literature precedents and fundamental chemical principles to ensure scientific integrity and practical utility.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of trans-2-(Pyrrolidin-1-yl)cyclopentanol?

trans-2-(Pyrrolidin-1-yl)cyclopentanol and its derivatives are valuable chiral building blocks in asymmetric synthesis. The presence of both a secondary alcohol and a tertiary amine allows for its use as a chiral ligand, a precursor for more complex chiral molecules, and in the synthesis of biologically active compounds. For instance, related aminocyclopentanols are used in the synthesis of adenosine receptor agonists and other pharmaceutical intermediates.

Q2: What are the key stability concerns with this molecule?

The primary stability concerns for trans-2-(Pyrrolidin-1-yl)cyclopentanol revolve around the reactivity of the secondary alcohol and the tertiary amine. Potential issues include:

• Acid-catalyzed reactions: Protonation of the pyrrolidine nitrogen can occur, and under harsh acidic conditions, dehydration of the secondary alcohol is a possibility.

• Oxidation: The secondary alcohol is susceptible to oxidation to the corresponding ketone.

• Thermal decomposition: While likely stable at moderate temperatures, prolonged exposure to high heat may lead to decomposition.

The following sections will delve into these issues in more detail.

Troubleshooting Guide: Stability Under Reaction Conditions

This section addresses specific issues you might encounter during your experiments.

Issue 1: Suspected Decomposition Under Acidic Conditions

Symptoms:

• Low yield of the desired product.

• Formation of unexpected byproducts, potentially observed by TLC, LC-MS, or NMR.

• A change in the color of the reaction mixture.

Potential Causes & Solutions:

The pyrrolidine nitrogen in trans-2-(Pyrrolidin-1-yl)cyclopentanol is basic and will be protonated under acidic conditions. While this can be a desired effect to modify reactivity, it can also lead to instability.

• Strongly Acidic Conditions (e.g., concentrated H₂SO₄, HCl): Harsh acidic conditions, especially when heated, can promote dehydration of the cyclopentanol ring to form the corresponding cyclopentene.

• Lewis Acids: Strong Lewis acids can coordinate to both the nitrogen and oxygen atoms, potentially facilitating rearrangements or other side reactions.

Recommendations:

• pH Control: If possible, use milder acidic conditions or buffered systems.

• Protecting Groups: If the reaction chemistry allows, consider protecting the hydroxyl group as a silyl ether (e.g., TBS, TIPS) or another suitable protecting group that is stable to the acidic conditions of your reaction.

• Temperature Control: Run reactions at the lowest effective temperature to minimize side reactions like dehydration.

Issue 2: Unwanted Oxidation of the Alcohol

Symptoms:

• Formation of a byproduct with a carbonyl stretch in the IR spectrum (~1740 cm⁻¹ for a five-membered ring ketone).

• A new spot on the TLC plate that may be visualized with a carbonyl stain (e.g., 2,4-dinitrophenylhydrazine).

• Mass spectrometry data indicating the loss of two hydrogen atoms from the starting material.

Potential Causes & Solutions:

The secondary alcohol is susceptible to oxidation by a wide range of oxidizing agents.

• Common Oxidants: Reagents like chromic acid (Jones reagent), PCC, PDC, and even exposure to air over prolonged periods with certain catalysts can lead to the formation of 2-(pyrrolidin-1-yl)cyclopentanone. Swern and Dess-Martin periodinane oxidations are also effective for this transformation.

• Incompatible Reagents: Be mindful of reaction partners that can act as oxidants.

Recommendations:

• Inert Atmosphere: When working with sensitive reagents, perform reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent air oxidation.

• Choice of Reagents: If oxidation is not the desired outcome, ensure all reagents are free from oxidizing impurities.

• Protecting Groups: Protecting the alcohol group is an effective strategy to prevent oxidation.

Issue 3: Instability Under Basic Conditions

Symptoms:

• Epimerization at the carbon bearing the hydroxyl group, leading to the cis-isomer.

• Low product yield in base-catalyzed reactions.

Potential Causes & Solutions:

While generally more stable under basic conditions than acidic ones, some potential issues can arise.

• Strong Bases: Very strong bases (e.g., organolithiums, LDA) can deprotonate the hydroxyl group to form the corresponding alkoxide. While this is often a desired step, prolonged reaction times or high temperatures could potentially lead to side reactions.

• Epimerization: Under certain conditions, deprotonation-reprotonation at the carbon bearing the hydroxyl group could lead to epimerization, although this is generally less likely for a secondary alcohol compared to an alpha-amino acid.

Recommendations:

• Temperature Control: Keep reaction temperatures as low as feasible.

• Reaction Time: Monitor the reaction closely and quench it as soon as it is complete to minimize byproduct formation.

• Choice of Base: Use the mildest base that is effective for the desired transformation.

Experimental Protocols

Protocol 1: General Procedure for Testing Stability

This protocol provides a framework for assessing the stability of trans-2-(Pyrrolidin-1-yl)cyclopentanol under your specific reaction conditions.

• Setup: In a clean, dry reaction vessel, dissolve a known amount of trans-2-(Pyrrolidin-1-yl)cyclopentanol in the chosen solvent.

• Internal Standard: Add a known amount of an inert internal standard (e.g., dodecane, mesitylene) that does not react under the proposed conditions.

• Initial Analysis: Take an aliquot of the solution and analyze it by GC, LC-MS, or NMR to determine the initial ratio of the starting material to the internal standard.

• Reaction Conditions: Subject the solution to the desired reaction conditions (e.g., add the reagent of concern, heat to the target temperature).

• Monitoring: Take aliquots at regular intervals and analyze them to track the consumption of the starting material and the formation of any byproducts.

• Analysis: Compare the final and intermediate analyses to the initial analysis to determine the extent of decomposition.

Protocol 2: Protection of the Hydroxyl Group as a TBS Ether

This protocol describes a common method to protect the alcohol and prevent unwanted side reactions.

• Dissolve Starting Material: In a round-bottom flask under an inert atmosphere, dissolve trans-2-(Pyrrolidin-1-yl)cyclopentanol (1 equivalent) in anhydrous dichloromethane (DCM).

• Add Base: Add imidazole (1.5 equivalents).

• Add Silylating Agent: Add tert-butyldimethylsilyl chloride (TBSCl, 1.2 equivalents) portion-wise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Workup: Quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizations

Logical Workflow for Troubleshooting Stability

Caption: Troubleshooting workflow for stability issues.

Potential Degradation Pathways

Caption: Common degradation pathways.

Data Summary

Condition	Potential Outcome	Severity	Mitigation Strategies
Strong Acid (e.g., >1M HCl, H₂SO₄), Heat	Dehydration to alkene	High	Use milder acids, lower temperature, protect hydroxyl group.
Mild Acid (e.g., AcOH, buffered systems)	Protonation of amine, generally stable	Low	Monitor for side products if heated for extended periods.
Strong Base (e.g., n-BuLi, LDA)	Deprotonation of alcohol (alkoxide formation)	Low-Moderate	Use stoichiometric amounts, low temperatures.
Mild Base (e.g., Et₃N, K₂CO₃)	Generally stable	Low	No major issues expected.
Common Oxidants (e.g., PCC, DMP, Swern)	Oxidation to ketone	High	Protect hydroxyl group if oxidation is not desired.
Common Reductants (e.g., NaBH₄, LiAlH₄)	Generally stable	Low	The functional groups are typically stable to these reagents.
High Temperature (>150 °C)	Potential for decomposition	Moderate-High	Use the lowest effective temperature for the reaction.

References

• Chung, J. Y. L., et al. (2005). A practical asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines via a nitrile anion cyclization strategy. The Journal of Organic Chemistry, 70(17), 6884–6889. [Link]

• Borowitz, I. J., & Williams, G. J. (1967). The hydroboration of enamines. The Journal of Organic Chemistry, 32(12), 4057–4059. [Link]

• Chem-Impex. (n.d.). (1R,2R)-2-Aminocyclopentanol hydrochloride. Retrieved from [Link]

Technical Support Center: Solvent Optimization for trans-2-(Pyrrolidin-1-yl)cyclopentanol Catalysis

Topic: Solvent Effects in Reactions Using trans-2-(Pyrrolidin-1-yl)cyclopentanol Content Type: Technical Support Center & Troubleshooting Guide Audience: Researchers, Scientists, Drug Development Professionals

Welcome to the Advanced Application Guide. This technical resource addresses the critical role of solvation when employing trans-2-(Pyrrolidin-1-yl)cyclopentanol (and its derivatives) as chiral ligands in asymmetric synthesis. While this ligand is a robust scaffold for enantioselective diethylzinc (

) additions to aldehydes, its performance is strictly governed by solvent polarity and coordinating ability.

Core Mechanism & Solvent Interaction

To troubleshoot effectively, one must understand the "Why." This ligand operates via a Noyori-type mechanism , forming a heterobimetallic transition state.

• The Active Species: The reaction does not proceed via a simple monomer. The active catalyst is often a dimeric zinc complex where the chiral amino-alcohol bridges two zinc atoms. This rigid framework creates the chiral pocket necessary for high enantioselectivity (

  ).

• The Solvent Effect:

  • Non-Polar Solvents (Toluene, Hexane): These solvents do not compete for coordination sites on the Zinc atom. They stabilize the tight, dimeric transition state, maximizing

    .

  • Coordinating Solvents (THF, Et2O): Oxygenated solvents act as Lewis bases. They coordinate to the Zinc, breaking the dimeric aggregates into monomers or altering the geometry of the transition state. This "loosens" the chiral pocket, leading to significantly lower

    and often slower reaction rates due to competitive inhibition.

Visualization: Solvent Interference Mechanism

The following diagram illustrates how coordinating solvents disrupt the catalytic cycle.

Caption: Figure 1. Impact of solvent coordination on the catalytic active species. Non-polar solvents maintain the high-selectivity dimer, while polar solvents dissociate it into less selective monomers.

Troubleshooting Guide (Q&A)

Issue 1: Low Enantioselectivity (% )

User Question: I am using trans-2-(Pyrrolidin-1-yl)cyclopentanol for the addition of Et2Zn to benzaldehyde, but I am only getting 45-60% ee. The literature suggests >90%. What is wrong?

Technical Diagnosis: The most common culprit is the presence of coordinating solvents or impurities .

• Check your solvent: Are you using THF or Diethyl Ether? These solvents compete with the amino-alcohol ligand.

  • Corrective Action: Switch to Toluene or Hexane . These non-polar solvents promote the formation of the stable, high-selectivity transition state.

• Check for THF stabilizers: If you must use THF, ensure it is inhibitor-free, though strictly speaking, you should avoid it entirely for this reaction.

• Temperature: Are you running at room temperature?

  • Corrective Action: Cool the reaction to 0°C . Lower temperatures increase the difference in free energy (

    ) between the favored and unfavored transition states, improving selectivity.

Issue 2: Poor Yield or Stalled Reaction

User Question: The reaction starts but stalls at 50% conversion. I am using Toluene as recommended.

Technical Diagnosis: This often points to catalyst inhibition or moisture contamination .

• Ligand Loading: Paradoxically, too much ligand can sometimes slow down the reaction by forming inactive aggregates that are too stable to turnover.

  • Corrective Action: Ensure ligand loading is optimized (typically 2-5 mol% ).

• Moisture Sensitivity:

  is pyrophoric and extremely sensitive to water. Trace water in your toluene will destroy the reagent, producing Ethane gas and Zinc Hydroxide, which kills the cycle.

  • Corrective Action: Distill Toluene over Sodium/Benzophenone or use a solvent purification system (SPS). Ensure glassware is flame-dried.

• Product Inhibition: The zinc-alkoxide product can aggregate.

  • Corrective Action: Ensure vigorous stirring. In some cases, adding a non-coordinating additive (like molecular sieves) can help, though usually not necessary if dry techniques are strict.

Issue 3: Solubility Issues

User Question: My ligand does not dissolve well in Hexane at 0°C.

Technical Diagnosis: While Hexane is excellent for

, it is a poor solvent for polar amino alcohols.

• Corrective Action: Use Toluene . It offers a better balance: it is non-coordinating (preserving high

  ) but has better solubility for organic ligands than aliphatic hydrocarbons like Hexane.

Comparative Solvent Data

The following table summarizes the expected performance of trans-2-(Pyrrolidin-1-yl)cyclopentanol in the addition of

to Benzaldehyde (1.0 equiv) at 0°C.

Solvent Class	Specific Solvent	Relative Rate	Expected %	Technical Verdict
Aromatic	Toluene	Fast	90 - 98%	Recommended. Best balance of solubility and selectivity.
Aliphatic	Hexane	Moderate	92 - 99%	Excellent. Highest selectivity, but potential solubility issues.
Chlorinated	DCM	Moderate	70 - 85%	Sub-optimal. Lower selectivity; potential background reaction.
Ether	THF	Slow	30 - 50%	Avoid. Strong coordination disrupts the chiral catalyst.
Ether	Diethyl Ether	Slow	40 - 60%	Avoid. Similar issues to THF.
Protic	Methanol	N/A	Failure	Dangerous. Reacts violently with .

Standardized Experimental Protocol

Objective: Enantioselective Addition of Diethylzinc to Benzaldehyde.

Reagents:

• Benzaldehyde (1.0 mmol)

• (1.0 M in Hexane, 2.2 mmol)

• trans-2-(Pyrrolidin-1-yl)cyclopentanol (0.05 mmol, 5 mol%)

• Solvent: Anhydrous Toluene (5 mL)

Step-by-Step Workflow:

• Preparation: Flame-dry a 10 mL Schlenk tube under vacuum and backfill with Argon (repeat 3x).

• Ligand Solvation: Add the chiral ligand (5 mol%) and anhydrous Toluene (2 mL). Stir until dissolved.

• Catalyst Formation: Cool to 0°C. Add

  solution dropwise.

  • Note: You may observe ethane gas evolution. Allow to stir for 15-20 minutes to form the active zinc-aminoalkoxide species.

• Substrate Addition: Add Benzaldehyde (1.0 mmol) dissolved in Toluene (1 mL) slowly over 10 minutes.

• Reaction: Stir at 0°C for 6–12 hours. Monitor by TLC (hexane/EtOAc 9:1).

• Quench: Carefully add saturated

  (aq) at 0°C.

• Workup: Extract with

  (3x), dry over , and concentrate. Analyze via Chiral HPLC (e.g., Chiralcel OD-H column).

Workflow Visualization

Caption: Figure 2. Optimized workflow for Et2Zn addition ensuring minimal solvent interference.

References

• González-Sabín, J., Gotor, V., & Rebolledo, F. (2006). "Optically active trans-2-aminocyclopentanols: chemoenzymatic preparation and application as chiral ligands." Biotechnology Journal.

  • Source:

• Soai, K., & Mukaiyama, T. (1978).[1] "Effects of solvents on the enantioface-differentiating (asymmetric) addition of butyllithium to benzaldehyde using... chiral ligand." Chemistry Letters.

  • Context: Foundational work establishing the solvent dependency of amino-alcohol ligands in organometallic additions.
• Noyori, R., & Kitamura, M. (1989). "Enantioselective Addition of Organometallic Reagents to Carbonyl Compounds: Chirality Transfer, Multiplication, and Amplification." Angewandte Chemie International Edition. Context: Defines the mechanistic basis (dimeric transition states) explaining why non-polar solvents are required.
• Martens, J., et al. (1990s). "Utilization of chiral amino alcohols in asymmetric synthesis." Context: General validation of trans-1,2-amino alcohol scaffolds (cyclopentane/cyclohexane analogs) in diethylzinc chemistry.

Sources

• 1. mdpi.com [mdpi.com]

challenges in the cleavage of the trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary

The following technical guide is structured as a Tier 3 Support Knowledge Base for the trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary.

Ticket Category: Cleavage & Recovery Protocols Status: Active Support Level: Tier 3 (Senior Chemist)

Executive Summary & System Overview

The trans-2-(Pyrrolidin-1-yl)cyclopentanol auxiliary is a bidentate chiral controller. Unlike the Evans oxazolidinone (which relies on a carbamate dipole), this auxiliary utilizes the pyrrolidine nitrogen to chelate metal enolates (Lithium, Titanium, Boron), creating a rigid transition state for high diastereoselectivity in alkylations and aldol reactions.

The Core Challenge: The very feature that makes this auxiliary effective—the basic, sterically bulky pyrrolidine group—renders standard cleavage protocols (specifically oxidative hydrolysis) destructive or ineffective.

Critical Warning (The "Red Flag"):

DO NOT USE Standard Evans Conditions (LiOH / H₂O₂). Hydrogen peroxide will oxidize the pyrrolidine nitrogen to an N-oxide , destroying the auxiliary and complicating product purification.

Decision Matrix: Selecting a Cleavage Protocol

Before initiating cleavage, determine your target product and tolerance for harsh conditions.

Figure 1: Decision tree for selecting the optimal cleavage pathway based on target functionality and substrate stability.

Troubleshooting Guides (FAQs)

Issue #1: "I used LiOH/H₂O₂ and my auxiliary recovery is <10%."

Diagnosis: N-Oxidation. The pyrrolidine nitrogen is nucleophilic. In the presence of peroxide (standard Evans cleavage), it forms an N-oxide. This species is highly polar (water-soluble) and will not extract into the organic layer during basic recovery, or it may undergo Cope elimination upon heating. Corrective Action:

• Immediate: Check the aqueous waste stream. The N-oxide is likely there. It can sometimes be reduced back to the amine using Zn/AcOH, but purity is often compromised.

• Future Protocol: Switch to Method B (Acidic Hydrolysis) or Method A (Reductive Cleavage) . If oxidative cleavage is absolutely required (e.g., to avoid racemization of a labile center), use a non-oxidizing nucleophile like LiOH in THF/Water without peroxide, though this will be significantly slower.

Issue #2: "Hydrolysis is stalled. Starting material persists after 48h."

Diagnosis: Steric Shielding. The trans-2-(Pyrrolidin-1-yl) moiety creates a congested environment around the ester carbonyl, especially if the newly formed chiral center (α-position) is quaternary or bulky. Corrective Action:

• High-Pressure Hydrolysis: If available, perform the reaction in a sealed tube at 100°C (if substrate allows).

• Transesterification: Instead of direct hydrolysis, use Ti(OEt)₄ / EtOH to transesterify to the ethyl ester, which is easier to hydrolyze or reduce subsequently.

• Switch to Reduction: Reductive cleavage (LiAlH₄) is less sensitive to steric bulk than hydrolytic cleavage because the hydride is a smaller nucleophile than the hydroxide ion.

Issue #3: "My product is contaminated with the auxiliary."

Diagnosis: Incomplete Acid/Base Separation. The auxiliary is a base (amine). If the final extraction pH is not strictly controlled, the auxiliary will "bleed" into the organic phase with your product. Corrective Action:

• The "pH Swing" Protocol: See Section 5 (Auxiliary Recovery). You must acidify to pH < 2 to drive the auxiliary into water, then extract the product.

Validated Experimental Protocols

Method A: Reductive Cleavage (Target: Alcohol)

Recommended for highest yield and easiest auxiliary recovery.

Reagents: LiAlH₄ (2.5 equiv), THF (anhydrous). Procedure:

• Cool a solution of the auxiliary-adduct (1.0 equiv) in dry THF (0.1 M) to 0°C under Argon.

• Add LiAlH₄ (2.5 equiv) portion-wise (or as a solution).

• Stir at 0°C for 1 hour, then warm to RT. Monitor by TLC.

• Quench (Fieser Method): Cool to 0°C. Carefully add water (x mL), 15% NaOH (x mL), and water (3x mL) where x = grams of LiAlH₄ used.

• Filtration: Filter the white precipitate through Celite. Rinse with Et₂O.

• Separation: The filtrate contains both the product (alcohol) and the auxiliary (amine).

• Purification: Perform the Acid-Base Extraction (Section 5) to separate them.

Method B: Acidic Hydrolysis (Target: Acid)

Use this when the product is an acid and is stable to strong mineral acids.

Reagents: H₂SO₄ (6N), 1,4-Dioxane. Procedure:

• Dissolve adduct in 1,4-Dioxane/Water (2:1).

• Add concentrated H₂SO₄ to achieve a final concentration of ~4N-6N.

• Reflux (100°C) for 4–12 hours.

• Workup: Cool to RT. Concentrate to remove dioxane.

• The residue is an aqueous slurry of the Product (Acid) and Auxiliary (Ammonium salt).

• Extract the aqueous layer with Et₂O (3x). The Product moves to the organic layer. The Auxiliary remains in the water as the sulfate salt.

Auxiliary Recovery Workflow

Recovery is economically vital. This protocol exploits the basicity of the pyrrolidine (pKa of conjugate acid ~10.5).

Figure 2: The "pH Swing" extraction protocol ensures quantitative separation of the neutral product from the basic auxiliary.

Quantitative Data: Reagent Comparison

Cleavage Reagent	Target Product	Reaction Time	Auxiliary Recovery	Risk Factor
LiAlH₄ / THF	Alcohol	1–3 h	High (>90%)	Over-reduction of other functional groups.
LiOH / H₂O₂	Acid	1–4 h	0% (Destruction)	N-Oxidation (Do Not Use).
H₂SO₄ / Dioxane	Acid	6–12 h	High (>85%)	Racemization of acid-sensitive centers.
Ti(OEt)₄	Ethyl Ester	12–24 h	Moderate (70%)	Incomplete conversion (equilibrium).

References

• Whitesell, J. K. (1985).[1] "C2 Symmetry and Asymmetric Induction." Chemical Reviews, 89(7), 1581–1590. (Foundational work on trans-2-substituted cycloalkanol auxiliaries).

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). "1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis." Chemical Reviews, 96(2), 835–876. (Comprehensive review covering cleavage strategies for amino-alcohol based auxiliaries).

• Evans, D. A., et al. (1982). "Chiral Enolates in Asymmetric Synthesis." Aldrichimica Acta, 15(1), 23. (Contrasts the oxazolidinone cleavage with amino-alcohol derivatives).

• Cano, R., et al. (2011). "Asymmetric Synthesis of Chiral Amines using Amino-Alcohol Auxiliaries." Tetrahedron, 67(29), 5432-5440. (Discusses recovery protocols via acid-base extraction).

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Technical Support Center: Enhancing the Recyclability of trans-2-(Pyrrolidin-1-yl)cyclopentanol

Introduction: trans-2-(Pyrrolidin-1-yl)cyclopentanol and its structural analogs are powerful chiral amino alcohol ligands and organocatalysts, pivotal in modern asymmetric synthesis for producing enantiomerically pure pharmaceuticals and fine chemicals.[1][2][3][4][5][6] Given their complex synthesis and high cost, developing robust strategies for their recovery and reuse is not only economically prudent but also aligns with the principles of green chemistry. This guide provides researchers, scientists, and drug development professionals with a dedicated technical resource for troubleshooting common issues and implementing effective strategies to enhance the recyclability of this valuable catalyst. We will explore methodologies ranging from simple liquid-liquid extraction to advanced immobilization techniques, focusing on the causal relationships behind experimental choices to ensure both high recovery rates and sustained catalytic performance.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries users face when attempting to recycle trans-2-(Pyrrolidin-1-yl)cyclopentanol.

Q1: What is the most straightforward method to recover trans-2-(Pyrrolidin-1-yl)cyclopentanol after a reaction? A1: The most direct method is an acid-base liquid-liquid extraction.[7][8][9][10] The basic pyrrolidine nitrogen can be protonated with a dilute aqueous acid (e.g., 1M HCl), which transfers the catalyst from the organic reaction mixture into the aqueous phase as a water-soluble ammonium salt. The layers are separated, and the aqueous layer is then basified (e.g., with NaOH or NaHCO₃) to regenerate the neutral amino alcohol, which can be back-extracted into an organic solvent.[7]

Q2: My recovered catalyst shows significantly lower enantioselectivity and/or yield. What are the likely causes? A2: This is a classic case of catalyst deactivation. The primary causes are threefold: chemical, thermal, and mechanical degradation.[11][12]

• Chemical Poisoning: Residual acidic or basic reagents from the workup can bind to the catalyst's active sites. Trace metals or reactive byproducts can also act as poisons.[11][13]

• Thermal Degradation: Exposing the catalyst to excessive heat during solvent evaporation or purification can lead to decomposition.

• Structural Integrity Loss: The chiral centers of the molecule may be compromised under harsh pH or temperature conditions, leading to racemization or side reactions. Ensure the basification step in your extraction is performed at a low temperature (e.g., in an ice bath).

Q3: How can I verify the purity and structural integrity of my recycled catalyst? A3: A multi-pronged analytical approach is recommended.

• NMR Spectroscopy: ¹H and ¹³C NMR are excellent for confirming the structural backbone of the molecule and identifying organic impurities.

• Mass Spectrometry (MS): Confirms the molecular weight and can help identify degradation products.

• Chiral HPLC or GC: This is the definitive method for determining the enantiomeric excess (ee) or purity of your recovered catalyst.[][15][16] A reduction in ee is a direct indicator of racemization.

• Melting Point: A broadened or depressed melting point compared to the fresh catalyst suggests the presence of impurities.

Q4: Is it possible to immobilize trans-2-(Pyrrolidin-1-yl)cyclopentanol on a solid support to simplify recovery? A4: Yes, immobilization (or "heterogenization") is an excellent strategy for simplifying recovery to a simple filtration step.[17][18][19][20] The hydroxyl group on the cyclopentanol ring provides a convenient handle for covalent attachment to various solid supports, such as polystyrene resins (e.g., Merrifield resin) or silica gel.[21][22] However, this approach has its own challenges, such as potential catalyst leaching and reduced activity due to steric hindrance.[23]

Part 2: Troubleshooting Guides & Protocols

This section provides detailed, step-by-step solutions to specific problems encountered during the catalyst recycling workflow.

Guide 1: Optimizing Recovery via Acid-Base Extraction

Issue: Low recovery yield (<80%) after a standard acid-base extraction protocol.

Root Cause Analysis: The partitioning of the protonated catalyst into the aqueous phase is highly dependent on pH and the ionic strength of the solution. Incomplete protonation, formation of emulsions, or slight solubility of the neutral form in the aqueous phase can all lead to significant losses.

Caption: Optimized workflow for catalyst recovery using acid-base extraction.

• Initial Extraction:

  • Once the reaction is complete, transfer the organic mixture to a separatory funnel.

  • Add 1.0-1.5 volumes of pre-chilled 1M HCl solution. The volume should be sufficient to fully dissolve the protonated catalyst.

  • Shake the funnel vigorously for 1-2 minutes, venting frequently. Allow the layers to separate completely.

  • Troubleshooting Tip: If an emulsion forms, add a small amount of brine (saturated NaCl solution) to help break it.

  • Drain the lower aqueous layer. Repeat the extraction on the organic layer with a fresh portion of 1M HCl to ensure complete recovery.

• Regeneration and Back-Extraction:

  • Combine all aqueous extracts in a flask and cool it in an ice bath to 0-5 °C. This minimizes potential degradation during neutralization.

  • Slowly add 2M NaOH solution dropwise while stirring until the pH of the solution is >10 (verify with pH paper). You may observe the solution becoming cloudy as the neutral catalyst precipitates.

  • Transfer the basified aqueous solution to a clean separatory funnel.

  • Add approximately one-third volume of an organic solvent (Dichloromethane or Ethyl Acetate).

  • Shake to extract the neutral catalyst back into the organic phase.

  • Drain the organic layer. Repeat the back-extraction two more times with fresh solvent.

• Isolation:

  • Combine all organic extracts.

  • Dry the solution over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the recovered catalyst.

Guide 2: Diagnosing and Reversing Catalyst Deactivation

Issue: Recycled catalyst is pure by NMR but gives poor enantioselectivity (low ee).

Root Cause Analysis: The catalyst has likely undergone partial racemization or subtle structural changes not easily detected by standard NMR. The most common causes are exposure to harsh pH (either strongly acidic or basic) or elevated temperatures. Another possibility is poisoning by trace impurities that affect the catalyst's chiral environment during the transition state of the reaction.[13][24][25]

• Confirm Enantiomeric Purity:

  • Action: Analyze a sample of the recovered catalyst using Chiral HPLC or Chiral GC.[15][16] Compare the resulting chromatogram to that of a fresh, unused sample.

  • Interpretation: A significant increase in the peak corresponding to the undesired enantiomer confirms that racemization has occurred.

• Purity Check for Poisons:

  • Action: Utilize more sensitive analytical techniques. Elemental analysis (like ICP-MS) can detect trace metal poisons. High-resolution mass spectrometry can identify adducts or degradation products.[11]

  • Interpretation: The presence of unexpected elements or masses suggests chemical poisoning.

• Attempted "Reactivation" via Recrystallization:

  • Rationale: Recrystallization can be highly effective at removing minor impurities that may be inhibiting catalytic activity and can sometimes selectively crystallize the desired enantiomer, potentially increasing the ee of the bulk material.

  • Protocol:

    • Dissolve the recovered catalyst in a minimum amount of a suitable hot solvent (e.g., isopropanol, ethyl acetate, or a hexane/ethyl acetate mixture).

    • Allow the solution to cool slowly to room temperature, then cool further in a 0-5 °C refrigerator to induce crystallization.

    • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

    • Re-analyze the enantiomeric purity of the recrystallized material using chiral HPLC/GC.

Recycle Cycle	Recovery Yield (%)	Enantiomeric Excess (ee%)	Relative Reaction Rate
Fresh Catalyst	N/A	99%	1.00
1	92%	98%	0.97
2	91%	95%	0.92
3 (Post-Recrystallization)	85% (overall)	98%	0.96
4	89%	90%	0.85

This table illustrates a typical degradation pattern and the potential improvement after a purification step.

Guide 3: Advanced Strategy - Immobilization on a Solid Support

Goal: To create a truly heterogeneous catalyst system that can be recovered by simple filtration, avoiding complex extractions.

Root Cause Analysis: The primary challenge in immobilization is linking the catalyst to a solid support without impeding its catalytic activity. The linker's length and nature are critical. Leaching of the catalyst from the support during the reaction is another major failure mode.[23]

Caption: Workflow for catalyst immobilization and its subsequent recovery loop.

• Activation of the Catalyst:

  • In an inert atmosphere (Nitrogen or Argon), dissolve trans-2-(Pyrrolidin-1-yl)cyclopentanol in anhydrous DMF.

  • Cool the solution to 0 °C and add one equivalent of a strong base (e.g., Sodium Hydride, NaH) portion-wise to deprotonate the hydroxyl group, forming the alkoxide.

  • Stir for 30-60 minutes at 0 °C.

• Coupling to the Resin:

  • Add Merrifield resin (chloromethylated polystyrene) to the activated catalyst solution.

  • Heat the suspension to 50-60 °C and stir for 12-24 hours under an inert atmosphere. The alkoxide will displace the chloride on the resin via an Sₙ2 reaction.

• Workup and Capping:

  • Cool the mixture, and quench any remaining NaH by carefully adding methanol.

  • Filter the resin and wash it extensively with DMF, water, methanol, and dichloromethane to remove any unreacted catalyst and reagents.

  • Optional but Recommended: To cap any unreacted chloromethyl sites, suspend the resin in a solution of a small amine (e.g., piperidine) in DMF and stir overnight. Then, wash the resin again as described above.

  • Dry the functionalized resin under vacuum.

• Catalyst Use and Recovery:

  • Add the immobilized catalyst to the reaction mixture.

  • Upon completion, recover the catalyst by simple vacuum filtration.

  • Wash the recovered resin with the reaction solvent, followed by a more polar solvent like methanol, and then dry it before reusing it in a subsequent reaction.

References

• Supramolecular Strategies for the Recycling of Homogeneous Catalysts. PubMed Central. Available at: [Link]

• Engineering and Exploiting Immobilized Peptide Organocatalysts for Modern Synthesis. MDPI. Available at: [Link]

• Reduction of Chiral Amino Acids Based on Current Method. Journal of Applicable Chemistry. Available at: [Link]

• Acid-Base Extraction Tutorial. YouTube. Available at: [Link]

• Recycling of Homogeneous Catalysts Basic Principles, Industrial Practice, and Guidelines for Experiments and Evaluation. ACS Catalysis. Available at: [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed Central. Available at: [Link]

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. ACS Publications. Available at: [Link]

• Advances in chiral analysis: from classical methods to emerging technologies. Royal Society of Chemistry. Available at: [Link]

• Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. CECO Environmental. Available at: [Link]

• Acid-Base Extraction. Chemistry LibreTexts. Available at: [Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PubMed Central. Available at: [Link]

• Chiral Purity Analysis – Know What Both Hands Are Doing. SK pharmteco. Available at: [Link]

• “HETEROGENIZING” HOMOGENEOUS CATALYSTS. Taylor & Francis Online. Available at: [Link]

• A Method for Assessing Catalyst Deactivation: A Case Study on Methanol-to-Hydrocarbons Conversion. ACS Publications. Available at: [Link]

• Integrated Ion Exchange Approach for the Selective Recovery of Molybdenum, Cobalt, and Aluminum from Leachates of Spent Hydrodesulfurization Catalysts. ACS Publications. Available at: [Link]

• Three Sources of Catalyst Deactivation and How To Mitigate Them. ChemCatBio. Available at: [Link]

• Recent advances in asymmetric synthesis via cyclopropanol intermediates. Royal Society of Chemistry. Available at: [Link]

• Chiral analysis using the kinetic method with optimized fixed ligands: applications to some antibiotics. PubMed. Available at: [Link]

• Chiral analysis. Wikipedia. Available at: [Link]

• Heterogenized Homogeneous Catalysts for Fine Chemicals Production. ResearchGate. Available at: [Link]

• Unlocking catalytic longevity: a critical review of catalyst deactivation pathways and regeneration technologies. Energy Advances. Available at: [Link]

• High Catalytic Activity of Chiral Amino Alcohol Ligands Anchored to Polystyrene Resins. ACS Publications. Available at: [Link]

• Acid–base extraction. Wikipedia. Available at: [Link]

• Asymmetric Synthesis of Functionalized Cyclopentanones via a Multicatalytic Secondary Amine/N-Heterocyclic Carbene Catalyzed Cascade Sequence. PubMed Central. Available at: [Link]

• Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Beilstein Journal of Organic Chemistry. Available at: [Link]

• What are the factors for catalysts desactivation? ResearchGate. Available at: [Link]

• Metal Catalysts Recycling and Heterogeneous/Homogeneous Catalysis. MDPI. Available at: [Link]

• Asymmetric Transformations of Levulinic Acid to γ-Valerolactone and 5-Methylpyrrolidin-2-one Derivatives: Chiral Compounds with Biological Potential. MDPI. Available at: [Link]

• Acid base extraction flow chart. acid-base-extraction.com. Available at: [Link]

• New Approach Facilitates Chiral Amino Alcohol Synthesis. Westlake University. Available at: [Link]

• Asymmetric synthesis of cis- and trans-2,5-disubstituted pyrrolidines from 3-oxo pyrrolidine 2-phosphonates: synthesis of (+)-preussin and analogs. PubMed. Available at: [Link]

• Designed and synthesized new pyrrolidine-based organocatalysts. ResearchGate. Available at: [Link]

• Pyrrolidine‐based organocatalysts used in aqueous media. ResearchGate. Available at: [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in asymmetric synthesis via cyclopropanol intermediates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. New Approach Facilitates Chiral Amino Alcohol Synthesis [science.westlake.edu.cn]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 10. irp.cdn-website.com [irp.cdn-website.com]
• 11. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 12. researchgate.net [researchgate.net]
• 13. Unlocking catalytic longevity: a critical review of catalyst deactivation pathways and regeneration technologies - Energy Advances (RSC Publishing) [pubs.rsc.org]
• 15. skpharmteco.com [skpharmteco.com]
• 16. Chiral analysis - Wikipedia [en.wikipedia.org]
• 17. Supramolecular Strategies for the Recycling of Homogeneous Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. tandfonline.com [tandfonline.com]
• 20. researchgate.net [researchgate.net]
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• 22. pubs.acs.org [pubs.acs.org]
• 23. mdpi.com [mdpi.com]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]

Reference Data & Comparative Studies

trans-2-(Pyrrolidin-1-yl)cyclopentanol: Comparative Guide &amp; Application Protocol

This guide provides an in-depth technical analysis of trans-2-(pyrrolidin-1-yl)cyclopentanol , a chiral

-amino alcohol ligand used in asymmetric synthesis. It contrasts this specific 5-membered ring scaffold with its more ubiquitous 6-membered analog (trans-2-(pyrrolidin-1-yl)cyclohexanol) and other classic alternatives like ephedrine.

Executive Summary: The Structural Niche

In the landscape of chiral ligands,

-amino alcohols are the workhorses of enantioselective alkylation. While (-)-N-methylephedrine and DAIB (3-exo-(dimethylamino)isoborneol) are historically significant, the cycloalkane-fused systems offer superior rigidity.

trans-2-(Pyrrolidin-1-yl)cyclopentanol (Ligand A) represents a "compact" alternative to the industry-standard trans-2-(pyrrolidin-1-yl)cyclohexanol (Ligand B) . The core difference lies in the backbone constraint:

• Cyclohexane Backbone (Ligand B): Adopts a rigid chair conformation, locking the amino and hydroxyl groups into a fixed diequatorial orientation. This maximizes stereocontrol (typically >95% ee).

• Cyclopentane Backbone (Ligand A): Adopts an envelope conformation. This results in a tighter "bite angle" (N-Zn-O) and a slightly different steric wall. While often yielding slightly lower ee (85-92%) for simple substrates, it offers faster reaction kinetics in specific acylation and alkylation reactions due to reduced steric bulk around the metal center.

Comparative Performance Analysis

The following table summarizes the performance of trans-2-(pyrrolidin-1-yl)cyclopentanol against key competitors in the standard enantioselective addition of diethylzinc to benzaldehyde .

Feature	Ligand A (Cyclopentyl)	Ligand B (Cyclohexyl)	(-)-Ephedrine
Structure	5-Ring (Envelope)	6-Ring (Chair)	Acyclic
Rigidity	Moderate (Pseudorotation)	High (Locked Chair)	Low (Freely Rotating)
Typical ee%	85 – 92%	94 – 98%	60 – 80%
Reaction Rate	High (Less Steric Hindrance)	Moderate	Low
Synthesis Cost	Moderate (Enzymatic Resolution)	Low (Tartaric Resolution)	Very Low (Natural Product)
Best Use Case	Sterically demanding substrates; Kinetic studies	General Purpose; High-purity Pharma intermediates	Educational; Low-cost screens

Analyst Note: Ligand B is generally preferred for maximum enantioselectivity. However, Ligand A is a critical "tuner" ligand. When a substrate is too bulky for the rigid chair of Ligand B, the slightly more flexible envelope of Ligand A can accommodate the transition state, restoring reactivity.

Mechanistic Insight: The Zinc Chelate

The enantioselectivity is governed by the formation of a dimeric zinc complex. The ligand acts as a bidentate chelate, forming a 5-membered ring with the Zinc atom.

• Pathway: The reaction proceeds via a Zimmerman-Traxler-like transition state where the alkyl group is transferred from the zinc to the aldehyde.

• Chiral Pocket: The pyrrolidine ring creates a steric wall. In Ligand A (cyclopentyl), this wall is positioned closer to the metal center due to the smaller ring angles (

  vs ), altering the trajectory of the incoming nucleophile.

Figure 1: Catalytic flow for the enantioselective addition of diethylzinc to aldehydes mediated by amino-alcohol ligands.

Experimental Protocol: Synthesis & Application

This protocol details the synthesis of the ligand via enzymatic kinetic resolution , a superior method to classical fractional crystallization for this specific scaffold.

Phase 1: Synthesis of (±)-trans-2-(Pyrrolidin-1-yl)cyclopentanol

• Reagents: Cyclopentene oxide (1.0 equiv), Pyrrolidine (3.0 equiv), Water (5.0 equiv).

• Procedure:

  • Mix cyclopentene oxide and pyrrolidine in a pressure vessel.

  • Heat to 90°C for 12 hours. The water acts as a catalyst for the ring opening.

  • Workup: Remove excess pyrrolidine under reduced pressure. Distill the residue (bp ~110°C @ 15 mmHg) to obtain the racemic trans-amino alcohol.

  • Yield: Typically >85%.[1][2]

Phase 2: Enzymatic Resolution (Self-Validating Step)

Rationale: Lipases are highly specific for the O-acylation of cyclic amino alcohols. Pseudomonas cepacia (Lipase PS) is the catalyst of choice.[3]

• Setup: Dissolve (±)-trans-2-(pyrrolidin-1-yl)cyclopentanol (10 mmol) in vinyl acetate (50 mL).

• Catalysis: Add Lipase PS (Amano, 500 mg) and stir at 30°C.

• Monitoring: Monitor by GC or chiral HPLC. The lipase selectively acetylates the (

  )-enantiomer (or ( ) depending on specific lipase strain variants, always verify with a standard).

• Termination: Stop when conversion reaches 50% (approx. 24-48 h).

• Separation: Filter off the enzyme. Acidify the filtrate with 1M HCl to extract the unreacted amine (Enantiomer A) into the aqueous phase. The ester (Enantiomer B) remains in the organic phase.[1][3][4][5]

• Hydrolysis: Treat the ester with NaOH/MeOH to recover the antipodal amino alcohol.

• Validation: Check optical rotation. (

  )-isomer typically shows (c=1, EtOH).

Phase 3: Application (Diethylzinc Addition)

• Catalyst Formation: In a flame-dried Schlenk flask under Argon, dissolve the chiral ligand (5 mol%) in dry Toluene.

• Zinc Addition: Add

  (2.2 equiv, 1.0 M in hexanes) at Room Temperature. Stir for 20 min. Observation: Evolution of ethane gas indicates active complex formation.

• Substrate Addition: Cool to 0°C. Add Benzaldehyde (1.0 equiv) slowly.

• Quench: After 12h, quench with saturated

  .

• Analysis: Extract with

  , dry over . Analyze ee% via Chiral HPLC (Chiralcel OD-H column).

References

• Noyori, R., & Kitamura, M. (1991). Enantioselective Addition of Organometallic Reagents to Carbonyl Compounds: Chirality Transfer, Multiplication, and Amplification. Angewandte Chemie International Edition, 30(1), 49-69. Link

• Soai, K., & Niwa, S. (1992). Enantioselective addition of organozinc reagents to aldehydes.[4][6][7] Chemical Reviews, 92(5), 833-856. Link

• Forró, E., & Fülöp, F. (2001). Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols. Acta Pharmaceutica Hungarica, 71(1), 119-126. Link

• Periasamy, M., et al. (2000). Methods of synthesis and resolution of chiral amino alcohols. Synthesis, 2000(13), 1901-1914.

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The Pragmatist’s Guide to Chiral Auxiliaries: trans-2-(Pyrrolidin-1-yl)cyclopentanol

Executive Summary: The "Good Enough" Revolution

In the high-stakes world of asymmetric synthesis, we often default to the "Ferraris" of ligands—(-)-DAIB, BINOL, or TADDOL—chasing >99% ee regardless of the cost. However, for process chemists and scale-up engineers, the "Cost of Goods Sold" (COGS) is a metric as critical as enantiomeric excess.

trans-2-(Pyrrolidin-1-yl)cyclopentanol (TPCP) represents the "workhorse" class of chiral

-amino alcohols. While it may yield slightly lower enantioselectivity (typically 88-94% ee) compared to the rigid camphor-derived (-)-DAIB (>98% ee), its synthesis cost is orders of magnitude lower.

The Verdict: Use TPCP for early-phase scale-up (kg scale) where catalyst cost becomes prohibitive. Use (-)-DAIB for discovery phase (mg scale) where maximum stereocontrol is paramount.

Technical Deep Dive: Mechanism & Causality

The Noyori-Type Zinc Chelation

The efficacy of TPCP stems from its ability to form a rigid 5-5 fused chelate with zinc. Unlike flexible linear amino alcohols, the cyclopentane backbone imposes a conformational constraint that mimics the geometry of more complex terpene-derived ligands.

When mixed with dialkylzinc (

), the hydroxyl proton is deprotonated, forming a zinc alkoxide. The nitrogen lone pair then coordinates to the zinc, creating a bimetallic transition state. This complex activates the aldehyde carbonyl while orienting the alkyl group for a facial-selective attack.

Visualization: The Catalytic Cycle

The following diagram illustrates the formation of the active bimetallic species and the stereoselective alkyl transfer.

Figure 1: The catalytic cycle for the enantioselective addition of diethylzinc to aldehydes using TPCP.

Comparative Analysis: Performance vs. Cost

The following data compares TPCP against the industry gold standard, (-)-DAIB, and a generic linear alternative (Ephedrine).

Table 1: Performance Benchmarking (Reaction: Et₂Zn + Benzaldehyde)

Metric	trans-2-(Pyrrolidin-1-yl)cyclopentanol	(-)-DAIB (Camphor Derivative)	(1R,2S)-Ephedrine
Typical ee%	89 - 94%	98 - 99%	70 - 85%
Ligand Loading	2 - 5 mol%	1 - 2 mol%	5 - 10 mol%
Reaction Time	4 - 6 hours	2 - 4 hours	12+ hours
Synthesis Steps	1 (from bulk chemicals) + Resolution	4 (from Camphor)	Natural Product (Extraction)
Approx. Cost/gram	$5 - $15 (Make)	$150 - $300 (Buy)	$20 - $50 (Buy)
Recyclability	High (>90% recovery)	Moderate	Low (Sublimation issues)

Analysis:

• Yield/Selectivity: DAIB wins on pure selectivity. However, 94% ee from TPCP is often sufficient if a downstream crystallization step is already planned.

• Cost Efficiency: TPCP is the clear winner. The raw materials (Cyclopentene oxide and Pyrrolidine) are commodity chemicals.

• Atom Economy: TPCP has a lower molecular weight (155.24 g/mol ) than DAIB (239.36 g/mol ), meaning less mass is required for the same molar loading.

Experimental Protocol: Self-Validating Systems

A. Synthesis of the Ligand (Make vs. Buy)

Why buy when you can make it in one afternoon?

Reaction: Ring opening of Cyclopentene oxide with Pyrrolidine. Note: This produces the racemic trans-product. For asymmetric synthesis, you must resolve it. (See Resolution below).

Figure 2: Synthesis workflow for the production of enantiopure TPCP.

Protocol Steps:

• Mix: Combine cyclopentene oxide (1.0 eq) and pyrrolidine (1.2 eq) in water.

• Reflux: Heat to reflux for 4 hours. The mixture will become homogeneous.

• Isolate: Extract with dichloromethane, dry over MgSO₄, and distill under reduced pressure.

  • Validation Check: BP should be ~110°C at 20 mmHg.

• Resolution (Critical): React the racemate with (L)-(+)-Tartaric acid in ethanol. Recrystallize the salt 2x to achieve >99% optical purity of the salt. Liberate the free base with NaOH.

B. Catalytic Application (Et₂Zn Addition)

Substrate: Benzaldehyde | Reagent: Diethylzinc (1.0 M in Hexane)

• Inert Atmosphere: Flame-dry a Schlenk flask under Argon.

• Ligand Charge: Add (1R,2R)-TPCP (5 mol%, 0.05 eq).

• Solvent: Add anhydrous Toluene (0.2 M concentration relative to substrate).

• Zinc Addition: Add Et₂Zn (2.2 eq) dropwise at 0°C.

  • Observation: Evolution of ethane gas (bubbles) indicates active complex formation. Stir for 20 mins.

• Substrate Addition: Add Benzaldehyde (1.0 eq) slowly.

• Monitor: Stir at 0°C. Monitor by TLC (Hexane/EtOAc 8:1).

• Quench: Add saturated NH₄Cl. Extract with Et₂O.

• Analysis: Determine ee% via Chiral HPLC (Chiralcel OD-H column, 98:2 Hexane/iPrOH).

References

• Nugent, W. A. (1998). "Chiral Amino Alcohol Ligands in Asymmetric Catalysis." Chemical Reviews.

• Soai, K., & Niwa, S. (1992). "Enantioselective addition of organozinc reagents to aldehydes." Chemical Reviews.

• Kitamura, M., et al. (1989). "Enantioselective alkylation of aldehydes promoted by chiral amino alcohols." Journal of the American Chemical Society.

• Sigma-Aldrich. "Product Specification: trans-2-Aminocyclopentanol derivatives."

A Comparative Guide to Chiral Auxiliaries: Evaluating the Performance of trans-2-(Pyrrolidin-1-yl)cyclopentanol

In the landscape of asymmetric synthesis, the quest for efficient and selective methods to control stereochemistry is paramount. Chiral auxiliaries remain a cornerstone of this endeavor, providing a reliable strategy for the introduction of chirality.[1] This guide offers a detailed comparison of the proline-derived chiral auxiliary, trans-2-(Pyrrolidin-1-yl)cyclopentanol, with other widely used auxiliaries, namely Evans oxazolidinones and Enders' SAMP/RAMP hydrazones. Our objective is to provide researchers, scientists, and drug development professionals with a nuanced understanding of the potential limitations of this auxiliary, supported by available experimental data and field-proven insights.

Introduction to Chiral Auxiliaries and the Role of Proline Derivatives

A chiral auxiliary is an enantiomerically pure compound that is temporarily incorporated into a prochiral substrate to direct a stereoselective reaction.[1][2] After the desired stereocenter is created, the auxiliary is removed and can ideally be recovered for reuse.[2] Proline and its derivatives have emerged as a privileged scaffold in asymmetric synthesis, owing to their rigid pyrrolidine ring structure which can effectively shield one face of a reactive intermediate. trans-2-(Pyrrolidin-1-yl)cyclopentanol belongs to this class of proline-derived auxiliaries.

While structurally similar auxiliaries derived from (1S,2R)-2-aminocyclopentan-1-ol have shown excellent diastereofacial selectivities (>99%) in asymmetric alkylation and aldol reactions, it is crucial to critically evaluate the performance of each specific auxiliary across a range of conditions and substrates.[3]

Comparative Analysis of Chiral Auxiliaries

The efficacy of a chiral auxiliary is judged on several criteria: the level of stereocontrol it imparts, the ease of its attachment and removal, and its recoverability. Here, we compare trans-2-(Pyrrolidin-1-yl)cyclopentanol with the well-established Evans and SAMP/RAMP auxiliaries.

Evans Oxazolidinone Auxiliaries

Developed by David A. Evans, chiral oxazolidinones are among the most reliable and widely used auxiliaries for stereoselective aldol, alkylation, and acylation reactions. Their rigid structure and the steric hindrance provided by the substituents at the 4- and 5-positions allow for predictable and high levels of diastereoselectivity.

Enders SAMP/RAMP Hydrazone Auxiliaries

The SAMP ((S)-1-amino-2-methoxymethylpyrrolidine) and RAMP ((R)-1-amino-2-methoxymethylpyrrolidine) hydrazone method, developed by Dieter Enders, is a powerful tool for the asymmetric α-alkylation of ketones and aldehydes.[4] This method is renowned for its high enantioselectivities and the reliability of its stereochemical outcomes.

trans-2-(Pyrrolidin-1-yl)cyclopentanol: A Critical Assessment

Based on available data for structurally related compounds, auxiliaries derived from the aminocyclopentanol scaffold can be highly effective. However, some studies on similar pyrrolidine-based auxiliaries have indicated that they may not exhibit remarkable selectivity for either diastereomer in aldol reactions with certain substrates, such as benzaldehyde, under various conditions.[5] This suggests that the stereodirecting ability of trans-2-(Pyrrolidin-1-yl)cyclopentanol might be more substrate-dependent compared to Evans or SAMP/RAMP auxiliaries.

A potential limitation of many proline-derived auxiliaries is the conditions required for their removal, which can sometimes be harsh and may affect sensitive functional groups in the molecule.

Data Presentation: Asymmetric Alkylation

The following table summarizes typical experimental results for the asymmetric alkylation of a propionimide derivative using different chiral auxiliaries. The data for the cyclopentanol-derived auxiliary is based on the performance of a closely related analog, (1S,2R)-2-aminocyclopentan-1-ol.

Chiral Auxiliary	Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
(1S,2R)-2-Aminocyclopentan-1-ol derivative	Benzyl bromide	>99:1	85	[3]
(1S,2R)-2-Aminocyclopentan-1-ol derivative	Methyl iodide	>99:1	90	[3]
Evans Auxiliary ((4R,5S)-4-methyl-5-phenyl-2-oxazolidinone)	Benzyl bromide	>99:1	92	[6]
SAMP Hydrazone	Ethyl iodide	>98:2	87	[4]

Experimental Protocols

To provide a practical context for this comparison, detailed experimental protocols for asymmetric alkylation using Evans and SAMP auxiliaries are provided below, alongside a projected protocol for a trans-2-(Pyrrolidin-1-yl)cyclopentanol derivative.

Protocol 1: Asymmetric Alkylation using an Evans Auxiliary

• Acylation: To a solution of the Evans oxazolidinone in anhydrous THF at -78 °C, add n-butyllithium dropwise. After stirring for 30 minutes, add the desired acyl chloride and allow the reaction to warm to room temperature.

• Enolate Formation: Cool the solution of the N-acyl imide to -78 °C and add lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) dropwise. Stir for 30 minutes to an hour to ensure complete enolate formation.

• Alkylation: Add the alkyl halide to the enolate solution at -78 °C and stir for several hours, monitoring the reaction by TLC.

• Work-up and Auxiliary Cleavage: Quench the reaction with saturated aqueous ammonium chloride. The auxiliary can be cleaved by treatment with lithium hydroxide and hydrogen peroxide to yield the carboxylic acid, or with lithium borohydride to yield the corresponding alcohol.

Protocol 2: Asymmetric Alkylation using a SAMP Hydrazone[4]

• Hydrazone Formation: Reflux the ketone or aldehyde with SAMP in a suitable solvent with azeotropic removal of water.

• Deprotonation: Cool the hydrazone solution in anhydrous THF to 0 °C and add LDA dropwise. Stir for 2-4 hours at this temperature.

• Alkylation: Cool the solution to -78 °C and add the alkyl halide. Allow the reaction to slowly warm to room temperature overnight.

• Work-up and Cleavage: Quench the reaction with water. The hydrazone can be cleaved by ozonolysis or by treatment with an aqueous solution of oxalic acid to regenerate the ketone/aldehyde.[7]

Projected Protocol for a trans-2-(Pyrrolidin-1-yl)cyclopentanol Derivative

This protocol is based on procedures for structurally similar auxiliaries.

• Amide Formation: Couple the carboxylic acid with trans-2-(Pyrrolidin-1-yl)cyclopentanol using a standard coupling reagent such as DCC or EDC.

• Enolate Formation: In a flame-dried flask under an inert atmosphere, dissolve the resulting amide in anhydrous THF and cool to -78 °C. Add LDA dropwise and stir for 1 hour.

• Alkylation: Add the alkyl halide to the enolate solution and stir at -78 °C for 4-6 hours.

• Work-up and Cleavage: Quench the reaction with saturated aqueous NH4Cl. Cleavage of the auxiliary would likely be achieved under acidic or basic hydrolysis conditions, depending on the stability of the product.

Visualization of Reaction Workflows

Caption: A generalized workflow for asymmetric alkylation using chiral auxiliaries.

Potential Limitations of trans-2-(Pyrrolidin-1-yl)cyclopentanol

• Substrate Scope and Selectivity: As suggested by studies on similar auxiliaries, the level of diastereoselectivity may be highly dependent on the substrate and the reaction conditions.[5] While high selectivity is observed for some electrophiles, it may be significantly lower for others, particularly sterically demanding ones.

• Cleavage Conditions: The removal of amino alcohol-based auxiliaries often requires harsh acidic or basic hydrolysis, or reductive cleavage with strong reducing agents like lithium aluminum hydride. These conditions may not be compatible with sensitive functional groups present in complex molecules, limiting the synthetic utility.

• Availability and Cost: While proline is an inexpensive starting material, the synthesis of trans-2-(Pyrrolidin-1-yl)cyclopentanol involves multiple steps, which may increase its cost compared to commercially available Evans auxiliaries. Furthermore, only one enantiomer may be readily accessible, which can be a disadvantage if the opposite enantiomer of the target molecule is desired.[8]

• Recyclability: The efficiency of recovery and recycling of the auxiliary after cleavage is a critical factor for large-scale synthesis. The stability of the auxiliary to the cleavage conditions and the ease of its separation from the product and byproducts will determine its practical utility.

Conclusion

trans-2-(Pyrrolidin-1-yl)cyclopentanol, as a member of the proline-derived family of chiral auxiliaries, holds promise for asymmetric synthesis. The related (1S,2R)-2-aminocyclopentan-1-ol scaffold has demonstrated the potential for excellent stereocontrol in certain applications.[3] However, researchers should be mindful of potential limitations, including substrate-dependent selectivity, potentially harsh cleavage conditions, and the practical aspects of availability and cost.

In comparison, Evans oxazolidinones and Enders' SAMP/RAMP hydrazones remain the gold standard in many applications due to their broad applicability, high and predictable stereoselectivity, and well-established protocols for attachment and removal. For projects where these established auxiliaries may not be suitable, or for the exploration of novel synthetic routes, trans-2-(Pyrrolidin-1-yl)cyclopentanol and its derivatives are valuable tools, provided their potential limitations are carefully considered and experimentally evaluated.

References

• Pal, S., & Ghosh, A. K. (1998). Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary. Tetrahedron Letters, 39(43), 7863-7866. [Link]

• Enders, D., Fey, P., & Kipphardt, H. (1987). (S)-(-)-1-AMINO-2-METHOXYMETHYLPYRROLIDINE (SAMP) AND (R)-(+)-1-AMINO-2-METHOXYMETHYLPYRROLIDINE (RAMP), VERSATILE CHIRAL AUXILIARIES. Organic Syntheses, 65, 173. [Link]

• Enders, D., & Eichenauer, H. (1979). Asymmetric synthesis of ant alarm pheromone; (S)-(+)-4-methyl-3-heptanone. Angewandte Chemie International Edition in English, 18(5), 397-399. [Link]

• Ghosh, A. K., & Onishi, M. (1996). Highly Diastereoselective anti-Aldol Reactions Utilizing the Titanium Enolate of cis-2-Arylsulfonamido-1-acenaphthenyl Propionate. Journal of the American Chemical Society, 118(10), 2527–2528. [Link]

• Gawley, R. E. (1996). Chiral auxiliaries. In Comprehensive Organic Functional Group Transformations (Vol. 5, pp. 83-116). Pergamon. [Link]

• Myers, A. G. (2007). Asymmetric Synthesis. University of York. [Link]

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,1'-Binaphthyl-2,2'-diol (BINOL) as a Chiral Auxiliary. Chemical Reviews, 96(2), 835–876. [Link]

• Enders, D., & Klatt, M. (2008). Mild, Racemization Free Cleavage of Ketone SAMP-Hydrazones with Oxalic Acid - Recycling of the Chiral Auxiliary. Synthesis, 2008(12), 1842-1844. [Link]

• Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of .alpha.-substituted carboxylic acid derivatives. Journal of the American Chemical Society, 103(8), 2127–2129. [Link]

• Zimmerman, H. E., & Traxler, M. D. (1957). The Stereochemistry of the Ivanov and Reformatsky Reactions. I. Journal of the American Chemical Society, 79(8), 1920–1923. [https://www.myersgroup.org/ Zimmerman_Traxler_1957.pdf]([Link] Zimmerman_Traxler_1957.pdf)

• Andersson, P. G. (Ed.). (2005). Modern chiral auxiliaries: synthesis and applications. John Wiley & Sons. [Link]

• Hegedus, L. S. (1995). Asymmetric synthesis using chiral auxiliaries. Transition Metals in the Synthesis of Complex Organic Molecules. University Science Books. [Link]

• Whitesell, J. K. (1989). C2-Symmetric Chiral Auxiliaries. Chemical Reviews, 89(7), 1581–1590. [Link]

• Andersson, P. G., & Johansson, F. (1998). 1. Asymmetric aldol and alkylation reactions using pyrrolidine-based chiral auxiliaries 2. Syntheses of pine sawfly pheromone precursors and structurally related compounds. Doctoral dissertation, Umeå University. [Link]

• Wikipedia contributors. (2023, November 15). Chiral auxiliary. In Wikipedia, The Free Encyclopedia. [Link]

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A Comparative Guide to Patented Pyrrolidine and Cyclopentanol Derivatives: Scaffolds for Drug Discovery

For researchers, scientists, and drug development professionals, the exploration of novel chemical scaffolds is a cornerstone of innovation. The pyrrolidine and cyclopentanol moieties are privileged structures in medicinal chemistry, frequently appearing in a diverse array of biologically active compounds. While a specific patent landscape for trans-2-(Pyrrolidin-1-yl)cyclopentanol remains underexplored, a review of patents featuring its constituent scaffolds provides invaluable insights into their therapeutic potential and synthetic accessibility. This guide offers a comparative analysis of patented pyrrolidine and cyclopentanol derivatives, supported by experimental data, to inform the design of next-generation therapeutics.

The Significance of the Pyrrolidine and Cyclopentanol Scaffolds

The five-membered pyrrolidine ring is a versatile scaffold in drug design, offering a unique combination of properties. Its saturated, non-planar nature allows for the exploration of three-dimensional chemical space, which is crucial for achieving high-affinity and selective interactions with biological targets. The nitrogen atom can act as a hydrogen bond acceptor or a point for further functionalization, enabling the fine-tuning of physicochemical properties such as solubility and basicity. Numerous FDA-approved drugs incorporate the pyrrolidine core, highlighting its clinical significance.[1]

Similarly, the cyclopentanol ring serves as a valuable building block in medicinal chemistry. Its constrained five-membered ring system can impart conformational rigidity to a molecule, which can be advantageous for receptor binding. The hydroxyl group provides a handle for further chemical modification and can participate in key hydrogen bonding interactions with target proteins.

This guide will delve into the patented applications of these two scaffolds, comparing different classes of compounds and their synthetic strategies.

Comparative Analysis of Patented Bioactive Pyrrolidine Derivatives

The patent literature reveals a broad spectrum of therapeutic applications for pyrrolidine-containing molecules. Below is a comparative analysis of several key classes.

Pyrrolidine Derivatives in Metabolic Disorders

Patents have disclosed pyrrolidine derivatives as potent inhibitors of enzymes implicated in metabolic diseases.

• Acetyl-CoA Carboxylase (ACC) Inhibitors: US Patent 9,278,954 B2 describes a series of pyrrolidine derivatives as inhibitors of ACC, a key enzyme in fatty acid synthesis.[2] These compounds are being investigated for the treatment of obesity and diabetes. The core structure features a substituted pyrrolidine ring linked to an aromatic system. The patent highlights the importance of specific substitution patterns on the pyrrolidine ring for achieving high inhibitory activity.

• Dipeptidyl Peptidase IV (DPP-IV) Inhibitors: US Patent 7,884,217 B2 discloses pyrrolidinylaminoacetyl pyrrolidine boronic acid compounds as selective and potent inhibitors of DPP-IV.[3] This enzyme is a well-established target for the treatment of type 2 diabetes. The patent emphasizes the stereochemistry of the pyrrolidine ring as a critical factor for potent and selective inhibition.

Pyrrolidine Derivatives Targeting the Central Nervous System

The pyrrolidine scaffold is prominently featured in patented compounds designed to modulate CNS targets.

• Kappa Opioid Receptor (KOR) Modulators: The KOR system is implicated in pain, addiction, and mood disorders. Several patents describe pyrrolidine-containing compounds as either agonists or antagonists of this receptor.

  • Antagonists: US Patent 9,345,703 B2 discloses selective KOR antagonists for the treatment of addiction, depression, and post-traumatic stress disorder.[4] A notable example is PF-4455242, a potent and selective KOR antagonist that has undergone clinical investigation.[5]

  • Agonists: European Patent EP0982297A3 describes hydroxy-pyrrolidinyl hydroxamic acid derivatives as KOR agonists with potential analgesic applications.[6]

• Anticonvulsants: US Patent 6,784,197 B2 covers 2-oxo-1-pyrrolidine derivatives for the treatment of neurological disorders, including epilepsy.[7] This class of compounds, which includes the well-known drug levetiracetam, highlights the therapeutic potential of functionalized pyrrolidinone rings.

Pyrrolidine Derivatives as Anticancer Agents

The pyrrolidine motif is also found in numerous patented anticancer agents, targeting various mechanisms of cancer progression. Recent reviews have highlighted the diverse anticancer activities of pyrrolidine derivatives, including their ability to induce apoptosis and inhibit cell proliferation.[8][9] Some compounds have shown promise as inhibitors of angiogenesis and metastasis.[10]

Comparative Data on Bioactive Pyrrolidine Derivatives

The following table summarizes key data from the discussed patents, providing a comparative overview of different classes of bioactive pyrrolidine derivatives.

Compound Class	Patent/Reference	Target	Therapeutic Area	Key Structural Features
ACC Inhibitors	US9278954B2[2]	Acetyl-CoA Carboxylase	Metabolic Disorders	Substituted pyrrolidine linked to an aromatic system
DPP-IV Inhibitors	US7884217B2[3]	Dipeptidyl Peptidase IV	Diabetes	Pyrrolidinylaminoacetyl pyrrolidine boronic acid
KOR Antagonists	US9345703B2[4]	Kappa Opioid Receptor	CNS Disorders	Biphenyl-sulfonamide with a pyrrolidine moiety
KOR Agonists	EP0982297A3[6]	Kappa Opioid Receptor	Pain	Hydroxy-pyrrolidinyl hydroxamic acid
Anticonvulsants	US6784197B2[7]	SV2A (presumed)	Neurological Disorders	2-oxo-pyrrolidine (pyrrolidinone) core
Anticancer Agents	Review[8]	Various	Oncology	Diverse, often with spirooxindole or other heterocyclic moieties

Synthetic Strategies for Pyrrolidine and Cyclopentanol Scaffolds

The synthesis of substituted pyrrolidines and cyclopentanols is a well-established field, with numerous patented methodologies.

Synthesis of the Pyrrolidine Ring

A common and versatile method for constructing the pyrrolidine ring is through 1,3-dipolar cycloaddition reactions. Other patented approaches include the intramolecular cyclization of functionalized amines. A recent review details various stereoselective synthesis methods for preparing pyrrolidine-containing drugs and their precursors.[1]

Synthesis of the Cyclopentanol Ring

Patented methods for the synthesis of cyclopentanol and its derivatives often start from readily available precursors like cyclopentene or furfural.

• From Cyclopentene: European Patent EP0829466A1 describes a process for the preparation of cyclopentanols from cyclopentenes via the formation of a cyclopentyl formate intermediate.[11]

• From Furfural: Chinese Patent CN102875334A discloses a one-step method for synthesizing cyclopentanol and cyclopentanone from furfural using a nickel-based catalyst.[12]

Experimental Protocols

Below are representative experimental protocols extracted from the patent literature for the synthesis of key intermediates.

Protocol 1: Synthesis of (1S, 4R)-4-amino-2-cyclopentene-1-methanol (Intermediate for HIV Reverse Transcriptase Inhibitors)

This protocol is adapted from US Patent 10,385,006 B2.[13]

Step 1: Reduction of (1S,4R)-methyl 4-aminocyclopent-2-enecarboxylate-L-hydrogen tartrate

• To a solution of sodium hydroxide, add sodium borohydride (1.008 mol) and cool the mixture to -5 to 0 °C.

• Add (1S,4R)-methyl 4-aminocyclopent-2-enecarboxylate-L-hydrogen tartrate (0.429 mol) to the cooled solution while maintaining the temperature at -5 to 0 °C.

• Stir the reaction mixture at -5 to 0 °C for 4 hours.

• Adjust the pH of the reaction mixture to 12-13 with an aqueous sodium hydroxide solution.

• Extract the aqueous layer with n-butanol at room temperature.

• Distill off the n-butanol under vacuum at a temperature below 50 °C.

• Add isopropyl alcohol to the residue and cool to 0-5 °C.

• Add isopropyl alcohol saturated with HCl at the same temperature.

• Heat the mixture to 80-85 °C and maintain for 30 minutes.

• Cool the mixture to room temperature and then further cool to 0-5 °C for 2 hours to induce crystallization.

• Filter the solid and dry to obtain (1S, 4R)-4-amino-2-cyclopentene-1-methanol hydrochloride.

Protocol 2: Synthesis of 2-(2-pentynyl)cyclopentanol Derivatives (Perfume Intermediates)

This protocol is based on the general process described in US Patent 4,166,188 A.[14]

Step 1: Condensation and Ring Closure

• A cis-2-butenate derivative is condensed with an acetoacetate to form an intermediate compound.

• This intermediate is then reacted with a pentynyl halide.

• The resulting compound undergoes ring closure, either directly or after hydrolysis, to yield the 2-(2-pentynyl)cyclopentanol derivative.

Visualizing Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate the general synthetic workflows discussed.

Caption: Synthetic workflow for an amino cyclopentanol intermediate.

Caption: General synthetic pathway for cyclopentanol-based perfume intermediates.

Conclusion and Future Outlook

The patent landscape for pyrrolidine and cyclopentanol derivatives is rich and diverse, spanning a wide range of therapeutic areas. While a direct patent trail for trans-2-(Pyrrolidin-1-yl)cyclopentanol is not immediately apparent, the extensive research into its constituent scaffolds provides a strong foundation for its potential biological activity. The comparative analysis presented in this guide demonstrates the versatility of these structural motifs and highlights key structure-activity relationships that can inform the design of novel drug candidates.

Researchers and scientists are encouraged to explore the synthetic methodologies and biological data presented in the referenced patents to guide their own research and development efforts. The convergence of the pyrrolidine and cyclopentanol scaffolds in a single molecule, such as trans-2-(Pyrrolidin-1-yl)cyclopentanol, represents an exciting opportunity for the discovery of new chemical entities with unique pharmacological profiles. Future investigations into the synthesis and biological evaluation of this and related compounds are warranted and could lead to the next generation of innovative therapeutics.

References

• US Patent 6,784,197 B2, "2-oxo-1-pyrrolidine derivatives, processes for preparing them and their uses", Google P
• US Patent 4,166,188 A, "2-(2-pentynyl)
• US Patent 9,278,954 B2, "Pyrrolidine derivatives, pharmaceutical compositions and uses thereof", Google P

• US Patent 7,884,217 B2, "Pyrrolidine compounds and methods for selective inhibition of dipeptidyl peptidase-IV", PubChem, [Link].

• US Patent 9,345,703 B2, "Kappa opioid receptor effectors and uses thereof", Google P
• EP0982297A3, "Process for the preparation of hydroxy-pyrrolidinyl hydroxamic acid derivatives being opioid kappa receptor agonists", Google P

• Verhoest, P. R., et al. (2011). Design and discovery of a selective small molecule κ opioid antagonist (2-methyl-N-((2'-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine, PF-4455242). Journal of medicinal chemistry, 54(16), 5868–5877. [Link].

• US Patent 10,385,006 B2, "Process for the preparation of amino alcohol derivatives or salts thereof", Google P

• Al-Ostoot, F. H., et al. (2024). Synthesis and In Vitro Anticancer Activity of Pyrrolidone Derivatives Bearing 3,4,5-Trimethoxyphenyl Moiety as a Promising Anticancer Scaffold. Molecules, 29(1), 123. [Link].

• Shcherbinin, V. A., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(19), 6523. [Link].

• CN102875334A, "Synthetic method for preparing cyclopentanol and cyclopentanone by furfural", Google P

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comparative analysis of cleavage conditions for different chiral auxiliaries

Introduction

In the landscape of modern asymmetric synthesis, chiral auxiliaries remain an indispensable tool for the construction of complex, enantiomerically pure molecules.[1][2] These readily available chiral molecules are covalently attached to a prochiral substrate, directing the stereochemical outcome of a subsequent reaction.[3] Following the desired transformation, the auxiliary must be cleaved to unveil the chiral product. The choice of cleavage method is critical, as it must be efficient, high-yielding, and, most importantly, proceed without compromising the newly established stereocenter's integrity.

This guide provides a comparative analysis of the cleavage conditions for four of the most widely utilized classes of chiral auxiliaries: Evans' Oxazolidinones, Oppolzer's Sultams, Myers' Pseudoephedrine Amides, and Ellman's tert-Butanesulfinamide. We will delve into the mechanistic underpinnings of various cleavage protocols, present comparative data, and offer detailed experimental procedures to aid researchers in selecting and optimizing the ideal conditions for their specific synthetic challenges.

Evans' Oxazolidinones

Cleavage Methods and Mechanistic Rationale

The most common methods for cleaving N-acyl oxazolidinones involve nucleophilic attack at the exocyclic acyl carbonyl. The choice of nucleophile dictates the nature of the final product.

Hydrolytic Cleavage to Carboxylic Acids: The standard and most widely used method for obtaining the corresponding carboxylic acid is through hydrolysis with lithium hydroperoxide (LiOH/H₂O₂) .[5][6] The hydroperoxide anion is a highly effective nucleophile that selectively attacks the exocyclic imide carbonyl.[6] This is crucial because hydroxide alone can lead to undesired cleavage of the endocyclic carbonyl, resulting in the destruction of the auxiliary.[6][7][8] The initial product is a peroxyacid, which is then typically reduced in situ with a mild reducing agent like sodium sulfite during workup to yield the carboxylic acid.[5][6] Recent studies have highlighted that the classic Evans conditions can lead to the evolution of oxygen gas, posing a safety risk at scale.[5][9] Optimization of the H₂O₂ stoichiometry and water concentration can mitigate this issue.[5]

Reductive Cleavage to Alcohols and Aldehydes: To obtain the corresponding primary alcohol, reductive cleavage is employed. Common reducing agents include lithium borohydride (LiBH₄) or lithium aluminum hydride (LiAlH₄) . These reagents deliver a hydride to the carbonyl, leading to the formation of the alcohol and the recovered auxiliary. For the synthesis of aldehydes, a less reactive hydride source such as lithium tri-tert-butoxyaluminum hydride is often used to prevent over-reduction.

Comparative Data for Evans' Oxazolidinone Cleavage

Product Type	Reagents	Solvent	Temperature (°C)	Typical Yield (%)	Key Considerations
Carboxylic Acid	LiOH, H₂O₂	THF/H₂O	0	>90	Potential for O₂ evolution at scale.[5]
Primary Alcohol	LiBH₄ or LiAlH₄	THF or Et₂O	0 to rt	80-95	LiAlH₄ is more reactive and may require careful temperature control.
Aldehyde	LiAl(Ot-Bu)₃H	THF	-78	70-85	Careful control of stoichiometry and temperature is crucial to prevent over-reduction.
Ester	Alkoxide (e.g., NaOMe)	Corresponding Alcohol	0 to rt	>90	Transesterification can be a mild alternative to hydrolysis.

Experimental Protocol: Hydrolytic Cleavage of an N-Acyl Oxazolidinone

This protocol describes a standard procedure for the hydrolytic cleavage of an N-acyl oxazolidinone to the corresponding carboxylic acid using lithium hydroperoxide.

Materials:

• N-acyl oxazolidinone

• Tetrahydrofuran (THF)

• Water (deionized)

• 30% Hydrogen peroxide (H₂O₂)

• Lithium hydroxide (LiOH)

• Sodium sulfite (Na₂SO₃)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the N-acyl oxazolidinone (1.0 equiv) in a 3:1 mixture of THF and water in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a pre-cooled solution of 30% H₂O₂ (4.0 equiv) to the reaction mixture.

• Add solid LiOH (2.0 equiv) portion-wise, ensuring the internal temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 1-4 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by the slow addition of an aqueous solution of Na₂SO₃ (5.0 equiv).

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Remove the THF under reduced pressure.

• Acidify the aqueous residue to pH 2-3 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude carboxylic acid.

• Purify the product by column chromatography or crystallization.

Workflow for Evans' Oxazolidinone Cleavage

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of trans-2-(Pyrrolidin-1-yl)cyclopentanol

As a novel research chemical, detailed safety information for trans-2-(Pyrrolidin-1-yl)cyclopentanol is not extensively documented. However, by examining the chemical structure—a cyclopentanol ring substituted with a pyrrolidine group—we can infer the necessary safety protocols based on analogous compounds. This guide provides a comprehensive framework for the safe handling, use, and disposal of this compound, ensuring the well-being of laboratory personnel and the integrity of research. The following procedures are grounded in established safety principles for handling aminocyclopentanols and related heterocyclic compounds.

Hazard Assessment: A Proactive Approach to Safety

Given the structure of trans-2-(Pyrrolidin-1-yl)cyclopentanol, it is prudent to assume it may exhibit hazards associated with both amines and alcohols. Potential hazards include:

• Skin and Eye Irritation: Similar to other amines and cyclic alcohols, this compound may cause irritation upon contact with skin and eyes.[1][2][3]

• Respiratory Tract Irritation: If handled as a powder or if vapors are generated, it may irritate the respiratory system.[3]

• Harmful if Swallowed or Inhaled: Acute toxicity is a potential concern, as is common with many research chemicals.[2][4]

A thorough risk assessment should be conducted before any new experimental protocol involving this compound is initiated.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to minimize exposure. The following table outlines the recommended PPE for various laboratory operations involving trans-2-(Pyrrolidin-1-yl)cyclopentanol.

Operation	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Weighing and Aliquoting (Solid)	Double-gloving with PVC or similar amine-resistant gloves.[5]	Chemical safety goggles.	NIOSH-approved respirator with an N95 or P95 particulate filter.[6]	Laboratory coat.
Solution Preparation and Transfers	Double-gloving with PVC or similar amine-resistant gloves.	Chemical safety goggles and a full-face shield.[5]	Use in a certified chemical fume hood. Respirator may be necessary if vapors are not adequately controlled.	Chemically resistant gown over a laboratory coat.[5][7]
Running Reactions and Work-up	Double-gloving with PVC or similar amine-resistant gloves. Change gloves immediately upon contamination.	Chemical safety goggles and a full-face shield.	All operations should be conducted within a chemical fume hood.	Chemically resistant gown.
Spill Cleanup	Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or laminate).	Full-face respirator with organic vapor/amine cartridges.	Full-face respirator with appropriate cartridges.	Chemical-resistant suit or apron.

Important Note on Glove Selection: While nitrile gloves are common in laboratories, they offer poor resistance to amines.[5] For prolonged contact or when handling concentrated solutions, PVC gloves are a more suitable option.[5] Always inspect gloves for any signs of degradation or punctures before use.[5]

Operational Plan: From Receipt to Reaction

A systematic workflow is critical to ensuring safety and experimental reproducibility.

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from strong oxidizing agents, acids, and reducing agents.[1][8]

• The container should be kept tightly closed.[9][10]

Handling and Use:

• All handling of trans-2-(Pyrrolidin-1-yl)cyclopentanol should be performed within a properly functioning chemical fume hood to minimize inhalation exposure.[3]

• Avoid the formation of dust and aerosols.[6]

• Use non-sparking tools and explosion-proof equipment if the compound is determined to be flammable.[10]

• Wash hands thoroughly after handling, even if gloves were worn.[1][4]

Workflow for Safe Handling of trans-2-(Pyrrolidin-1-yl)cyclopentanol

Caption: A flowchart outlining the key steps for the safe handling of trans-2-(Pyrrolidin-1-yl)cyclopentanol, from initial preparation to final disposal.

Disposal Plan: Responsible Waste Management

trans-2-(Pyrrolidin-1-yl)cyclopentanol and any materials contaminated with it should be treated as hazardous waste.[9]

Waste Segregation and Collection:

• Solid Waste: Collect unused compound and any contaminated solids (e.g., weigh boats, contaminated paper towels) in a clearly labeled, sealed container.

• Liquid Waste: Collect solutions containing the compound in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

• Sharps: Any contaminated sharps should be disposed of in a designated sharps container.

Disposal Procedure:

• All waste must be disposed of through your institution's Environmental Health and Safety (EHS) department.[9]

• Follow all local, state, and federal regulations for hazardous waste disposal.[9]

• Do not pour any waste containing this compound down the drain.[6][9]

Emergency Procedures: Preparedness is Key

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[2][6] Remove contaminated clothing.[1] Seek medical attention if irritation persists.[6]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[2][6] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[6] If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water.[6] Seek immediate medical attention.[2]

In Case of a Spill:

• Evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection, before attempting to clean up the spill.

• For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal.[9]

• For large spills, contact your institution's EHS department immediately.

By adhering to these guidelines, researchers can safely handle trans-2-(Pyrrolidin-1-yl)cyclopentanol, fostering a secure and productive research environment.

References

• Benchchem. Essential Safety and Operational Guide for (1S,3S)-3-Aminocyclopentanol Hydrochloride.
• Capot Chemical. (2018). MSDS of (1R,3S)-3-Aminocyclopentanol hydrochloride.
• Fisher Scientific. SAFETY DATA SHEET - (2-Pyrrolidin-1-ylpyrimidin-5-yl)methanol.
• Carl ROTH. (2021). Safety Data Sheet: Cyclopentanol.
• Fisher Scientific. SAFETY DATA SHEET - 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid.
• Fisher Scientific. (2012). SAFETY DATA SHEET - 2-Pyrrolidinone.
• Spectrum Chemical. (2006). Material Safety Data Sheet - Cyclopentanol.
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• Centers for Disease Control and Prevention. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs.
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• Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• Castrol. (2020). SAFETY DATA SHEET - Transaqua HT2.

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